Technical Documentation Center

4-Chloro-2-methoxybenzamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Chloro-2-methoxybenzamide

Core Science & Biosynthesis

Foundational

The Chemical Architecture and Synthetic Utility of 4-Chloro-2-methoxybenzamide: A Technical Guide

Executive Summary & Strategic Importance In modern medicinal chemistry and drug development, functionalized benzamides serve as privileged scaffolds due to their robust stability, favorable hydrogen-bonding profiles, and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Importance

In modern medicinal chemistry and drug development, functionalized benzamides serve as privileged scaffolds due to their robust stability, favorable hydrogen-bonding profiles, and predictable metabolic trajectories. 4-Chloro-2-methoxybenzamide (CAS: 89978-92-7) is a highly versatile, di-substituted aromatic building block identified in chemical databases[1]. The strategic placement of an ortho-methoxy group and a para-chloro atom relative to the primary carboxamide imparts unique stereoelectronic properties to the molecule. This guide provides an in-depth analysis of its physical properties, a self-validating synthetic protocol, and its downstream applications in synthesizing complex therapeutics.

Physicochemical Profile and Structural Dynamics

The structural logic of 4-chloro-2-methoxybenzamide is dictated by the push-pull electronic effects of its substituents. The methoxy group at the 2-position acts as a strong electron-donating group via resonance (+M effect), which increases the electron density of the aromatic ring. Conversely, the chlorine atom at the 4-position exerts an electron-withdrawing inductive effect (-I effect). This combination fine-tunes the compound's lipophilicity (LogP) and dictates its reactivity during cross-coupling or electrophilic aromatic substitution reactions.

Quantitative Data Summary
PropertyValue
IUPAC Name 4-Chloro-2-methoxybenzamide
CAS Registry Number 89978-92-7
Molecular Formula C8H8ClNO2
Molecular Weight 185.61 g/mol
Appearance White to off-white powder
Hydrogen Bond Donors 1 (Primary Amide, -NH2)
Hydrogen Bond Acceptors 2 (Carbonyl Oxygen, Methoxy Oxygen)
Rotatable Bonds 2 (Aryl-Carbonyl, Aryl-Methoxy)

Synthetic Methodologies: A Self-Validating Protocol

The most efficient and scalable route to synthesize 4-chloro-2-methoxybenzamide begins with 4-chloro-2-methoxybenzoic acid. The transformation relies on a two-step sequence: acyl chloride formation followed by amidation.

Synthesis A 4-Chloro-2-methoxybenzoic acid B Acyl Chloride Intermediate A->B SOCl2, Toluene 80°C, 1h C 4-Chloro-2-methoxybenzamide B->C NH3 (g) or NH4OH THF, 0°C to RT

Synthesis workflow of 4-chloro-2-methoxybenzamide via acyl chloride intermediate.

Step-by-Step Experimental Workflow

This protocol is engineered to ensure high yield and purity, utilizing a self-validating checkpoint to prevent the carryover of unreacted starting materials, a standard practice adapted from validated patent literature[2].

Phase 1: Activation to Acyl Chloride

  • Setup: To a dry, round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add 4-chloro-2-methoxybenzoic acid (1.0 eq) suspended in anhydrous toluene (10 mL/g of substrate).

  • Reagent Addition: Slowly add thionyl chloride (SOCl2, 7.0 eq) dropwise at room temperature. Causality: Toluene is selected as a non-polar, high-boiling solvent that does not react with SOCl2. The large excess of SOCl2 ensures complete conversion.

  • Thermal Activation: Heat the reaction mixture to 80 °C for 1 hour. The elevated temperature drives off the gaseous byproducts (SO2 and HCl), pushing the equilibrium entirely to the product side.

  • Self-Validating Checkpoint: Withdraw a 10 µL aliquot of the reaction mixture and quench it in 1 mL of anhydrous methanol. Analyze via TLC (Hexane:EtOAc 3:1). The complete disappearance of the baseline acid spot and the appearance of a high-Rf methyl ester spot confirms 100% conversion to the acyl chloride.

  • Concentration: Evaporate the solvent and excess SOCl2 under reduced pressure to yield the crude 4-chloro-2-methoxybenzoyl chloride.

Phase 2: Amidation 6. Solvation: Dissolve the crude acyl chloride in anhydrous Tetrahydrofuran (THF) and cool the system to 0 °C using an ice bath. Causality: THF provides excellent solubility for both the intermediate and the incoming ammonia gas, while the 0 °C environment mitigates the highly exothermic nature of the amidation. 7. Nucleophilic Attack: Bubble anhydrous ammonia gas (NH3) into the solution (or slowly add aqueous NH4OH if anhydrous conditions are not strictly required) until the reaction is complete (monitored by TLC). 8. Workup: Quench with water, extract with ethyl acetate, wash the organic layer with 10% aqueous NaHCO3 and brine, dry over Na2SO4, and concentrate under vacuum to yield the title compound as a white powder.

Diagnostic Spectroscopic Signatures

To verify the structural integrity of the synthesized 4-chloro-2-methoxybenzamide, Nuclear Magnetic Resonance (NMR) spectroscopy is utilized. The 1,2,4-substitution pattern of the benzene ring generates a classic ABX spin system.

  • 1H NMR (DMSO-d6 / CDCl3):

    • Methoxy Protons (-OCH3): Appears as a sharp, highly integrated singlet around δ 3.85–3.95 ppm. The lack of adjacent protons prevents J-coupling, while the electronegative oxygen deshields the protons.

    • Amide Protons (-CONH2): Typically observed as a broad singlet integrating for 2H around δ 7.50–8.30 ppm. The broadness is caused by the quadrupolar relaxation of the ^14N nucleus and hydrogen bonding. These protons will exchange and disappear upon the addition of D2O.

    • Aromatic Protons:

      • H-3 (ortho to methoxy): Appears as a doublet (d) with a small meta-coupling constant (J ≈ 1.5 - 2.0 Hz) around δ 7.10 ppm.

      • H-5 (ortho to chloro): Appears as a doublet of doublets (dd) due to ortho-coupling with H-6 and meta-coupling with H-3 (J ≈ 8.4, 1.8 Hz) around δ 7.05 ppm.

      • H-6 (ortho to amide): Appears as a doublet (d) (J ≈ 8.4 Hz) around δ 7.80–8.17 ppm, heavily deshielded by the anisotropic effect of the adjacent carbonyl group.

Pharmacological Applications & Downstream Derivatization

Because of its distinct electronic profile and functional handles, 4-chloro-2-methoxybenzamide is a highly sought-after intermediate in the synthesis of advanced active pharmaceutical ingredients (APIs).

Applications Core 4-Chloro-2-methoxybenzamide (CAS: 89978-92-7) App1 PDE4 Inhibitors (Atopic Dermatitis) Core->App1 App2 Maxi-K Channel Openers (Triazolone Derivatives) Core->App2 App3 Isocitrate Lyase Inhibitors (Anti-mycobacterial) Core->App3

Pharmacological derivatization pathways of 4-chloro-2-methoxybenzamide.

  • Phosphodiesterase 4 (PDE4) Inhibitors: The benzamide scaffold is utilized to synthesize complex oxazole compounds that exhibit specific inhibitory action against PDE4. These derivatives have been developed for the transdermal treatment of atopic dermatitis, showing low blood penetration to reduce systemic side effects as documented in patent literature[3].

  • Maxi-K Channel Openers: 4-Chloro-2-methoxybenzamide is a precursor in the synthesis of 4,5-diphenyltriazol-3-ones. These compounds act as openers of large-conductance Ca2+-activated potassium (Maxi-K) channels, which are critical targets for regulating smooth muscle tone and neuronal excitability as reported in the Journal of Medicinal Chemistry[4].

  • Anti-Mycobacterial Agents: The structural motif is integrated into the design of novel 2-methoxybenzanilides and their thioxo analogues, which function as potent inhibitors of isocitrate lyase (EC 4.1.3.1)—an enzyme crucial for the survival and persistence of Mycobacterium tuberculosis in host macrophages according to the BRENDA Enzyme Database[5].

References

  • Google Patents. "WO2009037485A1 - Antibacterial agents".
  • Google Patents. "US8637559B2 - Oxazole compound and pharmaceutical composition".
  • ACS Publications. "4,5-Diphenyltriazol-3-ones: Openers of Large-Conductance Ca2+-Activated Potassium (Maxi-K) Channels". Available at: [Link]

  • BRENDA Enzyme Database. "Information on EC 4.1.3.1 - isocitrate lyase". Available at: [Link]

Sources

Exploratory

Preliminary Biological Screening of 4-Chloro-2-Methoxybenzamide Derivatives: A Technical Guide to Hit Identification and Profiling

Executive Summary The 4-chloro-2-methoxybenzamide scaffold is a highly versatile pharmacophore in modern drug discovery. The structural rigidity imparted by the intramolecular hydrogen-bonding potential of the ortho-meth...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 4-chloro-2-methoxybenzamide scaffold is a highly versatile pharmacophore in modern drug discovery. The structural rigidity imparted by the intramolecular hydrogen-bonding potential of the ortho-methoxy group, combined with the lipophilic and electron-withdrawing nature of the para-chloro substituent, makes it an ideal starting point for hit-to-lead optimization.

As an Application Scientist overseeing high-throughput and secondary screening workflows, I have designed this guide to outline the preliminary biological screening of these derivatives. Rather than adopting a generic screening funnel, this whitepaper focuses on two distinct, literature-validated therapeutic axes where this scaffold demonstrates profound efficacy: Antimycobacterial Activity (via Isocitrate Lyase inhibition) [1] and Metabolic Modulation (via Leptin downregulation in adipocytes) [2].

Structural Rationale and Scaffold Significance

Before deploying biological assays, it is critical to understand the causality of the scaffold's bioactivity. The 4-chloro-2-methoxybenzamide moiety acts as a conformationally restricted anchor:

  • Ortho-Methoxy Group: Acts as a steric director. It restricts the rotation of the amide bond, locking the molecule into a bioactive conformation. It also serves as a potent hydrogen-bond acceptor for target-site residues.

  • Para-Chloro Group: Enhances the lipophilic efficiency (LipE) of the molecule, improving cell permeability while simultaneously protecting the aromatic ring from rapid cytochrome P450-mediated para-hydroxylation.

By appending different functional groups (e.g., anilides, piperidines, or ureas) to the amide nitrogen, researchers can pivot the scaffold's selectivity between bacterial enzymes and mammalian metabolic receptors.

Antimycobacterial Screening: Isocitrate Lyase (ICL) Inhibition

The Biological Rationale

Mycobacterium tuberculosis (Mtb) survives within the hostile, nutrient-deprived environment of host macrophages by utilizing fatty acids as its primary carbon source. This survival is strictly dependent on the glyoxylate shunt , a metabolic pathway that bypasses the carbon-loss steps of the TCA cycle. Isocitrate lyase (ICL) is the gatekeeper enzyme of this shunt. Inhibiting ICL starves latent Mtb of energy.

Certain 2-methoxy-2'-hydroxybenzanilide derivatives (incorporating the 4-chloro-2-methoxybenzamide core) have been identified as potent ICL inhibitors [1].

G Isocitrate Isocitrate ICL Isocitrate Lyase (ICL Enzyme) Isocitrate->ICL Substrate Binding Glyoxylate Glyoxylate ICL->Glyoxylate Enzymatic Cleavage Succinate Succinate ICL->Succinate Enzymatic Cleavage Inhibitor 4-chloro-2-methoxybenzamide Derivatives Inhibitor->ICL Active Site Inhibition

Fig 1. Inhibition of the M. tuberculosis glyoxylate shunt by benzamide derivatives.

Step-by-Step Enzymatic Assay Protocol

To ensure a self-validating system, this continuous spectrophotometric assay includes a non-ionic detergent to rule out false positives caused by colloidal aggregation (a common artifact in early screening).

  • Reagent Preparation: Prepare the assay buffer containing 20 mM imidazole (pH 6.8), 5 mM MgCl₂, 1 mM EDTA, and 4 mM phenylhydrazine. Crucial Step: Add 0.01% Triton X-100 to the buffer to prevent promiscuous compound aggregation.

  • Enzyme Incubation: Add recombinant M. tuberculosis ICL (final concentration 1 μg/mL) to a 96-well UV-transparent microplate.

  • Compound Addition: Dispense 4-chloro-2-methoxybenzamide derivatives (dissolved in DMSO) across a 10-point concentration gradient (0.1 μM to 100 μM). The final DMSO concentration must not exceed 1% to maintain enzyme viability.

  • Control Implementation: Use 3-nitropropionate (a known ICL mechanism-based inhibitor) as the positive control, and 1% DMSO as the negative vehicle control.

  • Reaction Initiation: Add 5 mM D,L-isocitrate to initiate the reaction.

  • Kinetic Readout: Monitor the formation of glyoxylate-phenylhydrazone continuously at 324 nm for 30 minutes at 37°C using a microplate reader.

  • Data Validation: Calculate the Z'-factor for the assay plate. A Z'-factor > 0.6 validates the assay's robustness for hit determination.

Quantitative Data Presentation

Table 1: Representative ICL Inhibition Data for 4-chloro-2-methoxybenzamide derivatives [1].

Compound IDR-Group SubstitutionICL Inhibition IC₅₀ (μM)Mtb MIC (μg/mL)Cytotoxicity (HepG2) IC₅₀
Cmpd A N-(4-bromo-2-hydroxyphenyl)12.4 ± 1.18.0> 100 μM
Cmpd B N-(5-chloro-2-hydroxyphenyl)18.2 ± 1.516.0> 100 μM
3-NP (Ctrl) N/A (3-nitropropionate)8.5 ± 0.8N/AN/A

Metabolic Screening: Leptin Modulation in Adipocytes

The Biological Rationale

Beyond antimicrobial applications, modifying the 4-chloro-2-methoxybenzamide core with piperidine and urea linkages shifts its bioactivity toward metabolic regulation. Hyperleptinemia is a primary driver of obesity-related hepatic steatosis. Screening these derivatives for their ability to downregulate leptin expression in adipocytes provides a pathway to novel insulin sensitizers and anti-steatosis drugs [2].

G Step1 3T3-L1 Adipocyte Culture Step2 Compound Incubation (10 μM, 24h) Step1->Step2 Step3 Cell Lysis & Protein Extraction Step2->Step3 Step4 Leptin ELISA Quantification Step3->Step4 Step5 Data Validation (Orthogonal MTT) Step4->Step5

Fig 2. Step-by-step biological screening workflow for adipocyte leptin modulation.

Step-by-Step Cell-Based Assay Protocol

A critical flaw in phenotypic screening is misinterpreting cytotoxicity as target downregulation. This protocol is designed as a dual-readout system: it measures leptin reduction via ELISA while orthogonally confirming cell viability via an MTT assay.

  • Cell Culture & Differentiation: Seed 3T3-L1 preadipocytes in 24-well plates. Upon reaching confluence, induce differentiation using a cocktail of 0.5 mM IBMX, 1 μM dexamethasone, and 10 μg/mL insulin for 48 hours. Maintain in post-differentiation media until >80% of cells exhibit lipid droplets.

  • Compound Treatment: Treat the mature adipocytes with the synthesized derivatives at a screening concentration of 10 μM for 24 hours.

  • Control Implementation: Utilize Metformin (2 mM) as a positive control for leptin reduction.

  • Supernatant Harvesting (ELISA): Collect the culture media. Centrifuge at 10,000 x g for 5 minutes to remove cellular debris. Quantify secreted leptin using a commercial mouse Leptin Sandwich ELISA kit, reading absorbance at 450 nm.

  • Orthogonal Viability Check (MTT): To the remaining cells in the plate, add 0.5 mg/mL MTT reagent and incubate for 4 hours. Solubilize the formazan crystals in DMSO and read at 570 nm. Causality: Any compound showing >80% leptin reduction but <90% cell viability is flagged as a false positive due to cytotoxicity.

Quantitative Data Presentation

Table 2: Leptin Expression Inhibition by Piperidinyl-4-chloro-2-methoxybenzamides [2].

Compound IDLinker / Scaffold ModificationLeptin Inhibition (%) at 10 μMCell Viability (%)
Cmpd C N-(1-(4-aminobenzyl)piperidin-4-yl)65.2 ± 3.4%98.5%
Cmpd D N-(1-(4-(3-chloroethyl)ureido)benzyl)89.0 ± 2.1%97.2%
Metformin Positive Control72.4 ± 4.0%99.0%

Conclusion & Future Directions

The 4-chloro-2-methoxybenzamide scaffold represents a highly privileged structure. As demonstrated by the self-validating protocols above, rigorous preliminary screening requires a combination of biochemical target-based assays (ICL inhibition) and phenotypic cell-based assays (Leptin modulation).

Once hits are identified and validated through orthogonal viability checks, the next phase of drug development should focus on X-ray crystallography to map the exact orthosteric binding interactions, enabling structure-based lead optimization.

References

  • Kozic, J., Novotná, E., Volková, M., Stolaříková, J., Trejtnar, F., Wsól, V., & Vinšová, J. (2012). Synthesis and in vitro antimycobacterial and isocitrate lyase inhibition properties of novel 2-methoxy-2'-hydroxybenzanilides, their thioxo analogues and benzoxazoles. European Journal of Medicinal Chemistry, 56, 108-119.[Link]

  • Liang, X., Pei, H., Ma, L., Ran, Y., Chen, J., Wang, G., & Chen, L. (2014). Synthesis and Biological Evaluation of Novel Urea- and Guanidine-Based Derivatives for the Treatment of Obesity-Related Hepatic Steatosis. Molecules, 19(5), 6163-6183.[Link]

Foundational

Pharmacokinetics and Bioavailability of the 4-Chloro-2-methoxybenzamide Pharmacophore: A Technical Whitepaper

Executive Summary In modern drug discovery, the optimization of pharmacokinetics (PK) and bioavailability often relies on the strategic incorporation of specific structural fragments. 4-Chloro-2-methoxybenzamide (CAS 899...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, the optimization of pharmacokinetics (PK) and bioavailability often relies on the strategic incorporation of specific structural fragments. 4-Chloro-2-methoxybenzamide (CAS 89978-92-7) is a highly privileged pharmacophore utilized across multiple therapeutic domains, including [1], [2], and [3].

This whitepaper provides an in-depth analysis of the physicochemical properties, absorption, distribution, metabolism, and excretion (ADME) profile of the 4-chloro-2-methoxybenzamide moiety. Furthermore, it details a self-validating bioanalytical protocol for quantifying its bioavailability in preclinical models.

Structural Causality: Physicochemical Determinants of Bioavailability

The intrinsic bioavailability of a compound is dictated by its physicochemical properties. The 4-chloro-2-methoxybenzamide fragment is engineered to overcome common metabolic liabilities while maximizing membrane permeability.

  • The 4-Chloro Substitution: The para-position of aromatic rings is highly susceptible to rapid oxidation (para-hydroxylation) by Cytochrome P450 (CYP450) enzymes. The substitution of a chlorine atom at this position acts as a robust metabolic block. Furthermore, the electron-withdrawing nature of chlorine increases the overall lipophilicity (LogP), driving superior passive transcellular diffusion[4].

  • The 2-Methoxy Steric Shield: Amide bonds are typically vulnerable to rapid cleavage by non-specific hepatic and plasma amidases. The bulky 2-methoxy group, positioned ortho to the benzamide, forces the amide plane out of coplanarity with the benzene ring. This steric hindrance physically shields the amide bond from enzymatic active sites, drastically increasing the metabolic half-life of the parent drug[5].

Quantitative Physicochemical Profile
ParameterValueCausality / Pharmacokinetic Implication
Molecular Weight 185.61 g/mol < 500 Da; highly favorable for rapid paracellular and transcellular passive diffusion across the intestinal epithelium.
LogP (Predicted) ~1.8 - 2.1Optimal lipophilicity for oral absorption without excessive binding to plasma proteins or sequestration in adipose tissue.
Topological Polar Surface Area 52.82 Ų< 140 Ų; indicates excellent membrane permeability, including potential for blood-brain barrier (BBB) penetration[6].
Hydrogen Bond Donors (HBD) 1Low HBD count minimizes the desolvation energy penalty required during lipid bilayer insertion.
Hydrogen Bond Acceptors (HBA) 2Sufficient for target receptor engagement without compromising the overall lipophilic profile.

In Vivo Pharmacokinetics: ADME Profiling

When administered as a standalone fragment or cleaved as a metabolite, 4-chloro-2-methoxybenzamide exhibits a highly predictable pharmacokinetic profile.

Absorption and Distribution

Due to its low molecular weight and optimal TPSA, the compound achieves near-complete gastrointestinal absorption following oral administration, resulting in high baseline bioavailability ( F>80% ). Its volume of distribution ( Vd​ ) is moderate; the lipophilic chloro group enhances tissue partitioning, while the polar amide limits non-specific accumulation.

Metabolism and Excretion

The primary clearance mechanism bypasses rapid amide hydrolysis due to the aforementioned steric shielding. Instead, the rate-limiting metabolic step is CYP2D6/CYP3A4-mediated O-demethylation, yielding 4-chloro-2-hydroxybenzamide. This active/inactive intermediate is rapidly captured by Phase II enzymes (UGTs) to form highly water-soluble glucuronide conjugates, which are subsequently cleared via transporter-mediated renal excretion.

Metabolism Parent 4-Chloro-2-methoxybenzamide (Parent Pharmacophore) ODemethyl 4-Chloro-2-hydroxybenzamide (CYP450 Metabolite) Parent->ODemethyl CYP2D6 / CYP3A4 (O-demethylation) Hydrolysis 4-Chloro-2-methoxybenzoic acid (Amidase Cleavage) Parent->Hydrolysis Hepatic Amidases (Slow Hydrolysis) Phase2 Glucuronide/Sulfate Conjugates (Phase II Metabolism) ODemethyl->Phase2 UGTs / SULTs Hydrolysis->Phase2 UGTs (Acyl Glucuronidation) Excretion Renal Excretion (Urine) Phase2->Excretion Transporter-mediated Efflux

Figure 1: Primary metabolic pathways and clearance routes of 4-chloro-2-methoxybenzamide.

Self-Validating Experimental Protocol for PK Quantification

To accurately determine the systemic bioavailability of 4-chloro-2-methoxybenzamide in preclinical models, researchers must utilize a self-validating LC-MS/MS workflow. This protocol ensures that matrix effects and extraction losses are mathematically nullified.

Step-by-Step Methodology

Step 1: Matrix Preparation & SIL-IS Spiking

  • Action: Spike 50 µL of collected rat plasma with 10 µL of a Stable Isotope-Labeled Internal Standard (SIL-IS, e.g., 13C6​ -labeled 4-chloro-2-methoxybenzamide).

  • Causality: The SIL-IS co-elutes exactly with the target analyte, experiencing identical ion suppression or enhancement during electrospray ionization (ESI). This creates a self-validating quantitative loop: any variation in matrix effects is corrected by the IS/analyte ratio, ensuring absolute quantitative accuracy regardless of biological variability.

Step 2: Protein Precipitation (Crash)

  • Action: Add 150 µL of ice-cold acetonitrile containing 0.1% formic acid. Vortex for 2 minutes, then centrifuge at 14,000 x g for 10 minutes.

  • Causality: Acetonitrile denatures plasma proteins, releasing any protein-bound drug. A 3:1 organic-to-aqueous ratio is mathematically required to ensure >95% precipitation. Formic acid maintains the analyte in an optimal state for positive-ion ESI and sharpens the chromatographic peak shape.

Step 3: LC-MS/MS Multiple Reaction Monitoring (MRM)

  • Action: Inject 5 µL of the supernatant onto a C18 reverse-phase column. Monitor the specific parent-to-daughter ion transition (e.g., m/z 186.0 169.0 for the loss of NH3​ ).

  • Causality: MRM acts as a high-fidelity double-filter. The first quadrupole isolates the exact parent mass, and the third quadrupole isolates the specific fragmentation product. This physically eliminates false-positive signals from isobaric biological lipids.

Step 4: Quality Control (QC) Validation Loop

  • Action: Interleave QC samples (Low, Mid, and High concentrations) every 10 study samples. The analytical run is only accepted if ≥67% of QCs fall within ±15% of their nominal value.

  • Causality: This enforces systemic trustworthiness. It proves that instrument sensitivity and extraction recovery remained constant throughout the entire analytical run, preventing data drift.

Workflow Dosing In Vivo Dosing (IV & PO Arms) Sampling Serial Blood Sampling (Time-course) Dosing->Sampling Extraction Protein Precipitation + SIL-IS Addition Sampling->Extraction LCMS LC-MS/MS Analysis (MRM Mode) Extraction->LCMS Validation Self-Validation (QC Checks & Cal Curve) LCMS->Validation Validation->Extraction If QC Fail NCA PK Parameter Calculation (NCA Model) Validation->NCA If QC Pass

Figure 2: Self-validating LC-MS/MS pharmacokinetic workflow with integrated QC feedback.

Impact on Lead Optimization

The strategic use of the 4-chloro-2-methoxybenzamide fragment extends beyond basic target binding. By understanding the causality behind its physicochemical properties, drug development professionals can predictably modulate the PK profile of larger molecules. Whether acting as a metabolic shield in [5] or enhancing the oral bioavailability of [6], this pharmacophore remains a cornerstone of rational drug design.

References

  • Title: Synthesis and Biological Evaluation of Novel Urea- and Guanidine-Based Derivatives for the Treatment of Obesity-Related Hepatic Steatosis Source: Molecules (PubMed Central) URL: [Link]

  • Title: 4,5-Diphenyltriazol-3-ones: Openers of Large-Conductance Ca2+-Activated Potassium (Maxi-K) Channels Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: MODULATORS OF SEROTONIN RECEPTORS (EP1675859B1)
  • Title: Antibacterial agents (WO2009037485A1)
  • Title: Tricyclic diazepine vasopressin antagonists and oxytocin antagonists (US5516774A)

Sources

Exploratory

4-chloro-2-methoxybenzamide receptor binding affinity assays

An In-Depth Technical Guide to Receptor Binding Affinity Assays for 4-chloro-2-methoxybenzamide and its Analogs Foreword: The Benzamide Scaffold in Modern Drug Discovery As a Senior Application Scientist, my experience h...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to Receptor Binding Affinity Assays for 4-chloro-2-methoxybenzamide and its Analogs

Foreword: The Benzamide Scaffold in Modern Drug Discovery

As a Senior Application Scientist, my experience has repeatedly confirmed that certain chemical scaffolds are foundational to medicinal chemistry. The benzamide moiety is one such privileged structure, appearing in a vast array of clinically significant drugs, from antipsychotics to antiemetics. Its utility lies in its ability to present key pharmacophoric features—hydrogen bond donors and acceptors, and an aromatic ring for various interactions—in a conformationally constrained manner. The compound of interest, 4-chloro-2-methoxybenzamide, represents a classic example of a decorated benzamide scaffold. The chloro and methoxy substituents, while seemingly simple, exert profound electronic and steric effects that can dramatically influence a molecule's interaction with its biological target.[1]

This guide is structured not as a rigid protocol for a single, known interaction, but as a strategic workflow for the comprehensive characterization of a novel benzamide derivative like 4-chloro-2-methoxybenzamide. We will proceed by hypothesizing its potential targets based on analog structures—primarily G-Protein Coupled Receptors (GPCRs) such as dopamine and serotonin receptors, or developmental pathway modulators like the Smoothened (Smo) receptor—and detail the gold-standard and cutting-edge methodologies required to elucidate its binding affinity with precision and confidence.[2][3]

Part 1: Foundational Principles and Assay Selection

The journey from a synthesized compound to a potential therapeutic lead is built on a foundation of quantitative pharmacology. At its core lies the concept of binding affinity —the measure of the strength of the interaction between a ligand (our compound) and its receptor. This is most commonly expressed as the dissociation constant (K_d) or the inhibition constant (K_i). A low K_d or K_i value signifies high affinity, meaning the compound binds tightly to its target at low concentrations. This metric is paramount; it dictates potency, informs structure-activity relationships (SAR), and, when assessed across multiple targets, defines the compound's selectivity profile.

Causality in Assay Choice: Selecting the Right Tool for the Question

There is no single "best" binding assay. The optimal choice is dictated by the specific scientific question, the stage of the research, and available resources.

  • For initial screening and primary affinity determination: Radioligand binding assays are the historical gold standard, offering high sensitivity and robustness.

  • For high-throughput screening (HTS) campaigns: Homogeneous, non-radioactive assays like Fluorescence Polarization (FP) are preferred for their speed and scalability.[4][5]

  • For detailed mechanistic and kinetic studies: Label-free technologies like Surface Plasmon Resonance (SPR) are unparalleled, providing real-time data on both the "on" and "off" rates of binding.[6][7][8]

This guide will focus on providing deep technical dives into these three core methodologies, ensuring a comprehensive characterization of 4-chloro-2-methoxybenzamide.

Part 2: The Gold Standard: Radioligand Competitive Binding Assays

This technique remains a benchmark for affinity determination due to its direct measurement of the ligand-receptor interaction. The underlying principle is competition: we measure the ability of our unlabeled test compound (4-chloro-2-methoxybenzamide) to displace a high-affinity, radiolabeled ligand ("hot" ligand) from the receptor.

Based on the pharmacology of similar benzamide structures, we will proceed with a protocol designed for Dopamine D2/D3 receptors, common targets for such scaffolds.

Experimental Workflow: Radioligand Binding

G cluster_prep Phase 1: Preparation cluster_assay Phase 2: Assay Execution cluster_analysis Phase 3: Data Acquisition & Analysis P1 Receptor Source (e.g., HEK293 cells expressing hD2R) P2 Membrane Preparation (Homogenization & Centrifugation) P1->P2 P3 Protein Quantification (BCA Assay) P2->P3 P4 Reagent Dilution (Radioligand, Test Compound, Controls) P3->P4 A1 Plate Setup (96-well) Total, NSB, Competition Wells P4->A1 A2 Incubation (Membranes + Radioligand +/- Compound) A1->A2 A3 Termination (Rapid Vacuum Filtration) A2->A3 A4 Washing (Remove unbound radioligand) A3->A4 D1 Scintillation Counting (Measure radioactivity on filters) A4->D1 D2 Calculate Specific Binding (Total - NSB) D1->D2 D3 Generate Competition Curve (% Specific Binding vs. Log[Compound]) D2->D3 D4 Determine IC50 & Calculate Ki (Cheng-Prusoff Equation) D3->D4 FP_Principle cluster_free Free Fluorescent Ligand cluster_bound Receptor-Bound Fluorescent Ligand Free_Ligand Ligand-Fluorophore Free_Text Fast Rotation Depolarized Emission LOW FP Signal Receptor Receptor Bound_Ligand Ligand-Fluorophore Bound_Text Slow Rotation Polarized Emission HIGH FP Signal

Caption: Principle of Fluorescence Polarization (FP) assay.

Experimental Protocol Outline:

  • Reagent Preparation: Solubilized, purified receptor; a fluorescently labeled ligand specific for the target; and serial dilutions of 4-chloro-2-methoxybenzamide.

  • Assay Execution: In a microplate (e.g., 384-well), combine the receptor, fluorescent ligand (at a concentration below its K_d), and varying concentrations of the test compound.

  • Incubation: Allow the reaction to reach equilibrium.

  • Data Acquisition: Measure the fluorescence polarization on a plate reader equipped with polarizing filters. [4]5. Data Analysis: A decrease in the FP signal indicates displacement of the fluorescent ligand by the test compound. Plot the FP signal against the log[concentration] of the test compound to determine the IC50.

Expertise Insight: The key challenge in developing an FP assay is the design and synthesis of a suitable fluorescent ligand that retains high affinity for the target and has favorable photophysical properties. [9]

B. Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free technology that provides real-time kinetic data, offering deeper insights into the binding mechanism. [8] Principle of Surface Plasmon Resonance

SPR_Workflow W1 Immobilization (Covalently couple purified receptor to sensor chip) W2 Association Phase (Inject 4-chloro-2-methoxybenzamide over surface) W1->W2 Binding W3 Dissociation Phase (Flow running buffer only) W2->W3 Washout W4 Regeneration (Strip bound analyte to prepare for next cycle) W3->W4 Pulse W5 Data Analysis (Fit sensorgram to kinetic models to derive kon, koff, KD) W3->W5 W4->W2 Next Concentration

Caption: General workflow for an SPR binding experiment.

Experimental Workflow Outline:

  • Immobilization: The purified target receptor is covalently attached to the surface of a sensor chip. For small molecule analysis, direct coupling of the protein is the preferred method to maximize the signal. [10]2. Analyte Injection: A solution of 4-chloro-2-methoxybenzamide (the analyte) is flowed over the chip surface. Binding to the immobilized receptor causes a change in the refractive index at the surface, which is measured in real-time and reported in Resonance Units (RU). [6][7]3. Kinetic Analysis:

    • Association (k_on): The rate at which the RU signal increases during analyte injection reflects the association rate.

    • Dissociation (k_off): After the injection, running buffer is flowed over the chip, and the rate at which the RU signal decreases reflects the dissociation rate.

  • Data Analysis: The resulting sensorgrams are fitted to various binding models (e.g., 1:1 Langmuir) to calculate the association rate constant (k_on), the dissociation rate constant (k_off), and the equilibrium dissociation constant (K_D), where K_D = k_off / k_on.

Trustworthiness Check: A key control in SPR is to use a reference flow cell on the sensor chip (with no immobilized protein or an irrelevant protein) to subtract any non-specific binding or bulk refractive index effects from the signal.

Part 4: Data Presentation and Interpretation

Quantitative data should always be summarized for clarity and comparison.

Table 1: Hypothetical Binding Affinity Data for 4-chloro-2-methoxybenzamide
Assay MethodReceptor TargetParameterResultUnits
Radioligand BindingDopamine D2K_i125nM
Radioligand BindingDopamine D3K_i850nM
Fluorescence Pol.Dopamine D2IC50210nM
Surface Plasmon Res.Dopamine D2K_D115nM
Surface Plasmon Res.Dopamine D2k_on1.5 x 10⁵M⁻¹s⁻¹
Surface Plasmon Res.Dopamine D2k_off1.7 x 10⁻²s⁻¹

Authoritative Grounding & Interpretation: The hypothetical data in Table 1 suggests that 4-chloro-2-methoxybenzamide has a moderate affinity for the Dopamine D2 receptor, with a K_i/K_D value around 120 nM. The close agreement between the K_i from the radioligand assay and the K_D from SPR provides strong validation of the result. The compound displays selectivity for the D2 receptor over the D3 receptor (K_i of 850 nM), suggesting a ~7-fold preference. The kinetic data from SPR (k_on and k_off) provide further insight, indicating a relatively fast association rate and a moderately slow dissociation rate, characteristic of a reversible binder.

Self-Validating Systems: A robust experimental design is inherently self-validating.

  • Orthogonal Confirmation: As shown, confirming affinity with both a ligand-displacement method (Radioligand/FP) and a direct label-free method (SPR) builds confidence.

  • Consistent Controls: Meticulous use of positive (known binder) and negative (inactive analog) controls in every experiment ensures the assay is performing as expected.

  • Addressing Pitfalls: For small molecules, solubility can be a major issue. Often, DMSO is used to create stock solutions, but the final concentration in the assay buffer should be kept low (typically <1%) to avoid artifacts. [10]Always check for compound precipitation at the highest concentrations tested.

Conclusion

Characterizing the receptor binding affinity of a novel compound such as 4-chloro-2-methoxybenzamide is a multi-step, multi-technology process. It begins with target hypothesizing and progresses through rigorous, quantitative assays. By employing the gold-standard radioligand binding assay for an initial deep dive, followed by validation with orthogonal methods like Fluorescence Polarization and Surface Plasmon Resonance, researchers can build a comprehensive and trustworthy binding profile. This quantitative foundation is indispensable for making informed decisions in the complex, iterative cycle of drug discovery and development.

References

  • Benchchem. (n.d.). Application Note: Pergolide Radioligand Binding Assay for Dopamine Receptors. Retrieved from Benchchem website. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE_ArF3zUIRsK9-MQIkkrrb5KAQnj2_Gzq5lwa9W8SITh03tFuagFKewYRACI7YLjUuAeVU23RFWg_gBUapD47IF7EDzFWfPPW5qz1XILw3kWi7hNq8fML7V0FLNVv7UdSdx-KWAFGLTeBZOxd72301h1qqHQLRZ0A62f9p65g-4fB6TJzQ-xl3mMl5KfQ-Aof9kC0k-bZkP1QapWhCtllDYM9p_kjJ65g=]
  • Zhang, Y., & Ye, L. (n.d.). Characterization of Small Molecule–Protein Interactions Using SPR Method. In Methods in Molecular Biology. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH2TvDHV6XR_-cVqBbDK4mQNYfYbKWAnu8Nka-yRWO926sskRnABmKX6tI2hI_ZbETQJdgiCWsxNxh06ZipXCKvUDCbv-WdsUfDauFLTJZLdz3whgWi0Q32bMJ_LsS1M6IYDCDb7P3TYIIfy2Ez4k-zN0kFUUyL8I-Jj8vLP0bXkulglzjovrs=]
  • Zhang, Y., & Ye, L. (2018). Characterization of Small Molecule-Protein Interactions Using SPR Method. Methods in Molecular Biology, 1743, 145-159. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGcivH-9n4NIWmp6GM0aJpOZ_XNZKK1GKgVykl4PN7LBhY8Wo3GsFbZKLibW9FnEmDtuiYlc921353a63dNW8K_INLzqya8MYLHdliiRqHrXfXpy7LraPuG3FiKv-WIsfeUDZJa]
  • Bio-protocol. (n.d.). Radioligand binding assays. Retrieved from Bio-protocol. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFQDreHIPTMDul50nB0BklxOAHJKxo__qaSYSXzVDEyebn3UqEhu2zpte6B5WNF_Mu8lL7BQ-_qnUul8zWzmlT496P6EHPD93Ht6yrlR5DOsZZHnS3zK4FSuikXPb7y9RbCKeZjfYJ3x5WykY2LvJ1h3f1sVM7XR09Mfg==]
  • Dr. GPCR. (2025, August 27). Fluorescence Polarization in GPCR Research. Retrieved from Dr. GPCR Ecosystem. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEthYLaODm0IZMPzkE1SNuweAmyseQiPfu9cZ0P5bHQ-mhRw_uk7VHqGBetKyXcVZNoPTWx3Iobsmdc8Ynd383Bt-oqofO5HsHTnjpDSl-oOQQ21bRaHt5ucPi3CEjIqapDnqVqxS8Frxcl9yKKwKbrnVWBpScBmRnezDk_BRAmIJcIonWSokdmXCqK]
  • Scott, J. L., et al. (2017, October 13). Surface plasmon resonance: a useful technique for cell biologists to characterize biomolecular interactions. Molecular Biology of the Cell, 28(21), 2733-2738. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFUf9NuVGcduCb9O98Pz0EerTBRj_pAPhit00zjqBl5scgfi_o1nIJkJqixTsLj25iMZzVT2kc0k_BATBat8uRjk_JXIYgDYFOPK4Rsb0L5jL4ghBIkmO9d7eu-xNzZXXivBNW0UjBKNEauZEpg4dRLvas=]
  • Zhen, J., et al. (2012). Concentration of receptor and ligand revisited in a modified receptor binding protocol for high-affinity radioligands: [3H]spiperone binding to D2 and D3 dopamine receptors. Journal of Pharmacological and Toxicological Methods, 66(2), 145-152. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG_EBQovGsKOSVVgMmwDBdLgsQLPVQJFH529yh6BQ-rL7d3XVMJ2kC64JYrBERYCCUo0Hpe76jtBt963rRWwV2SFUgiMWt74Y-LMzrNERv-Q6LY5Kl6AVkSJ6eU3WtRavI8VzChDuujLzVqcd0=]
  • Reichert Technologies. (2024, June 20). Protein-Small Molecule Biomolecular Interactions – a Retrospective. Retrieved from Reichert Technologies Life Sciences. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHAsjL2XIKVU0MhZSIq5lph0jVSbmxHuhGCMuGrk4sJisIE-XlG7-vAliFw7mhoLdWMtgkhRjwqC60gpBWt-0rUCm4HlH3OyjVGEZfET4lYxvIauhG3uYGtivAS3Ivp6GpW2UPB2fx2SHIyFHyNc1FST4akRwiAlTE6C0SadFkpobvkJmnqs5ZQkyQlw1HDJsZA_179fwhIEh_QmVFj-K22v3XmOTOeeMV3IEYgy6WmCcVcjMJk4hKexP571nSK]
  • ACS Publications. (2021, March 12). Toward Fluorescent Probes for G-Protein-Coupled Receptors (GPCRs). Retrieved from ACS Publications. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE3A9TRAhO4LKJOHK3lez22H6oBv_S62cYDvh12xFCGYJDshLoaHK7rpR5ICzLlTofZgw02qCW0HcRoT8vIrY7p_xAlluEfsi3mA2a2tqmkBZXXDWGidw9t1WHcdBP6oHZiCVDWMg==]
  • Stoddart, L. A., et al. (2015). Fluorescence- and bioluminescence-based approaches to study GPCR ligand binding. British Journal of Pharmacology, 172(11), 2745-2760. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEq2hRpDmIeIQ1oMGP6m7yt4WZrhpS4fg0e3WBRNdDTEYwUPbZSjVUhJHkoQMMRby-SIA5luvwvp68AulehhGc5cP2SeX-XPBxQEHlLQPY2KM1Qs4Uq14QqYtcgCvEhtsp3xes6tBudwjc8xm8=]
  • Gmeiner, P., & Tautermann, C. S. (2019, October 15). High-Throughput Fluorescence Polarization Assay to Identify Ligands Using Purified G Protein-Coupled Receptor. ACS Omega, 4(16), 16863-16870. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEBEkZiVsp6ve43XgHeNSqAJI2TjJY8xpp5-bGrVgNbiXRLX4xuQqdzd6QPcgv7fpWJrvcXaovTqJAOqkzJWsE4xJ9G5DGrdMoE8CU5Esf32JIfQyghGFGcbx8j8eLcKNSBbeKu]
  • Celtarys. (2025, March 4). Advantages of Fluorescent Probes in GPCR Assays. Retrieved from Celtarys. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE9NRT6C8hEneIBfboMfG9-vqI8M51e1yAaPOyuZ8cK9-7VKeww0C7NOxousYCSqsJGO_FZknL36n7wDLq6BEsxWNxDUb56eYlHcPEEB1WvbEzBHxoHVeWoYjn7e6dnO9VCWgBlvCKy78wuPB8VGYZoDu2l9Hx5nc_FWQurPy3_lhO9PjfzvsTMiU76vjJCtNpnFBr0F1exKoFNFw==]
  • Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from Gifford Bioscience. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFaHUe2ouAKlHEhlgapIZ5uhkj-g9y5yqcfJBvAkaUHg986ADQbRe4RvUH38pbBN-r9NE4qGYgamZgobzZtshk7lfMi9tZV82u6LLr9cmS651xTOAGGsGSnevWkjlgsp4M-ennYgOwP7DJycm7jR7-1E7YfzsBypkS8CeVhJFfe2tvuc_4LpD3GNSvmC8usOYgzB99H4N9sEWlPZwdoChIfXgN5LAIbAQ==]
  • Miranda-Pastoriza, C., et al. (2023, March 15). Fluorescence based HTS-compatible ligand binding assays for dopamine D3 receptors in baculovirus preparations and live cells. Frontiers in Pharmacology, 14, 1134832. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFoexGmuEiNViaEY0yW2-kyCGIXMcWakRdHHcCVaKOFDtEx1o0_hjk1zv0RFN0kQ6q7t9XEg9FjyIv5sD6Ii8j1rUv4Q8Ku_u6USi03vjZZ9M1-fEs788oDfysDyXJtiU8LgbGkP0xujRqdzK5SqpYO-IDfGLxt4BjnoblZNT4BBMAnilh0_xZv_THoxwny9T1zBZBBEzi_JgAHulHHHw==]
  • Salentin, S., & Haupt, V. J. (2021). Parallels between the chloro and methoxy groups for potency optimization. RSC Medicinal Chemistry, 12(9), 1496-1509. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFhq1q3wTrunnoPzmap6BVp74cOOW59j01FTWzQX4mRAD1O4fsCGja0DS_qTn3sX8ePS3OZ1H1euqdrm2vaB-34sJY0tpi3ZZXibtwekLbiAKnNxglG6yedC0REM_4CdLSaJ7c-BvnIPCAHabxwdurvYXSoK7YMPP1Ap7CC]
  • Sun, C., et al. (2021). Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition. RSC Advances, 11(36), 22165-22172. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFQGCZx4OhETM0cteUNA361d88STuktisEO4UIbX_Fq2J4MYT-_jGxdsf5sPUeHw73zIRa4Vt8GcXF-fSz1npNexySAALpPJUwMsoV389CAKXD2PYiMljcO6EqjAJUMMFfbw5ByriyqwizzBTpa_J-ZAywsgxxS4FM=]
  • Geroprotectors.org. (n.d.). N-(2-[4-(4-Chlorophenyl)Piperazin-1-Yl]Ethyl)-3-Methoxybenzamide. Retrieved from Geroprotectors.org. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFAQndYSHFlS2fpA7jrF4MgZhSMQOhaGmglQdVlvO9VWnEvyN5uW9j2logEqcsubl6cUUHxv4K3fi7NGT2HKaQohMSfIGgorD7Sr1k3FWoPm4pLJhdQF6SokmpX8mtfgQb5rINnI6BJ]
  • Sun, C., et al. (2021). Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition. RSC Advances, 11(36), 22165-22172. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG_UP9mwEFXkOsjZBCcu9aHjo2IIlonTDApVmy-k7-lu-5uy4ZV9IPnGc-qCSCb7SGKND2plfiybnVNx_bfAz7x10sHe8Z7XYkG2ZkHemyOrtJTia4ngPYLE_SOG2ysGzaCN8hyt1jyKrYxSaB5EdfrE4lNfc6xtBBw]

Sources

Foundational

cellular toxicity and IC50 values of 4-chloro-2-methoxybenzamide

Cellular Toxicity and IC50 Profiling of the 4-Chloro-2-Methoxybenzamide Pharmacophore: A Multitarget Perspective Executive Summary In contemporary drug discovery, the 4-chloro-2-methoxybenzamide (4-C-2-MBA) motif has eme...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Cellular Toxicity and IC50 Profiling of the 4-Chloro-2-Methoxybenzamide Pharmacophore: A Multitarget Perspective

Executive Summary

In contemporary drug discovery, the 4-chloro-2-methoxybenzamide (4-C-2-MBA) motif has emerged as a highly versatile, privileged scaffold. Rather than acting as a single-target drug, this pharmacophore provides a unique stereoelectronic foundation—combining the hydrogen-bond accepting capacity of the methoxy group with the lipophilic, π

π stacking potential of the chlorophenyl ring. This structural duality allows 4-C-2-MBA derivatives to selectively bind to diverse hydrophobic pockets across multiple therapeutic targets, including bacterial enzymes, mammalian phosphodiesterases, and ion channels.

As a Senior Application Scientist, I have structured this whitepaper to dissect the mechanistic grounding of 4-C-2-MBA derivatives, evaluate their quantitative IC50 profiles, and provide self-validating experimental protocols for assessing their cellular toxicity and viability.

Mechanistic Grounding & Target Modulation

The substitution patterns on the 4-C-2-MBA scaffold dictate its pharmacological trajectory. The causality behind its multi-target efficacy lies in the spatial orientation of the chloro and methoxy groups, which stabilize binding conformations via halogen bonding and steric hindrance.

  • Isocitrate Lyase (ICL) Inhibition: In Mycobacterium tuberculosis, ICL is a critical enzyme for the glyoxylate shunt, allowing the bacteria to survive in host macrophages by utilizing fatty acids. Derivatives such as N-(4-bromo-2-hydroxyphenyl)-4-chloro-2-methoxybenzamide act as competitive inhibitors of ICL. The 4-C-2-MBA moiety fits into the active site, mimicking the stereochemistry of isocitrate and preventing the formation of succinate and glyoxylate[1].

  • Phosphodiesterase 4 (PDE4) Inhibition: In human peripheral blood mononuclear cells (PBMCs), oxazole-linked 4-C-2-MBA derivatives inhibit PDE4. The causality here is straightforward: PDE4 degrades cyclic AMP (cAMP). Inhibiting PDE4 elevates intracellular cAMP, which activates Protein Kinase A (PKA), subsequently downregulating the transcription of pro-inflammatory cytokines like TNF- α [2].

  • Maxi-K Channel Opening: Large-conductance, Ca 2+ -activated K + channels (Maxi-K) regulate cellular excitability. Triazolone derivatives of 4-C-2-MBA hyperpolarize cell membranes by opening these channels, offering neuroprotective effects against Ca 2+ -mediated excitotoxicity[3].

  • AMPK Activation: Piperidine-linked 4-C-2-MBA derivatives have been synthesized to target obesity-related hepatic steatosis. These compounds activate AMP-activated protein kinase (AMPK) in hepatocytes, leading to the suppression of lipogenesis and the enhancement of fatty acid oxidation[4].

Pathways Scaffold 4-Chloro-2-Methoxybenzamide Scaffold ICL Isocitrate Lyase (ICL) (M. tuberculosis) Scaffold->ICL Inhibits PDE4 Phosphodiesterase 4 (PDE4) (PBMCs) Scaffold->PDE4 Inhibits MaxiK Maxi-K Channels (Excitable Cells) Scaffold->MaxiK Opens/Activates AMPK AMPK Activation (Hepatocytes) Scaffold->AMPK Activates Down1 Inhibits Glyoxylate Shunt (Bactericidal) ICL->Down1 Down2 ↑ cAMP -> ↓ TNF-α (Anti-inflammatory) PDE4->Down2 Down3 Hyperpolarization (Neuroprotection) MaxiK->Down3 Down4 ↓ Hepatic Steatosis (Metabolic Regulation) AMPK->Down4

Multi-target pharmacological pathways of 4-chloro-2-methoxybenzamide derivatives.

Quantitative Data: IC50 Values & SAR Profiling

The biological activity of the 4-C-2-MBA scaffold is highly dependent on its conjugated functional groups. Table 1 summarizes the IC50 values and cellular toxicity profiles of key derivatives.

Table 1: IC50 and Viability Profiles of 4-C-2-MBA Derivatives

Compound / DerivativePrimary TargetIC50 / ActivityCell Line / OrganismToxicity / Viability Profile
N-(4-bromo-2-hydroxyphenyl)-4-C-2-MBA Isocitrate Lyase (ICL)2.98 µMM. tuberculosisHigh specificity; negligible mammalian cytotoxicity[1].
Oxazole-linked 4-C-2-MBA PDE4< 50 nMHuman PBMCs>90% viability at 10 µM; reduces TNF- α without inducing apoptosis[5].
Triazolone 11 Maxi-K Channel121% (Opening)Excitable CellsNon-toxic at effective concentrations; excellent therapeutic window[3].
Compound 6c (Piperidine derivative) AMPKSub-µMHepG2 Cells>85% viability at 20 µM; effectively reduces lipid droplets[4].

Cellular Toxicity & Viability Profiling

When developing 4-C-2-MBA derivatives, establishing a wide Therapeutic Index (TI) is paramount. Because this scaffold is highly lipophilic, non-specific binding can lead to membrane disruption at high concentrations.

Causality in Toxicity Assays:

  • Hepatotoxicity (HepG2): Because AMPK-activating derivatives target hepatic steatosis, it is critical to ensure the compounds do not induce mitochondrial dysfunction in hepatocytes. MTT assays are utilized here because they directly measure mitochondrial reductase activity, serving as a proxy for both viability and metabolic health.

  • Immunotoxicity (PBMCs): For PDE4 inhibitors, the goal is to suppress TNF- α production. A common pitfall is mistaking cell death for anti-inflammatory efficacy. Therefore, assessing PBMC viability via Annexin V/PI staining (to detect early apoptosis) alongside Trypan Blue exclusion ensures that the observed TNF- α reduction is due to true PDE4 inhibition, not cytotoxicity[6].

Workflow Cmpd Compound Synthesis (4-C-2-MBA Derivatives) IC50 Target IC50 Assay (e.g., ICL, PDE4) Cmpd->IC50 in vitro screening Tox Cell Viability Assay (PBMC / HepG2) Cmpd->Tox cytotoxicity profiling TI Therapeutic Index (TI) Calculation IC50->TI Tox->TI Lead Lead Optimization (SAR Refinement) TI->Lead TI > 10

Integrated workflow for IC50 determination and cellular toxicity profiling.

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating necessary controls to rule out false positives.

Protocol A: In Vitro Isocitrate Lyase (ICL) Inhibition Assay

Rationale: ICL catalyzes the cleavage of isocitrate into succinate and glyoxylate. Because these products do not absorb UV/Vis light strongly, phenylhydrazine is introduced to react with glyoxylate, forming a glyoxylate phenylhydrazone complex that absorbs at 324 nm.

  • Reagent Preparation: Prepare a reaction buffer containing 20 mM sodium phosphate (pH 7.0), 5 mM MgCl 2​ , 1 mM EDTA, and 4 mM phenylhydrazine.

  • Enzyme Incubation: Add 10 µL of recombinant M. tuberculosis ICL enzyme to 90 µL of the reaction buffer in a 96-well UV-transparent plate.

  • Compound Addition: Add 4-C-2-MBA derivatives dissolved in DMSO (final DMSO concentration <1%).

    • Self-Validation: Use 3-nitropropionate (3-NP) as a positive control inhibitor. Use a DMSO-only well as the negative control (100% activity).

  • Reaction Initiation: Add 5 mM isocitrate to initiate the reaction.

  • Kinetic Measurement: Monitor the continuous increase in absorbance at 324 nm for 30 minutes at 37°C. Calculate the IC50 using non-linear regression analysis of the initial velocity vs. inhibitor concentration[7].

Protocol B: PBMC Viability and TNF- α Modulation Assay

Rationale: To validate PDE4 inhibitors, PBMCs must be stimulated with Lipopolysaccharide (LPS) to create a baseline of inflammatory TNF- α production. Viability must be measured simultaneously to ensure the reduction in TNF- α is pharmacological, not toxicological.

  • Cell Isolation: Isolate PBMCs from healthy human whole blood using density gradient centrifugation (e.g., Ficoll-Paque).

  • Seeding: Seed PBMCs in a 96-well plate at a density of 1.25×106 cells/mL in RPMI 1640 medium supplemented with 10% FCS[5].

  • Treatment: Pre-treat cells with serial dilutions of the 4-C-2-MBA derivative for 1 hour.

    • Self-Validation: Use Rolipram (a known PDE4 inhibitor) as a positive control for efficacy.

  • Stimulation: Add 1 µg/mL LPS to all wells (except the unstimulated baseline control) and incubate for 24 hours at 37°C, 5% CO 2​ .

  • Viability Assessment: Remove 50 µL of the cell suspension and assess viability using Annexin V/PI flow cytometry or a standard Trypan Blue exclusion assay. Viability must remain >90% for data to be valid.

  • Cytokine Quantification: Centrifuge the remaining plate to pellet cells. Collect the supernatant and quantify TNF- α levels using a standard sandwich ELISA. Calculate the IC50 based on the dose-dependent reduction of TNF- α [5].

Conclusion

The 4-chloro-2-methoxybenzamide scaffold is a powerful tool in medicinal chemistry. By carefully tuning the functional groups attached to this core, researchers can achieve highly specific IC50 values against diverse targets—ranging from nanomolar PDE4 inhibition to micromolar ICL inhibition—while maintaining excellent cellular viability. The rigorous application of self-validating toxicity assays ensures that the observed efficacies translate safely into preclinical models.

References

  • Information on EC 4.1.3.1 - isocitrate lyase - BRENDA Enzyme Database. BRENDA Enzyme Database. Retrieved from:[Link]

  • Kozic J, Novotná E, Volková M, et al. (2012). Synthesis and in vitro antimycobacterial and isocitrate lyase inhibition properties of novel 2-methoxy-2'-hydroxybenzanilides, their thioxo analogues and benzoxazoles. European Journal of Medicinal Chemistry, 56, 108-119. Retrieved from:[Link]

  • Hewawasam P, et al. (2002). 4,5-Diphenyltriazol-3-ones: Openers of Large-Conductance Ca2+-Activated Potassium (Maxi-K) Channels. Journal of Medicinal Chemistry. Retrieved from:[Link]

  • Synthesis and Biological Evaluation of Novel Urea- and Guanidine-Based Derivatives for the Treatment of Obesity-Related Hepatic Steatosis. MDPI / PMC. Retrieved from:[Link]

  • US8637559B2 - Oxazole compound and pharmaceutical composition.Google Patents.

Sources

Exploratory

An In-depth Technical Guide to the Thermodynamic Stability of 4-chloro-2-methoxybenzamide at Room Temperature

A Framework for Comprehensive Assessment in Drug Development This guide provides a detailed framework for evaluating the thermodynamic stability of 4-chloro-2-methoxybenzamide, a crucial step in the pharmaceutical develo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Framework for Comprehensive Assessment in Drug Development

This guide provides a detailed framework for evaluating the thermodynamic stability of 4-chloro-2-methoxybenzamide, a crucial step in the pharmaceutical development process. As a Senior Application Scientist, the focus is on providing a scientifically rigorous approach, grounded in established principles and regulatory guidelines. Given the limited publicly available stability data for this specific molecule, this document serves as a comprehensive roadmap for researchers, scientists, and drug development professionals to design and execute a thorough stability assessment. The principles and methodologies outlined herein are designed to elucidate the intrinsic stability of the molecule, identify potential degradation pathways, and establish a foundation for formulation development and shelf-life determination.[1][2][3]

Physicochemical Profile and Intrinsic Stability Considerations

A foundational understanding of the physicochemical properties of 4-chloro-2-methoxybenzamide is paramount to predicting its stability. The molecule's structure, presented below, contains several functional groups that can influence its reactivity and degradation pathways.

Chemical Structure:

Key Structural Features and Their Influence on Stability:

  • Benzamide Moiety: The amide group is susceptible to hydrolysis, particularly under acidic or basic conditions, which would lead to the formation of 4-chloro-2-methoxybenzoic acid and ammonia.[4]

  • Aromatic Ring: The benzene ring is generally stable but can be subject to electrophilic substitution or oxidative degradation under harsh conditions.

  • Chloro and Methoxy Substituents: The electron-withdrawing nature of the chlorine atom and the electron-donating nature of the methoxy group can influence the reactivity of the aromatic ring and the amide group.[5] The methoxy group's ether linkage could also be a site for degradation.

A summary of the predicted or known physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-chloro-2-methoxybenzamide

PropertyValue/InformationSource
Molecular FormulaC8H8ClNO2[6]
Molecular Weight185.61 g/mol [6]
AppearanceExpected to be a solid at room temperatureGeneral knowledge
Melting PointNot readily available; requires experimental determination
pKaNot readily available; requires experimental determination[7]
SolubilityNot readily available; requires experimental determination[7]

A Proposed Framework for Comprehensive Stability Assessment

A robust stability study is multifaceted, encompassing long-term and accelerated studies under various environmental conditions, as well as forced degradation studies to probe the molecule's vulnerabilities.[3]

Long-Term and Accelerated Stability Studies (ICH Guidelines)

To establish a shelf-life and recommended storage conditions, stability studies should be conducted according to the International Council for Harmonisation (ICH) guidelines.[8][9][10]

Table 2: Recommended Storage Conditions for Stability Testing

Study TypeStorage ConditionMinimum DurationTesting Frequency
Long-Term25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH12 months (or longer)0, 3, 6, 9, 12, 18, 24 months, and annually thereafter
Intermediate30°C ± 2°C / 65% RH ± 5% RH6 months0, 3, 6 months
Accelerated40°C ± 2°C / 75% RH ± 5% RH6 months0, 3, 6 months

RH = Relative Humidity

The selection of long-term testing conditions is determined by the climatic zone in which the drug product is intended to be marketed.[9]

Forced Degradation (Stress) Studies

Forced degradation studies are essential to identify likely degradation products and establish degradation pathways.[1][2][11] These studies also help in developing and validating a stability-indicating analytical method.

Experimental Workflow for Forced Degradation Studies:

Forced_Degradation_Workflow cluster_conditions Stress Conditions Acid Acid Hydrolysis (e.g., 0.1M HCl, 60°C) Analysis Analysis by Stability-Indicating Method (e.g., HPLC-UV/MS) Acid->Analysis Base Base Hydrolysis (e.g., 0.1M NaOH, 60°C) Base->Analysis Oxidation Oxidation (e.g., 3% H2O2, RT) Oxidation->Analysis Thermal Thermal Degradation (e.g., 80°C, dry heat) Thermal->Analysis Photolytic Photolytic Degradation (ICH Q1B guidelines) Photolytic->Analysis API 4-chloro-2-methoxybenzamide (API Sample) API->Acid Expose to API->Base Expose to API->Oxidation Expose to API->Thermal Expose to API->Photolytic Expose to Identification Identification of Degradation Products Analysis->Identification Pathway Elucidation of Degradation Pathways Identification->Pathway

Caption: A generalized workflow for conducting forced degradation studies.

Detailed Protocols for Forced Degradation:

  • Acid and Base Hydrolysis: Refluxing the compound in acidic and basic solutions will assess the stability of the amide bond.

  • Oxidative Degradation: Exposure to an oxidizing agent like hydrogen peroxide will reveal susceptibility to oxidation.

  • Thermal Degradation: Heating the solid drug substance at elevated temperatures will evaluate its thermal stability in the absence of moisture.[2]

  • Photostability: Exposing the compound to light of specified wavelengths according to ICH Q1B guidelines will determine its sensitivity to light.[11]

Analytical Methodologies for Stability Assessment

A validated stability-indicating analytical method is the cornerstone of any stability study. High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose.

Development of a Stability-Indicating HPLC Method

A reversed-phase HPLC method with UV detection is recommended. The method should be capable of separating 4-chloro-2-methoxybenzamide from its degradation products and any potential impurities.

Table 3: Starting Parameters for HPLC Method Development

ParameterRecommended Condition
ColumnC18, 250 mm x 4.6 mm, 5 µm
Mobile PhaseAcetonitrile and a buffered aqueous phase (e.g., phosphate buffer, pH 3.0)
ElutionGradient elution to resolve compounds with different polarities
Flow Rate1.0 mL/min
DetectionUV at a suitable wavelength (determined by UV-Vis spectroscopy)
Column Temperature30°C

Method validation should be performed according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision, and robustness.

Identification of Degradation Products

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for the identification and structural elucidation of degradation products. By coupling an HPLC system to a mass spectrometer, both the retention time and the mass-to-charge ratio of the degradation products can be obtained, providing valuable information for their identification.

Thermal Analysis

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are crucial for understanding the thermal properties of the compound.[12][13]

  • DSC: Can determine the melting point, purity, and polymorphism of the compound.

  • TGA: Measures the change in mass as a function of temperature, indicating the onset of thermal decomposition.[7]

Predicted Degradation Pathways

Based on the chemical structure of 4-chloro-2-methoxybenzamide, several degradation pathways can be postulated.

Degradation_Pathways cluster_main 4-chloro-2-methoxybenzamide cluster_hydrolysis Hydrolysis (Acid/Base) cluster_ether_cleavage Ether Cleavage (Harsh Acid) cluster_oxidation Oxidation Parent 4-chloro-2-methoxybenzamide AcidProduct 4-chloro-2-methoxybenzoic acid Parent->AcidProduct Amide Hydrolysis PhenolProduct 4-chloro-2-hydroxybenzamide Parent->PhenolProduct Ether Cleavage OxidizedProduct Oxidized derivatives (e.g., N-oxide, ring hydroxylation) Parent->OxidizedProduct Oxidative Stress Ammonia Ammonia

Caption: Predicted degradation pathways for 4-chloro-2-methoxybenzamide.

Plausible Degradation Products:

  • 4-chloro-2-methoxybenzoic acid: The primary product of amide hydrolysis.

  • 4-chloro-2-hydroxybenzamide: A potential product from the cleavage of the methoxy group under harsh acidic conditions.

  • Oxidized derivatives: Various products could be formed under oxidative stress, including N-oxides or hydroxylated species on the aromatic ring.

Data Presentation and Interpretation

All data generated from the stability studies should be tabulated to facilitate analysis and interpretation.

Table 4: Example of a Stability Data Summary Table

Test ParameterSpecificationTime Point 0Time Point 3 MonthsTime Point 6 Months
AppearanceWhite to off-white solidConformsConformsConforms
Assay (%)98.0 - 102.099.899.599.2
Individual Impurity (%)NMT 0.2<0.10.120.15
Total Impurities (%)NMT 1.00.20.30.4

NMT = Not More Than

The data should be evaluated to determine if any significant changes have occurred over time. A "significant change" is defined as a failure to meet the established specifications.[8] The results of these studies will inform the determination of an appropriate retest period or shelf life for the drug substance.

Conclusion

While direct experimental data on the thermodynamic stability of 4-chloro-2-methoxybenzamide at room temperature is not extensively documented in the public domain, a comprehensive assessment can be achieved through a systematic and scientifically sound approach. This guide outlines a robust framework based on ICH guidelines and established analytical principles. By conducting long-term, accelerated, and forced degradation studies, and by employing appropriate analytical techniques such as stability-indicating HPLC, LC-MS, and thermal analysis, researchers can thoroughly characterize the stability profile of this molecule. The elucidation of potential degradation pathways is critical for ensuring the safety, efficacy, and quality of any resulting drug product. This proactive and in-depth approach to stability testing is fundamental to successful pharmaceutical development.

References

  • Development of forced degradation and stability indic
  • Forced degradation studies: A critical lens into pharmaceutical stability.
  • Forced Degradation Studies for Stability - Nelson Labs.
  • Force Degradation for Pharmaceuticals: A Review - IJSDR.
  • A practical guide to forced degradation and stability studies for drug substances.
  • Annex 10 - ICH.
  • Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products.
  • ICH Guidelines: Drug Stability Testing Essentials - AMSbiopharma.
  • Stability testing of Pharmaceutical products based on ICH Guide (International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use) - IVAMI.
  • ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA).
  • Physicochemical Characterization of Newly Synthesized Benzamide Derivatives: An In-depth Technical Guide - Benchchem.
  • Thermal, spectroscopic and DFT studies of solid benzamide - ResearchG
  • A combined differential scanning calorimetry and thermogravimetry approach for the effective assessment of drug substance-excipi.
  • Pathways and metabolites of microbial degradation of selected acidic pharmaceutical and their occurrence in municipal wastewater tre
  • Parallels between the chloro and methoxy groups for potency optimiz
  • 4-chloro-N-methoxybenzamide | 25563-14-8 | Buy Now - Molport.

Sources

Protocols & Analytical Methods

Method

step-by-step synthesis protocol for 4-chloro-2-methoxybenzamide

An In-depth Technical Guide to the Synthesis of 4-chloro-2-methoxybenzamide Abstract This application note provides a detailed, two-step protocol for the synthesis of 4-chloro-2-methoxybenzamide, a valuable chemical inte...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Synthesis of 4-chloro-2-methoxybenzamide

Abstract

This application note provides a detailed, two-step protocol for the synthesis of 4-chloro-2-methoxybenzamide, a valuable chemical intermediate in the development of pharmaceuticals and agrochemicals.[1][2] The described method is robust, scalable, and founded on well-established chemical principles, ensuring high yield and purity. The process begins with the conversion of 4-chloro-2-methoxybenzoic acid to its highly reactive acyl chloride intermediate, 4-chloro-2-methoxybenzoyl chloride, using thionyl chloride. The subsequent amidation of the acyl chloride with aqueous ammonia yields the target compound. This guide offers an in-depth explanation of the reaction mechanisms, step-by-step experimental procedures, safety protocols, and process optimization insights tailored for researchers in organic synthesis and drug development.

Introduction

4-chloro-2-methoxybenzamide is a substituted benzamide derivative that serves as a critical building block in organic chemistry. Its structural motifs are found in a variety of biologically active molecules, making it a key starting material for medicinal chemistry campaigns and the synthesis of complex target compounds.[1][2] The efficient and reliable synthesis of this compound is therefore of significant interest.

The protocol detailed herein follows a classic and highly efficient pathway for amide formation from a carboxylic acid. Direct condensation of a carboxylic acid and ammonia is generally inefficient due to an acid-base reaction that forms a highly unreactive carboxylate salt.[3][4] To circumvent this, the carboxylic acid's hydroxyl group is first converted into a better leaving group. This guide employs thionyl chloride (SOCl₂) for this activation step, a reagent favored for its efficacy and the convenient removal of its byproducts.[5][6]

Overall Synthesis Pathway

The conversion is achieved in two distinct stages: (1) Formation of the acyl chloride intermediate, and (2) Nucleophilic acyl substitution with ammonia to form the amide.

Synthesis_Pathway cluster_0 Step 1: Acyl Chloride Formation cluster_1 Step 2: Amidation start 4-chloro-2-methoxybenzoic acid reagent1 + SOCl₂ (Thionyl Chloride) start->reagent1 final_product 4-chloro-2-methoxybenzamide intermediate 4-chloro-2-methoxybenzoyl chloride reagent2 + NH₄OH (Aqueous Ammonia) intermediate->reagent2 reagent1->intermediate  Reflux reagent2->final_product  Exothermic Reaction

Caption: Overall two-step synthesis workflow.

Part 1: Synthesis of 4-chloro-2-methoxybenzoyl chloride

Reaction Principle & Mechanism

The conversion of a carboxylic acid to an acyl chloride is a crucial activation step. The hydroxyl group of the carboxylic acid is a poor leaving group. Thionyl chloride (SOCl₂) is an excellent reagent for this transformation because it converts the hydroxyl group into a chlorosulfite intermediate, which is a much better leaving group.[7][8] The reaction is driven to completion by the formation of gaseous byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), which are removed from the reaction mixture.[5][6][9]

The mechanism proceeds via a nucleophilic attack of the carbonyl oxygen of the carboxylic acid on the sulfur atom of thionyl chloride. This is followed by the expulsion of a chloride ion and a proton, forming an acyl chlorosulfite intermediate. A subsequent nucleophilic attack by the chloride ion on the carbonyl carbon leads to the formation of the final acyl chloride and the collapse of the leaving group into SO₂ and HCl.[7][8][10]

Materials and Equipment
Reagent/MaterialGradeSupplier ExampleNotes
4-chloro-2-methoxybenzoic acid≥98%Sigma-AldrichStarting material.
Thionyl chloride (SOCl₂)Reagent grade, ≥99%Sigma-AldrichChlorinating agent. Use in excess.
Toluene or Dichloromethane (DCM)AnhydrousFisher ScientificOptional solvent. Reaction can be run neat.
Sodium Hydroxide (NaOH) solution1 M-For gas trap.
Equipment
Round-bottom flask with stir bar
Reflux condenser
Heating mantle with temperature control
Gas trap/scrubber assembly
Rotary evaporator
Standard laboratory glassware
Experimental Protocol
  • Setup: Assemble a clean, dry round-bottom flask with a magnetic stir bar, and attach a reflux condenser. The top of the condenser should be connected via tubing to a gas trap containing a sodium hydroxide solution to neutralize the HCl and SO₂ gases produced. The entire apparatus must be set up in a certified fume hood.

  • Charging the Flask: To the round-bottom flask, add 4-chloro-2-methoxybenzoic acid (e.g., 10.0 g, 53.6 mmol).

  • Reagent Addition: Carefully and slowly add an excess of thionyl chloride (e.g., 25 mL, ~343 mmol) to the flask at room temperature. The reaction can be performed neat or with an anhydrous solvent like toluene.

  • Reaction: Heat the mixture to reflux (approximately 75-80°C) using a heating mantle.[6] Maintain the reflux with continuous stirring for 2-4 hours. The reaction progress can be monitored by the cessation of gas evolution.

  • Workup: After the reaction is complete, allow the mixture to cool to room temperature.

  • Purification: Remove the excess thionyl chloride under reduced pressure using a rotary evaporator. To ensure complete removal, anhydrous toluene can be added and co-evaporated. The resulting crude 4-chloro-2-methoxybenzoyl chloride, typically a light-yellow oil or low-melting solid, is often used directly in the next step without further purification.

Safety Precautions for Step 1
  • Thionyl Chloride (SOCl₂): This reagent is highly corrosive, toxic if inhaled, and reacts violently with water, releasing toxic gases (HCl and SO₂).[11][12][13] Always handle thionyl chloride in a fume hood while wearing appropriate personal protective equipment (PPE), including a lab coat, chemical-resistant gloves (e.g., neoprene or nitrile), and safety goggles with a face shield.[11][14] Ensure an emergency shower and eyewash station are immediately accessible.

  • Gas Evolution: The reaction produces significant amounts of toxic HCl and SO₂ gas. A properly functioning gas trap is mandatory to prevent release into the atmosphere.

  • Anhydrous Conditions: All glassware must be thoroughly dried before use, as any moisture will hydrolyze both thionyl chloride and the acyl chloride product.[7]

Part 2: Synthesis of 4-chloro-2-methoxybenzamide

Reaction Principle & Mechanism

This step is a classic nucleophilic acyl substitution. The highly electrophilic carbonyl carbon of the 4-chloro-2-methoxybenzoyl chloride is attacked by the nucleophilic nitrogen atom of ammonia.[6] This forms a tetrahedral intermediate which then collapses, expelling the chloride ion as a stable leaving group and yielding the final 4-chloro-2-methoxybenzamide product. A second equivalent of ammonia acts as a base to neutralize the HCl formed, producing ammonium chloride as a byproduct.

Materials and Equipment
Reagent/MaterialGradeSupplier ExampleNotes
4-chloro-2-methoxybenzoyl chloride--Crude product from Part 1.
Ammonium Hydroxide (NH₄OH) solution28-30% aqueous solutionSigma-AldrichAmine source. Use in excess.
Dichloromethane (DCM) or THFReagent gradeFisher ScientificSolvent for the acyl chloride.
Deionized Water--For washing the final product.
Saturated Sodium Bicarbonate Solution--For washing.
Equipment
Beaker or Erlenmeyer flask
Ice bath
Magnetic stir plate and stir bar
Buchner funnel and filter flask
Standard laboratory glassware
Experimental Protocol
  • Setup: In a fume hood, place a beaker or flask containing the crude 4-chloro-2-methoxybenzoyl chloride from Part 1. If the intermediate solidified, it can be dissolved in a minimal amount of a suitable solvent like dichloromethane.

  • Cooling: Place the flask in an ice bath and begin stirring. The amidation reaction is highly exothermic and cooling is necessary to control the reaction rate and prevent side reactions.

  • Amidation: While vigorously stirring, slowly and carefully add the cooled acyl chloride solution to a separate beaker containing an excess of cold (0-5°C) concentrated aqueous ammonium hydroxide. Alternatively, the ammonia solution can be added dropwise to the acyl chloride solution.

  • Precipitation: A white or off-white precipitate of 4-chloro-2-methoxybenzamide will form immediately upon addition.

  • Reaction Completion: Continue stirring the mixture in the ice bath for an additional 30-60 minutes to ensure the reaction goes to completion.

  • Isolation: Isolate the solid product by vacuum filtration using a Buchner funnel.

  • Washing: Wash the filter cake sequentially with cold deionized water to remove ammonium chloride and excess ammonia, followed by a wash with a cold saturated sodium bicarbonate solution, and finally with more cold deionized water until the filtrate is neutral.

  • Drying: Dry the purified product in a vacuum oven at a moderate temperature (e.g., 50-60°C) to a constant weight.

Safety Precautions for Step 2
  • Ammonium Hydroxide: Concentrated ammonia solution is corrosive and can cause severe skin burns and eye damage.[15] Its vapors are highly irritating to the respiratory system.[16] All manipulations must be performed in a well-ventilated fume hood.[17] Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles.[15]

  • Exothermic Reaction: The reaction between the acyl chloride and ammonia is highly exothermic. Slow, controlled addition and efficient cooling with an ice bath are critical to prevent the reaction from boiling over.

Process Summary & Data

ParameterStep 1: Acyl Chloride FormationStep 2: Amidation
Starting Material 4-chloro-2-methoxybenzoic acid4-chloro-2-methoxybenzoyl chloride
Key Reagent Thionyl chloride (SOCl₂)Aqueous Ammonia (NH₄OH, 28-30%)
Molar Ratio (Reagent:Substrate) ~5-7 : 1~10 : 1
Temperature 75-80°C (Reflux)0-10°C (Ice Bath)
Reaction Time 2-4 hours30-60 minutes
Expected Yield >95% (crude)85-95% (from carboxylic acid)
Product Appearance Yellow oil or low-melting solidWhite to off-white crystalline solid

References

  • OrgoSolver. Carboxylic Acid to Acid Chloride (SOCl2) | Mechanism + Traps. Available from: [Link]

  • Chemistry LibreTexts. 22.9 Reactions of Carboxylic Acids. (2019). Available from: [Link]

  • Sab-at, M., et al. Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. ACS Publications. (2013). Available from: [Link]

  • New Jersey Department of Health. HAZARD SUMMARY: THIONYL CHLORIDE. (2000). Available from: [Link]

  • Master Organic Chemistry. Carboxylic Acids To Acid Chlorides With SOCl2 – The Mechanism. (2011). Available from: [Link]

  • Chemistry LibreTexts. Making Amides from Carboxylic Acids. (2023). Available from: [Link]

  • Serrano, J. L., et al. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. PMC. (2017). Available from: [Link]

  • Westin, J. Synthesis of Amides. Organic Chemistry. Available from: [Link]

  • Chemistry Steps. Amides from Carboxylic Acids-DCC and EDC Coupling. Available from: [Link]

  • Khan Academy. Carboxylic acid reactions overview. Available from: [Link]

  • IsoLab. Ammonia Solution. (2021). Available from: [Link]

  • Bionium. Thionyl Chloride CAS No 7719-09-7 MATERIAL SAFETY DATA SHEET SDS/MSDS. Available from: [Link]

  • FAQ. How to prepare 4-(2-(5-Chloro-2-methoxybenzamido)ethyl)benzenesulfamide?. (2022). Available from: [Link]

  • Carl ROTH. Safety Data Sheet: Thionyl chloride. Available from: [Link]

  • Chemistry Steps. SOCl2 Reaction with Carboxylic Acids. (2020). Available from: [Link]

  • CDC. Thionyl chloride - NIOSH Pocket Guide to Chemical Hazards. Available from: [Link]

  • U.S. Chemical Storage. The Risks of Ammonia and Safe Storage Requirements. (2018). Available from: [Link]

  • GDS Corp. Safety Precautions For Workers Who Handle Ammonia. (2015). Available from: [Link]

Sources

Application

Application Notes &amp; Protocols: 4-Chloro-2-methoxybenzamide as a Key Intermediate in Pharmaceutical Synthesis

Abstract This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the strategic use of 4-chloro-2-methoxybenzamide as a pivotal intermediate in the synthes...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the strategic use of 4-chloro-2-methoxybenzamide as a pivotal intermediate in the synthesis of active pharmaceutical ingredients (APIs). We will delve into the rationale behind its selection in complex synthetic routes, supported by detailed, field-proven protocols for its application. The inherent electronic and steric properties of this molecule make it a valuable building block, influencing reaction pathways and contributing to the final molecular architecture of targeted therapeutics. This guide will explore its role in the synthesis of key pharmaceutical compounds, providing step-by-step methodologies, mechanistic insights, and robust analytical data.

Introduction: The Strategic Importance of 4-Chloro-2-methoxybenzamide

4-Chloro-2-methoxybenzamide is a substituted benzamide derivative whose utility in pharmaceutical synthesis stems from the specific arrangement of its functional groups. The interplay between the electron-withdrawing chloro group, the electron-donating methoxy group, and the reactive benzamide moiety provides a unique chemical handle for medicinal chemists.

  • Modulation of Reactivity: The methoxy group at the ortho position can direct electrophilic substitution and influence the reactivity of the adjacent amide. The chloro group at the para position provides a site for further functionalization or can be a crucial element for biological activity in the final API.

  • Structural Scaffold: The benzamide core provides a rigid scaffold that can be elaborated upon to construct more complex molecules. The amide bond is relatively stable and can participate in hydrogen bonding, which is often critical for drug-receptor interactions.

This guide will focus on practical, scalable applications of 4-chloro-2-methoxybenzamide, moving beyond theoretical concepts to provide actionable protocols for laboratory and process chemistry settings.

Application in the Synthesis of Glibenclamide (Glyburide) Impurities

Glibenclamide (Glyburide) is a widely used second-generation sulfonylurea medication for the treatment of type 2 diabetes.[1] During its synthesis, impurities can arise, and understanding their structure and synthesis is crucial for quality control. 4-[2-(5-Chloro-2-methoxybenzamido)ethyl]benzenesulfonamide is a known impurity in the synthesis of Glibenclamide.[1][2] The synthesis of this specific impurity highlights the role of 4-chloro-2-methoxybenzamide's precursor, 5-chloro-2-methoxybenzoic acid.

Synthetic Workflow Overview

The synthesis of the Glibenclamide impurity, 4-(2-(5-chloro-2-methoxybenzamido)ethyl)benzenesulfamide, involves a multi-step process where the core benzamide structure is constructed from 5-chloro-2-methoxybenzoic acid.[1]

Glibenclamide_Impurity_Synthesis A 5-Chlorosalicylic acid B 5-Chloro-2-methoxybenzoic acid A->B Methylation (Dimethyl sulfate) C 5-Chloro-2-methoxybenzoyl chloride B->C Chlorination (Thionyl chloride) D N-Phenylethyl-5-chloro-2-methoxybenzamide C->D Condensation (Aniline) E 4-(2-(5-chloro-2-methoxybenzamido)ethyl)benzenesulfonyl chloride D->E Chlorosulfonation (Chlorosulfonic acid) F 4-(2-(5-chloro-2-methoxybenzamido)ethyl)benzenesulfamide E->F Amination (Ammonia)

Caption: Synthesis of a Glibenclamide impurity.

Protocol: Synthesis of 4-(2-(5-chloro-2-methoxybenzamido)ethyl)benzenesulfamide

This protocol is adapted from established synthetic routes for Glibenclamide and its related compounds.[1][3]

Materials:

  • 5-chloro-2-methoxybenzoic acid

  • Thionyl chloride

  • Phenethylamine

  • Triethylamine

  • Dichloromethane (DCM)

  • Chlorosulfonic acid

  • Ammonia solution

  • Standard laboratory glassware and safety equipment

Procedure:

  • Acid Chloride Formation: In a round-bottom flask, dissolve 5-chloro-2-methoxybenzoic acid in an excess of thionyl chloride. Reflux the mixture for 2 hours. The progress of the reaction can be monitored by the cessation of gas evolution. After completion, remove the excess thionyl chloride under reduced pressure to obtain 5-chloro-2-methoxybenzoyl chloride. Causality: Thionyl chloride is a standard reagent for converting carboxylic acids to highly reactive acyl chlorides, facilitating the subsequent amidation.

  • Amidation: Dissolve the crude 5-chloro-2-methoxybenzoyl chloride in DCM. In a separate flask, dissolve phenethylamine and triethylamine (as a base to neutralize the HCl byproduct) in DCM. Slowly add the acid chloride solution to the phenethylamine solution at 0°C. Stir the reaction mixture at room temperature for 4 hours. Causality: The nucleophilic amine attacks the electrophilic carbonyl carbon of the acyl chloride, forming the amide bond. The low temperature controls the exothermicity of the reaction.

  • Work-up and Isolation: Wash the reaction mixture sequentially with 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo to yield N-phenethyl-5-chloro-2-methoxybenzamide.

  • Chlorosulfonation: Carefully add N-phenethyl-5-chloro-2-methoxybenzamide portion-wise to chlorosulfonic acid at 0°C. Allow the reaction to proceed at room temperature for 12 hours.[4] Causality: Chlorosulfonic acid is a powerful electrophilic agent that introduces the sulfonyl chloride group onto the aromatic ring of the phenethyl moiety.

  • Amination: Pour the reaction mixture from the previous step slowly onto crushed ice. The precipitated product, 4-(2-(5-chloro-2-methoxybenzamido)ethyl)benzenesulfonyl chloride, is filtered. This crude product is then treated with an aqueous ammonia solution to form the final sulfonamide.[1]

Expected Yield: 85-95% for the amidation step.[1]

StepIntermediateReagentsTypical YieldPurity (HPLC)
15-Chloro-2-methoxybenzoyl chlorideThionyl chloride>95% (crude)-
2N-Phenethyl-5-chloro-2-methoxybenzamidePhenethylamine, Triethylamine91%[1]>98%
34-(2-(5-chloro-2-methoxybenzamido)ethyl)benzenesulfonyl chlorideChlorosulfonic acid56% (crude)[1]-
44-(2-(5-chloro-2-methoxybenzamido)ethyl)benzenesulfamideAqueous Ammonia->97%

Application in the Synthesis of Metoclopramide and Related Compounds

4-Amino-5-chloro-2-methoxybenzamide is a key intermediate in the synthesis of Metoclopramide, an antiemetic and gastroprokinetic agent.[5][6] This highlights the utility of a closely related derivative of our topic compound.

Synthetic Pathway

The synthesis of 4-amino-5-chloro-2-methoxybenzoic acid, a precursor to the benzamide intermediate, starts from p-aminosalicylic acid.[7]

Metoclopramide_Intermediate_Synthesis A p-Aminosalicylic acid B Methyl 4-amino-2-methoxybenzoate A->B Methylation (Dimethyl sulfate) C Methyl 4-amino-5-chloro-2-methoxybenzoate B->C Chlorination (N-Chlorosuccinimide) D 4-Amino-5-chloro-2-methoxybenzoic acid C->D Hydrolysis (KOH)

Caption: Synthesis of a key precursor for Metoclopramide.

Protocol: Synthesis of 4-Amino-5-chloro-2-methoxybenzoic Acid

This protocol is based on a patented synthetic method.[7]

Materials:

  • p-Aminosalicylic acid

  • Potassium hydroxide

  • Dimethyl sulfate

  • Acetone

  • N-Chlorosuccinimide (NCS)

  • Dimethylformamide (DMF)

  • Methanol

  • Hydrochloric acid

Procedure:

  • Methylation: In a suitable reactor, mix p-aminosalicylic acid and potassium hydroxide in acetone. Cool the mixture to 20-30°C and slowly add dimethyl sulfate. Allow the reaction to proceed for 5-6 hours.[7] This step methylates both the carboxylic acid and the hydroxyl group.

  • Chlorination: The resulting methyl 4-amino-2-methoxybenzoate is reacted with N-chlorosuccinimide (in a 1:1 molar ratio) in DMF at 70°C for 3-4 hours. The product, methyl 4-amino-5-chloro-2-methoxybenzoate, is precipitated by pouring the hot reaction mixture into ice water.[7] Causality: NCS is a mild and selective chlorinating agent for activated aromatic rings.

  • Hydrolysis: The chlorinated ester is hydrolyzed using potassium hydroxide in a methanol/water mixture under reflux for 2-3 hours.[7]

  • Acidification: After hydrolysis, the solvent is removed, and the residue is dissolved in water. The pH is adjusted to 5 with 3M HCl to precipitate the final product, 4-amino-5-chloro-2-methoxybenzoic acid.[7]

Yield Data:

  • Chlorination step: 87.5%[7]

  • Hydrolysis/Acidification step: 91.4%[7]

Broader Applications and Future Perspectives

The utility of chloro-methoxy-substituted benzamides extends to a variety of other pharmaceutical targets. For instance, derivatives are being investigated as potential anti-cancer agents by targeting the Hedgehog signaling pathway.[8] Furthermore, similar structures are used in the synthesis of kinase inhibitors like Alectinib, a drug for non-small cell lung cancer.[9][10][11][12] The synthetic methodologies outlined in this guide can be adapted for the synthesis of a diverse library of benzamide-containing compounds for drug discovery programs.

The core principles of activating a carboxylic acid, followed by amidation, and subsequent functional group manipulations on the aromatic rings are fundamental and widely applicable. The choice of reagents and reaction conditions can be tailored to achieve the desired substitution patterns and to optimize yields and purity for large-scale production.

Conclusion

4-Chloro-2-methoxybenzamide and its close derivatives are versatile and valuable intermediates in pharmaceutical synthesis. Their utility is demonstrated in the synthesis of a range of APIs and their related substances. The protocols and mechanistic insights provided in this guide are intended to equip researchers and drug development professionals with the practical knowledge to effectively utilize these building blocks in their synthetic endeavors. The strategic application of such intermediates is crucial for the efficient and scalable production of high-quality pharmaceuticals.

References

  • How to prepare 4-(2-(5-Chloro-2-methoxybenzamido)ethyl)benzenesulfamide? - FAQ. (2022, January 19). Vertex AI Search.
  • 4-amino-5-chloro-2-methoxybenzamide - CLEARSYNTH. Clearsynth.
  • Saeed, A., et al. (2008). 4-Chloro-N-(2-methoxyphenyl)benzamide. Acta Crystallographica Section E: Structure Reports Online, 64(12), o2379.
  • 4-chloro-2-hydroxy-n-(4-methoxyphenyl)benzamide (C14H12ClNO3). PubChem.
  • CN105237422A - Synthetic method of 4-amino-5-chloro-2-methoxyl benzoic acid.
  • CN1044810C - Synthetic method of new drug doxofylline.
  • Pharmaceutical Intermediates (Organic Synthesis). Liuhe Chemical Co., Ltd.
  • EP0539462A1 - A method for preparing 4-chloro-2-methylphenoxyalkanoic acids.
  • CN111039796A - Novel synthesis method of 4' -chloro-2-aminobiphenyl.
  • Saeed, A., & Simpson, J. (2010). 2-Chloro-N-(4-methoxyphenyl)benzamide. Acta Crystallographica Section E: Structure Reports Online, 66(11), o2963.
  • Alectinib Synthesis through Formal α-Aryl
  • US8217156B2 - Solid forms of (2S,3R,4R,5S,6R)-2-(4-chloro-3-(4-ethoxybenzyl)phenyl).
  • CN102936248A - Method for preparing doxofylline.
  • 4-Methyloxybenzyl chloride (CAS No: 824-94-2)
  • Synthesis and Evaluation of 5-Chloro-2-Methoxy-N-(4-Sulphamoylphenyl) Benzamide Derivatives as Anti-cancer Agents.
  • WO2022051983A1 - Synthesis method of alectinib.
  • Sun, C., et al. (2021). Synthesis of 2-methoxybenzamide derivatives and evaluation of their hedgehog signaling pathway inhibition. RSC Advances, 11(39), 24163-24173.
  • Synthesis of N-(4-Chlorophenyl)-2-methoxy-4-methylbenzamide and Spectrofluorometric Study.
  • 4-Chloro-2-methoxybenzaldehyde 96 53581-86-5. Sigma-Aldrich.
  • CN1106404A - Synthetic method of new drug doxofylline.
  • US3965173A - Process for preparing p-(5-chloro-2-methoxy-benzamidoethyl)-benzene sulfonamide.
  • Development of a Scalable Manufacturing Process for Alectinib with a Concise Preparation of the Indole-Containing Tetracyclic Core.
  • The properties and structure of N-chloro-N-methoxy-4-nitrobenzamide. CORE.
  • P
  • US20170247352A1 - Method for preparing alectinib.
  • US6197970B1 - Process for producing 2-hydroxybenzamide derivatives.
  • CN111233864B - Method for industrially producing doxofylline.
  • 4-Chloro-N-methoxy-N-methylbenzamide | 122334-37-6. Tokyo Chemical Industry.
  • EP3556754A1 - PROCESS FOR THE PREPARATION OF ALECTINIB.
  • US-11332453-B2 - MAGL inhibitors. PubChem.
  • 4-[2-(5-chloro-2-methoxybenzamido)ethyl]benzenesulfonamide. British Pharmacopoeia.
  • Synthesis of active pharmaceutical ingredients (APIs) in...
  • United States Patent - (12).
  • API INTERMEDI
  • 2-Chloro-N-(4-methoxyphenyl)benzamide.
  • Synthesis of Novel Chloro-Benzo [d]imidazole Regioisomers as Selective CB2 Receptor Agonists: Indirect Functional Evalu

Sources

Method

Application Note: Crystallization and Purification Techniques for 4-Chloro-2-methoxybenzamide

Introduction & Scientific Rationale 4-Chloro-2-methoxybenzamide is a critical synthetic intermediate widely utilized in the pharmaceutical industry. It serves as a foundational building block in the development of oxazol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Rationale

4-Chloro-2-methoxybenzamide is a critical synthetic intermediate widely utilized in the pharmaceutical industry. It serves as a foundational building block in the development of oxazole-based phosphodiesterase 4 (PDE4) inhibitors[1][2], vasopressin and oxytocin receptor antagonists[3], and selective serotonin receptor modulators[4].

Because this compound is often subjected to downstream transition-metal-catalyzed cross-coupling or cyclization reactions, achieving extremely high purity (>99%) is paramount. Trace impurities—such as unreacted 4-chloro-2-methoxybenzoic acid, residual amines, or inorganic salts—can poison palladium catalysts or induce unwanted side reactions. This application note details highly effective, self-validating purification and crystallization protocols designed to isolate pharmaceutical-grade 4-chloro-2-methoxybenzamide.

Physicochemical Profiling & Causality in Solvent Selection

Successful crystallization is fundamentally an exercise in thermodynamics, driven by the differential solubility of the target molecule versus its impurities. The structural features of 4-chloro-2-methoxybenzamide dictate its solubility profile:

  • Amide Moiety ( −CONH2​ ): Acts as both a strong hydrogen-bond donor and acceptor, promoting solubility in polar protic solvents (e.g., ethanol, methanol) and highly polar aprotic solvents.

  • Methoxy Group ( −OCH3​ ): Provides an additional hydrogen-bond acceptor site while introducing localized steric hindrance, which disrupts overly dense crystal packing compared to unsubstituted benzamides.

  • Para-Chloro Group ( −Cl ): Significantly enhances the lipophilicity of the aromatic ring, ensuring high solubility in halogenated solvents (e.g., dichloromethane) and esters (e.g., ethyl acetate)[5][6].

By exploiting these features, we can utilize anti-solvent crystallization (e.g., Ethanol/Water) or temperature-gradient single-solvent crystallization (e.g., Ethyl Acetate) to selectively precipitate the product while leaving structurally distinct impurities in the mother liquor[3][7].

Quantitative Data Summary
PropertyValue / DescriptionAnalytical Relevance
Appearance White to off-white crystalline powder[1]Visual indicator of purity (yellowing indicates impurities)[7].
Molecular Weight 185.61 g/mol Required for stoichiometric calculations.
Solubility (High) Dichloromethane (DCM), Ethyl Acetate (EtOAc), Ethanol (EtOH)[6][7]Ideal for liquid-liquid extraction and primary dissolution.
Solubility (Low) Water, Hexane, HeptaneIdeal anti-solvents for precipitation[7].

Purification Workflow

G N1 Crude Reaction Mixture (4-Chloro-2-methoxybenzamide) N2 Liquid-Liquid Extraction (DCM / Aq. NaHCO3) N1->N2 N3 Organic Phase (Product in DCM) N2->N3 Phase Separation N4 Solvent Evaporation (Rotary Evaporator) N3->N4 N5 Recrystallization (EtOH/H2O or EtOAc) N4->N5 Crude Solid N6 Vacuum Filtration & Cold Solvent Wash N5->N6 Crystal Slurry N7 Vacuum Drying (40-50 °C) N6->N7 Wet Cake N8 Pure Crystalline Product (>99% Purity) N7->N8

Fig 1: Step-by-step purification workflow for 4-chloro-2-methoxybenzamide.

Experimental Protocols

Protocol A: Pre-Crystallization Liquid-Liquid Extraction

Causality: Reaction mixtures often contain unreacted acidic precursors (like 4-chloro-2-methoxybenzoic acid). Washing the organic layer with a mild base deprotonates the carboxylic acid, forcing it into the aqueous phase as a water-soluble salt, while the neutral benzamide remains in the organic phase[5][6].

  • Dilution: Dissolve the crude reaction residue in Dichloromethane (DCM) (approx. 10 mL per gram of crude).

  • Basic Wash: Transfer the solution to a separatory funnel. Add an equal volume of saturated aqueous NaHCO3​ [5][6].

  • Agitation & Separation: Vigorously shake the funnel, venting frequently to release CO2​ gas. Allow the layers to separate. Collect the lower organic (DCM) layer.

  • Brine Wash & Drying: Wash the organic layer once with saturated aqueous NaCl (brine) to remove residual water. Dry the organic layer over anhydrous Na2​SO4​ or MgSO4​ [6].

  • Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure (rotary evaporator) to yield the crude solid[6].

Protocol B: Anti-Solvent Crystallization (Ethanol / Water)

Causality: 4-chloro-2-methoxybenzamide is highly soluble in hot ethanol but virtually insoluble in water. Slowly introducing water to an ethanolic solution lowers the dielectric capacity of the solvent mixture for the organic solute, forcing the compound out of solution in a highly ordered crystalline lattice[7].

  • Dissolution: Suspend the crude solid in a minimal amount of absolute ethanol (approx. 3-5 mL/g) in a round-bottom flask.

  • Heating: Heat the suspension gently in a water bath (60–70 °C) until the solid completely dissolves. Self-validation: If particulates remain, perform a hot gravity filtration to remove insoluble inorganic impurities.

  • Anti-Solvent Addition: While maintaining gentle heating and stirring, add distilled water dropwise until the solution becomes faintly turbid (cloud point). Add just enough hot ethanol (1-2 drops) to clear the turbidity.

  • Controlled Cooling: Remove the flask from the heat source. Allow it to cool to room temperature undisturbed. Rapid cooling traps impurities; slow cooling ensures pure crystal growth.

  • Maturation: Once at room temperature, transfer the flask to an ice bath (0–5 °C) for 1 hour to maximize yield.

  • Isolation: Collect the white crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a small volume of ice-cold 1:1 Ethanol/Water[7].

Protocol C: Single-Solvent Recrystallization (Ethyl Acetate)

Alternative Method: If the compound contains highly polar impurities that might co-precipitate in water, ethyl acetate is the preferred solvent[3].

  • Dissolve the crude solid in a minimum volume of boiling Ethyl Acetate (EtOAc).

  • Allow the solution to cool slowly to room temperature, then chill to 0 °C.

  • Filter the resulting crystals and wash with ice-cold Hexane (to displace the EtOAc without dissolving the product).

Analytical Validation & Self-Correcting Measures

To ensure the protocol operates as a self-validating system, researchers must verify the output against established analytical benchmarks:

  • Mass Balance & Yield: Weigh the final dried product. A typical recovery yield for these protocols is 75–85%. Troubleshooting: If the yield is <60%, the product is likely still dissolved. Concentrate the mother liquor under vacuum to 25% of its original volume and cool to 0 °C to harvest a second crop of crystals.

  • HPLC Purity Check: Analyze the crystals using an Acquity BEH C-18 column (100 x 2.1 mm) with a mobile phase gradient of Water/Acetonitrile (containing 0.1% TFA). Monitor at 262 nm. The target purity is 98.5%[6].

  • Structural Confirmation: Dissolve a small sample in CDCl3​ or DMSO-d6​ and perform 1H-NMR spectroscopy to confirm the absence of starting material peaks (e.g., the disappearance of the carboxylic acid proton)[1][6].

References

  • US5516774A - Tricyclic diazepine vasopressin antagonists and oxytocin antagonists. Google Patents.
  • 4,5-Diphenyltriazol-3-ones: Openers of Large-Conductance Ca2+-Activated Potassium (Maxi-K) Channels. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

  • WO2007058338A2 - Oxazole compound and pharmaceutical composition. Google Patents.
  • USRE46792E1 - Oxazole compound and pharmaceutical composition. Google Patents.
  • WO2009037485A1 - Antibacterial agents. Google Patents.
  • EP1675859B1 - Modulators of Serotonin Receptors. European Patent Office. Available at:[Link]

  • Synthesis and Biological Evaluation of Novel Urea- and Guanidine-Based Derivatives for the Treatment of Obesity-Related Hepatic Steatosis. PubMed Central (PMC). Available at:[Link]

Sources

Application

preparation of 4-chloro-2-methoxybenzamide stock solutions for cell culture

Application Note: Standardized Preparation of 4-Chloro-2-methoxybenzamide Stock Solutions for In Vitro Cell Culture Assays Introduction & Pharmacological Relevance 4-Chloro-2-methoxybenzamide is a critical pharmacophore...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Standardized Preparation of 4-Chloro-2-methoxybenzamide Stock Solutions for In Vitro Cell Culture Assays

Introduction & Pharmacological Relevance

4-Chloro-2-methoxybenzamide is a critical pharmacophore and chemical precursor utilized extensively in the drug development pipeline. It is a foundational building block in the synthesis and evaluation of targeted therapeutics, including prolyl hydroxylase (PHD) inhibitors[1], phosphodiesterase 4 (PDE4) inhibitors[2], and Large-Conductance Ca2+-Activated Potassium (Maxi-K) channel openers[3].

When transitioning from chemical synthesis to in vitro biological evaluation (e.g., using HEK293T, Hep3B, or 3T3-L1 cell lines), ensuring the complete solvation and thermodynamic stability of this compound is paramount[1][4]. Because of its specific physicochemical properties, improper handling or suboptimal solvent selection can lead to micro-precipitation in aqueous culture media. This phenomenon results in erratic dose-response curves, false-negative cytotoxicity readouts, and compromised assay reproducibility. This application note provides a field-validated, self-consistent protocol for formulating, storing, and diluting 4-chloro-2-methoxybenzamide for cell-based models.

Physicochemical Properties & Solvent Rationale

To design a robust stock solution, we must first analyze the structural causality behind the compound's behavior. 4-chloro-2-methoxybenzamide features a highly hydrophobic benzene ring substituted with a chlorine atom and a methoxy group.

  • Solvent Causality: Aqueous systems or standard physiological buffers (like PBS) are fundamentally incapable of fully solvating this compound due to the lack of polar surface area and high lipophilicity[3]. 100% anhydrous Dimethyl Sulfoxide (DMSO) is the mandatory primary solvent[2][5]. DMSO acts as a universal aprotic solvent, disrupting the crystal lattice of the solid powder and preventing intermolecular aggregation.

  • Vehicle Toxicity Causality: While DMSO ensures complete solvation, final assay concentrations exceeding 0.1% (v/v) can induce cytotoxicity, alter membrane permeability, or cause unintended cellular differentiation in sensitive lines like 3T3-L1 preadipocytes[4]. Therefore, this protocol employs a "1000x Master Stock" methodology, ensuring the final well concentration of DMSO remains safely at or below 0.1%[5].

Table 1: Physicochemical Summary & Assay Parameters
PropertyValueRationale / Impact on Assay
Chemical Formula C8H8ClNO2Determines molecular weight for exact molarity calculations.
Molecular Weight 185.61 g/mol 1.856 mg dissolved in 1.0 mL yields a precise 10 mM solution.
Primary Solvent 100% Anhydrous DMSORequired to overcome poor aqueous solubility and prevent precipitation[3][5].
Max Assay Vehicle Conc. ≤ 0.1% DMSO (v/v)Prevents solvent-induced cytotoxicity in sensitive cell lines[1][4].
Storage Temperature -20°C to -80°CCryopreservation prevents photolytic degradation and concentration drift[5].

Protocol: Preparation of 10 mM Master Stock Solution

Self-Validating System: This protocol incorporates gravimetric verification and visual checkpoints to guarantee absolute dissolution prior to cellular application.

  • Thermal Equilibration: Allow the sealed vial of lyophilized 4-chloro-2-methoxybenzamide powder to equilibrate to room temperature (RT) in a desiccator for 30 minutes.

    • Causality: Opening a cold vial causes atmospheric moisture condensation, which introduces water into the anhydrous system, degrading the compound and altering the effective molarity.

  • Gravimetric Measurement: Using an analytical microbalance, weigh exactly 1.856 mg of 4-chloro-2-methoxybenzamide.

  • Primary Solvation: Transfer the powder to a sterile, amber microcentrifuge tube (to protect from potential photolytic degradation). Add exactly 1.0 mL of cell-culture grade, anhydrous 100% DMSO[5].

  • Agitation & Quality Control: Vortex the solution at maximum speed for 60 seconds. If any particulate matter remains visible, sonicate the tube in a room-temperature water bath for 5 minutes.

    • Validation Check: Hold the tube against a light source; the solution must be completely optically clear with no refractive micro-crystals.

  • Aliquoting & Cryopreservation: Divide the 10 mM master stock into 50 µL single-use aliquots in cryogenic vials. Store immediately at -20°C (for use within 1 month) or -80°C (for up to 6 months)[5].

    • Causality: Single-use aliquots prevent repeated freeze-thaw cycles. Repeated thawing causes localized evaporation and condensation within the tube, leading to concentration drift and eventual precipitation.

Protocol: Serial Dilution and Cell Culture Treatment

To treat cells (e.g., HEK293T or Hep3B grown in DMEM supplemented with 10% FBS)[1], intermediate dilutions must be performed in 100% DMSO prior to media introduction[2].

  • Thawing: Thaw a 50 µL aliquot of the 10 mM stock at RT. Vortex briefly to ensure homogeneity.

  • Intermediate Dilution (1000x Stocks): Prepare a serial dilution matrix in 100% DMSO to create 1000x concentrated working stocks (See Table 2)[2].

    • Causality: Diluting directly into aqueous media from a high-concentration stock causes localized supersaturation, leading the drug to "crash out" of solution before it can disperse.

  • Media Spiking: Add 1 µL of the respective 1000x DMSO stock to 999 µL of pre-warmed (37°C) complete culture media (e.g., DMEM + 10% FBS)[1][4]. Invert the tube gently 5 times to ensure homogeneous dispersion.

  • Cell Application: Immediately aspirate the old media from the cell culture plates and replace it with the drug-spiked media.

Table 2: Serial Dilution Matrix (1000x Working Stocks)
Desired Final Assay Conc.1000x Stock Conc.Volume of Previous StockVolume of 100% DMSOVolume Added to 1 mL Media
10 µM 10 mMN/A (Use Master Stock)N/A1 µL
5 µM 5 mM50 µL of 10 mM Stock50 µL1 µL
1 µM 1 mM20 µL of 5 mM Stock80 µL1 µL
0.5 µM 0.5 mM50 µL of 1 mM Stock50 µL1 µL
0.1 µM 0.1 mM20 µL of 0.5 mM Stock80 µL1 µL
Vehicle Control 0 mM0 µL100 µL1 µL

Experimental Workflow Diagram

Workflow A 4-chloro-2-methoxybenzamide (Solid Powder) B Reconstitution in 100% Anhydrous DMSO (10 mM Master Stock) A->B C Quality Control (Vortex & Sonication for Complete Solvation) B->C D Aliquot & Cryopreservation (Store at -20°C to -80°C) C->D E Serial Dilution in DMSO (Generate 1000x Working Stocks) D->E F Media Addition (Dilute 1:1000 in DMEM/FBS) E->F G In Vitro Cell Culture Assays (Final DMSO ≤ 0.1%) F->G

Fig 1. Workflow for 4-chloro-2-methoxybenzamide stock preparation and cell culture application.

References

  • WO2024157019A1 - Phd inhibitors - Google Patents. Source: Google Patents.
  • Synthesis and Biological Evaluation of Novel Urea- and Guanidine-Based Derivatives for the Treatment of Obesity-Related Hepatic Steatosis - PMC. Source: NIH.
  • USRE46792E1 - Oxazole compound and pharmaceutical composition - Google Patents. Source: Google Patents.
  • WO2007058338A2 - Oxazole compound and pharmaceutical composition - Google Patents. Source: Google Patents.
  • 4,5-Diphenyltriazol-3-ones: Openers of Large-Conductance Ca2+-Activated Potassium (Maxi-K) Channels | Journal of Medicinal Chemistry - ACS Publications. Source: ACS.

Sources

Method

Application Note: Formulation and Efficacy Profiling of 4-Chloro-2-methoxybenzamide in Agrochemical Suspension Concentrates (SC)

Executive Summary & Context 4-Chloro-2-methoxybenzamide (4-C-2-MBA) is a highly versatile chemical intermediate and an emerging active moiety in agricultural chemistry[1]. Structurally related to established benzamide-cl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Context

4-Chloro-2-methoxybenzamide (4-C-2-MBA) is a highly versatile chemical intermediate and an emerging active moiety in agricultural chemistry[1]. Structurally related to established benzamide-class agrochemicals, it serves as a critical building block for synthesizing novel β-tubulin inhibitors used in both fungicidal (e.g., zoxamide analogs) and herbicidal (e.g., propyzamide analogs) applications.

Because 4-C-2-MBA and its derivatives typically exhibit low aqueous solubility and require prolonged residual activity on leaf surfaces or within the soil root zone, formulating them as an aqueous Suspension Concentrate (SC) is the industry standard. This Application Note details a validated, self-correcting protocol for formulating a 250 g/L 4-C-2-MBA SC, focusing on particle size reduction, steric stabilization, and rheological control.

Mechanism of Action (MoA)

Benzamide derivatives exert their biological effect by disrupting the cellular cytoskeleton. Upon root absorption or cuticular penetration, the active compound translocates to the cellular matrix and binds specifically to the colchicine-binding site of β-tubulin[2]. This binding prevents the assembly of tubulin heterodimers into microtubules, leading to mitotic arrest and subsequent cell death in susceptible oomycetes and grass weeds[3].

MoA A 4-Chloro-2-methoxybenzamide (Active/Intermediate) B Cellular Uptake (Oomycete/Weed Root) A->B C Binding to β-Tubulin (Colchicine-binding site) B->C D Inhibition of Microtubule Polymerization C->D E Mitotic Arrest (Cell Division Halts) D->E

Fig 1. Mechanism of Action: Benzamide targeting β-tubulin polymerization and mitotic arrest.

Physicochemical Rationale & Formulation Strategy

To maximize the bioavailability of 4-C-2-MBA without relying on phytotoxic organic solvents, an SC formulation is utilized. The formulation design is driven by the following physical chemistry principles:

  • Dispersant Selection: A combination of a polymeric polycarboxylate and an EO/PO block copolymer is used. Causality: Halogenated aromatic compounds are highly prone to Ostwald ripening (crystal growth) in water. The polycarboxylate adsorbs onto the hydrophobic crystal surfaces, providing massive steric hindrance that prevents agglomeration and suppresses solubility-driven ripening.

  • Milling Dynamics: Wet bead milling is employed to achieve a target particle size distribution (PSD) of D90​<5μm . Causality: This specific size maximizes the surface-area-to-volume ratio for optimal biological uptake while remaining small enough to resist gravitational settling (Stokes' Law) in the suspension.

Experimental Protocol: 250 g/L SC Formulation Workflow

Self-Validating System: This protocol incorporates inline quality control (QC) checkpoints. Proceeding to the next step is strictly contingent upon passing the specific QC metric, ensuring formulation integrity and preventing downstream failures.

Phase 1: Pre-Dispersion (Slurry Preparation)
  • Aqueous Phase Preparation: In a 1L jacketed stainless-steel vessel, add 450 mL of deionized water.

  • Adjuvant Addition: Under continuous stirring (propeller agitator at 500 RPM), sequentially add the dispersants, wetting agents, and antifreeze (refer to the Formulation Composition table below).

  • Active Ingredient Incorporation: Slowly charge 250 g of technical-grade 4-chloro-2-methoxybenzamide powder into the vortex to prevent localized clumping.

  • High-Shear Mixing: Increase agitation to 3000 RPM using a rotor-stator homogenizer for 15 minutes until a homogeneous, lump-free slurry is formed.

Phase 2: Wet Bead Milling
  • Mill Setup: Transfer the slurry to a horizontal bead mill loaded with 0.8-1.0 mm Yttrium-Stabilized Zirconia (YSZ) beads at a 70% volume filling ratio.

  • Temperature Control: Circulate cooling water through the mill jacket to maintain an internal temperature below 30°C. Causality: High-energy milling generates localized heat. Exceeding 30°C can induce polymorphic transitions in benzamide crystals, leading to irreversible post-formulation crystal growth and paste formation.

  • Milling Cycle: Process the slurry at a tip speed of 10 m/s.

  • QC Checkpoint 1 (Particle Size): After 30 minutes, sample the mill base and measure PSD via laser diffraction.

    • Pass Criteria: D50​<2μm and D90​<5μm .

    • Action if Failed: If D90​>5μm , continue milling in 10-minute increments until the target is achieved. Do not proceed until verified.

Phase 3: Rheological Stabilization
  • Thickener Preparation: Pre-swell 2 g of Xanthan Gum in 10 g of Propylene glycol. Causality: Adding dry Xanthan Gum directly to water causes "fish-eyes" (unhydrated lumps). Pre-wetting it in glycol ensures rapid, uniform hydration.

  • Integration: Transfer the milled suspension to a mixing vessel (500 RPM). Slowly add the swelled Xanthan Gum and 1.5 g of a biocide (e.g., BIT/MIT blend) to prevent microbial degradation of the polysaccharide network.

  • Final Adjustment: Add deionized water to reach the final volume of 1.0 L. Stir for 1 hour to allow the yield stress network to fully develop.

Workflow Step1 Active Ingredient 4-C-2-MBA Step2 Wetting & Dispersing Agents Added Step1->Step2 Step3 High-Shear Mixing (Pre-dispersion) Step2->Step3 Step4 Wet Bead Milling (Target D90 < 5 μm) Step3->Step4 Step5 Rheology Modifiers (Xanthan Gum) Step4->Step5 Step6 Final SC Formulation Quality Control Step5->Step6

Fig 2. Step-by-step workflow for the Suspension Concentrate (SC) formulation of 4-C-2-MBA.

Quantitative Data Summaries

Table 1: Formulation Composition (250 g/L SC)
ComponentFunctionConcentration (g/L)Tolerance Limit
4-Chloro-2-methoxybenzamide Active Ingredient / Intermediate250.0± 2.5%
Polycarboxylate (Geropon T/36) Steric Dispersant30.0± 1.0%
EO/PO Block Copolymer Wetting Agent20.0± 1.0%
Propylene Glycol Antifreeze / Humectant50.0± 2.0%
Silicone Defoamer Foam Control2.0± 0.5%
Xanthan Gum Rheology Modifier2.0± 0.2%
BIT/MIT Blend Biocide1.5± 0.1%
Deionized Water Continuous Phaseq.s. to 1.0 LN/A
Table 2: Final Quality Control (QC) Metrics
QC ParameterAnalytical MethodPass CriteriaCorrective Action if Failed
Particle Size ( D90​ ) Laser Diffraction< 5.0 μmReturn to mill; process for 10 min
Suspensibility CIPAC MT 161> 90%Adjust dispersant ratio / check milling
Viscosity Rotational Rheometer300 - 500 mPa·sAdjust Xanthan Gum concentration
pH (1% aqueous) CIPAC MT 75.36.0 - 8.0Buffer with Citric Acid or NaOH

Conclusion

The successful utilization of 4-chloro-2-methoxybenzamide in agrochemical applications hinges on overcoming its physicochemical limitations through robust formulation engineering. By employing steric polymeric dispersants and strictly temperature-controlled wet milling, the resulting 250 g/L SC formulation exhibits excellent suspensibility, biological availability, and shelf-life. This protocol provides a scalable, self-validating foundation for developing next-generation benzamide fungicides and herbicides, ensuring maximum delivery of the active moiety to the β-tubulin target site.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting 4-Chloro-2-methoxybenzamide Synthesis

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that the conversion of substituted benzoic acids to primary benzamides is a fundamental yet frequently problemat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that the conversion of substituted benzoic acids to primary benzamides is a fundamental yet frequently problematic transformation.

The synthesis of 4-chloro-2-methoxybenzamide presents unique challenges. The electron-withdrawing para-chloro group and the electron-donating, sterically demanding ortho-methoxy group create a distinct electronic environment that influences the stability of activated intermediates. This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to maximize your reaction yield.

Part 1: Frequently Asked Questions (Troubleshooting)

Section A: The Acyl Chloride Route (Scale-Up & Industrial)

The most common industrial method involves activating 4-chloro-2-methoxybenzoic acid with thionyl chloride ( SOCl2​ ), followed by treatment with an ammonia source[1][2].

Q1: I am achieving full conversion to 4-chloro-2-methoxybenzoyl chloride, but my final amide yield is below 50%. What is causing this mass loss? A: The primary culprit is the competitive hydrolysis of the highly reactive acyl chloride intermediate back to the starting carboxylic acid. While the ortho-methoxy group provides some steric shielding, the intermediate remains highly susceptible to moisture.

  • Causality & Solution: If you are using aqueous ammonia (e.g., 25% NH4​OH ), the water acts as a competing nucleophile against NH3​ . To suppress hydrolysis, you must strictly control the temperature. Add the aqueous ammonia dropwise under rigorous ice-cooling ( 0∘ C) to a solution of the acyl chloride in an aprotic solvent like THF[2]. The activation energy for amidation is lower than that of hydrolysis; keeping the temperature low kinetically favors the formation of the amide. Alternatively, use anhydrous ammonia gas ( NH3​ ) bubbled into THF[1].

Q2: After the reaction, my TLC shows a mixture of the target amide and the starting acid. How do I separate them efficiently? A: Because 4-chloro-2-methoxybenzamide is a neutral species under standard conditions, you can easily separate it from the unreacted acid via an acid-base liquid-liquid extraction.

  • Protocol Insight: Quench the reaction and dilute with an organic solvent (e.g., ethyl acetate or dichloromethane). Wash the organic layer thoroughly with a 10% aqueous NaHCO3​ solution. The unreacted 4-chloro-2-methoxybenzoic acid will be deprotonated into its water-soluble sodium salt and partition into the aqueous layer, leaving the highly pure benzamide in the organic layer[1].

Section B: The Coupling Agent Route (Discovery & Lab Scale)

For medicinal chemistry and library synthesis, milder coupling agents are often preferred over harsh reagents like SOCl2​ .

Q3: I am using EDC/HOBt with NH4​Cl as my ammonia source, but the reaction stalls. Why? A: Ammonium chloride ( NH4​Cl ) has poor solubility in common organic solvents (like DCM or DMF). Furthermore, the active nucleophile is free NH3​ , not the NH4+​ ion.

  • Causality & Solution: You must add sufficient equivalents of a non-nucleophilic base, such as Diisopropylethylamine (DIPEA), to deprotonate the NH4​Cl in situ and generate free ammonia[3]. Additionally, pre-activate the 4-chloro-2-methoxybenzoic acid with the coupling agent for 15–30 minutes before introducing the ammonia source to ensure the active ester is fully formed.

Q4: Is there a more efficient coupling reagent for this specific sterically hindered substrate? A: Yes. Propylphosphonic anhydride (T3P) is exceptionally effective for sterically hindered ortho-substituted benzoic acids. T3P generates a highly reactive mixed anhydride intermediate and drives the reaction forward with minimal epimerization or side reactions. Recent patent literature demonstrates that T3P, combined with DIPEA, can achieve yields exceeding 95% for amidation reactions involving 4-chloro-2-methoxybenzoic acid derivatives[4].

Part 2: Quantitative Data & Reagent Comparison

To assist in route selection, the following table summarizes the expected quantitative outcomes and parameters for the synthesis of 4-chloro-2-methoxybenzamide based on the activation strategy.

Activation StrategyAmmonia SourceTypical YieldReaction TempKey AdvantagePrimary Failure Mode
Thionyl Chloride ( SOCl2​ ) 25% Aq. NH4​OH 75 - 85% 0∘ C to RTHighly scalable, low costHydrolysis if temp > 10∘ C
Thionyl Chloride ( SOCl2​ ) NH3​ (gas)85 - 95% 0∘ C to RTAvoids water entirelyRequires gas handling setup
T3P (Propylphosphonic anhydride) NH4​Cl
  • DIPEA
90 - 95%RT to 50∘ CVery mild, high purityHigh reagent cost for scale-up
EDC / HOBt NH4​Cl
  • DIPEA
  • 60 - 70%RTStandard lab reagentsSluggish kinetics due to steric hindrance

    Part 3: Validated Experimental Protocols

    These protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that failure modes are caught before proceeding to the next step.

    Protocol A: SOCl2​ / Aqueous Ammonia Method (Scale-Up Optimized)

    Adapted from established heterocyclic synthesis procedures[2].

    • Activation: To a clean, dry round-bottom flask, add 4-chloro-2-methoxybenzoic acid (1.0 eq) and thionyl chloride (2.5 - 3.0 eq).

    • Reflux: Heat the mixture under reflux ( 80∘ C) for 2 hours. Self-Validation Check: The solid suspension will transition into a clear, homogeneous solution as the acyl chloride forms.

    • Concentration: Distill off the excess thionyl chloride under reduced pressure. Crucial Step: Co-evaporate with dry toluene (2x) to ensure complete removal of HCl and SOCl2​ traces, which would otherwise consume your ammonia in the next step.

    • Amidation: Dissolve the resulting crude 4-chloro-2-methoxybenzoyl chloride in anhydrous THF. Cool the flask to 0∘ C using an ice-water bath.

    • Nucleophilic Attack: Vigorously stir the solution and add 25% aqueous ammonia (5.0 eq) dropwise. Maintain the internal temperature below 5∘ C.

    • Workup: Allow the reaction to warm to room temperature over 1 hour. Pour the mixture into water and extract with Ethyl Acetate. Wash the organic layer with 10% NaHCO3​ to remove unreacted acid, then with brine. Dry over Na2​SO4​ , filter, and concentrate to yield the solid benzamide.

    Protocol B: T3P-Mediated Method (Discovery Optimized)

    Adapted from high-yield pharmaceutical coupling procedures[4].

    • Preparation: In a dry flask, dissolve 4-chloro-2-methoxybenzoic acid (1.0 eq) and ammonium chloride (3.0 eq) in anhydrous Ethyl Acetate or DMF.

    • Base Addition: Add DIPEA (4.0 eq) to the suspension. Stir for 10 minutes at room temperature to liberate free ammonia.

    • Coupling: Add T3P (50 wt% solution in EtOAc, 1.5 eq) dropwise.

    • Reaction: Stir at room temperature for 12 hours. Self-Validation Check: Monitor by TLC (Hexanes:EtOAc 1:1). The acid spot ( Rf​≈0.2 with tailing) should disappear, replaced by the UV-active amide spot ( Rf​≈0.4 ).

    • Workup: Wash the reaction mixture directly with water, followed by 1 M HCl (to remove excess DIPEA), 10% NaHCO3​ , and brine. Concentrate the organic layer to obtain the highly pure product.

    Part 4: Mechanistic & Workflow Visualizations

    The following diagrams map the logical flow of the reaction pathways, highlighting the critical juncture where yield is either secured or lost.

    AcylChloridePathway Acid 4-Chloro-2-methoxybenzoic Acid SOCl2 SOCl2 / Reflux Acid->SOCl2 AcylChloride Acyl Chloride Intermediate (Highly Reactive) SOCl2->AcylChloride NH3 NH3 (Cold, Fast) AcylChloride->NH3 H2O H2O (Warm, Competing) AcylChloride->H2O Amide Target: 4-Chloro-2-methoxybenzamide (High Yield) NH3->Amide Hydrolysis Hydrolysis back to Acid (Yield Loss) H2O->Hydrolysis

    Reaction pathways: Amidation of 4-chloro-2-methoxybenzoyl chloride vs. competitive hydrolysis.

    T3PWorkflow Step1 Dissolve Acid + NH4Cl in EtOAc Step2 Add DIPEA (Generates free NH3) Step1->Step2 Step3 Add T3P (Generates Mixed Anhydride) Step2->Step3 Step4 Stir RT, 12h (Nucleophilic Attack) Step3->Step4 Step5 Aqueous Workup (Removes byproducts) Step4->Step5 Product Pure 4-Chloro-2-methoxybenzamide Step5->Product

    Workflow for T3P-mediated synthesis of 4-chloro-2-methoxybenzamide.

    References

    • BenchChem Technical Support Team. "4-(2-Aminoethyl)benzamide - Benchchem: Improving yield of 4-(2-Aminoethyl)benzamide synthesis." benchchem.com.
    • "WO2009037485A1 - Antibacterial agents - Google P
    • "WO2024157019A1 - Phd inhibitors - Google P
    • "CA2804225A1 - Heterocyclic compound and p27kip1 degradation inhibitor - Google P

    Sources

    Optimization

    overcoming 4-chloro-2-methoxybenzamide solubility issues in DMSO

    Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in resolving complex solvation issues.

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in resolving complex solvation issues. 4-chloro-2-methoxybenzamide is a critical synthetic building block, but its structural properties combined with the unique physical chemistry of Dimethyl Sulfoxide (DMSO) often lead to unexpected precipitation.

    This guide is designed to move beyond basic troubleshooting by explaining the thermodynamic and kinetic causality behind these solubility failures, providing you with self-validating protocols to ensure experimental integrity.

    Part 1: Frequently Asked Questions (Causality & Mechanisms)

    Q1: Why does 4-chloro-2-methoxybenzamide resist dissolving in 100% DMSO at higher concentrations? A1: The resistance is primarily kinetic, rooted in the molecule's crystal lattice energy. 4-chloro-2-methoxybenzamide contains an amide functional group that forms robust intermolecular hydrogen-bonded networks. While DMSO is an exceptional polar aprotic solvent capable of disrupting hydrogen bonding in amides and peptides[1], highly crystalline benzamides require significant kinetic energy to break the initial lattice. If the compound is not fully dissolving at room temperature, you are likely facing a kinetic barrier rather than exceeding the absolute thermodynamic solubility limit.

    Q2: My stock solution was completely clear yesterday, but today there is a heavy white precipitate. What happened? A2: This is the most common issue encountered in compound management and is driven by two specific physical properties of DMSO:

    • Freezing Point: Pure, anhydrous DMSO has a high freezing point of approximately 18.5 °C[2]. If your laboratory's ambient temperature drops below 20 °C (common overnight or near HVAC vents), the solvent itself begins to solidify. This solvent crystallization is frequently mistaken for compound precipitation[2].

    • Hygroscopicity: DMSO is aggressively hygroscopic, capable of absorbing up to 20% of its weight in atmospheric water within 24 hours[3]. Because 4-chloro-2-methoxybenzamide is highly hydrophobic, this absorbed water acts as a powerful anti-solvent. It reduces the solvating power of the DMSO, forcing the compound to crash out of solution[4].

    Q3: Can I use freeze-thaw cycles to store my aliquots? A3: Freeze-thaw cycles are only safe if the DMSO remains strictly anhydrous. Repeatedly opening cold tubes causes atmospheric condensation to enter the solvent. This moisture absorption depresses the freezing point of DMSO (down to -30 °C at 20% saturation) and leads to hydrate formation, causing irreversible precipitation of your solubilized compound[3].

    Part 2: Quantitative Data Analysis

    To understand how environmental moisture compromises your stock solutions, review the quantitative relationship between DMSO hydration, freezing point depression, and solvating power.

    Table 1: Impact of Water Absorption on DMSO Properties and Compound Solubility

    Water Content in DMSO (% w/w)Freezing Point (°C)Solvating Power for HydrophobesPrimary Risk to 4-chloro-2-methoxybenzamide
    0% (Anhydrous) 18.5 °CMaximumSolvent solidification at room temperature[2]
    10% ~ 0 °CModerately ReducedMetastable supersaturation; prone to crashing out
    20% < -30 °CPoorIrreversible compound precipitation[3]
    33% (Max Hydration) -73 °CMinimalComplete crystallization and assay failure[4]

    Part 3: Diagnostic Visualization

    Use the following logical workflow to diagnose the root cause of precipitation in your 4-chloro-2-methoxybenzamide stocks.

    G Start Precipitate Observed in 4-chloro-2-methoxybenzamide DMSO Stock TempCheck Is ambient temperature < 20°C? Start->TempCheck WarmTest Warm to 25°C. Does precipitate vanish? TempCheck->WarmTest Yes MoistureCheck Was stock exposed to air/multiple freeze-thaws? TempCheck->MoistureCheck No SolidDMSO Diagnosis: DMSO Solidification (Freezing Point 18.5°C) WarmTest->SolidDMSO Yes WarmTest->MoistureCheck No Hydration Diagnosis: Hydration-Induced Precipitation (Water as anti-solvent) MoistureCheck->Hydration Yes Concentration Diagnosis: Exceeded Thermodynamic Solubility Limit MoistureCheck->Concentration No

    Workflow for diagnosing 4-chloro-2-methoxybenzamide precipitation in DMSO.

    Part 4: Self-Validating Experimental Protocol

    To guarantee the integrity of your assays, utilize this self-validating methodology for preparing and storing high-concentration stock solutions.

    Objective: Prepare a kinetically stable, anhydrous 50 mM stock of 4-chloro-2-methoxybenzamide that resists precipitation.

    Step 1: Solvent Preparation & Temperature Control

    • Action: Warm anhydrous DMSO (≥99.9% purity, stored over molecular sieves) to 25–30 °C in a dry incubator prior to use.

    • Causality: Ensuring the solvent is well above its 18.5 °C freezing point guarantees complete liquefaction and maximizes initial solvating kinetics[2].

    Step 2: Dissolution & Kinetic Disruption

    • Action: Weigh the required mass of 4-chloro-2-methoxybenzamide into a sterile, pre-warmed amber glass vial. Add the warmed DMSO. Vortex vigorously for 2 minutes. If the solution remains cloudy, sonicate in a water bath at 30 °C for 5–10 minutes.

    • Causality: Sonication provides the necessary kinetic energy to disrupt the robust amide-amide hydrogen bonds of the crystal lattice without thermally degrading the molecule.

    Step 3: Aliquoting & Inert Gas Purging

    • Action: Divide the clear stock into single-use aliquots (e.g., 50 µL per tube). Purge the headspace of each vial with dry Argon or Nitrogen gas before sealing tightly.

    • Causality: Displacing atmospheric air prevents the highly hygroscopic DMSO from absorbing water during storage and freeze-thaw cycles, preventing hydration-induced precipitation[5].

    Step 4: Self-Validation (The "Reverse Dilution Drop Test")

    • Action: Before utilizing a stored aliquot for critical downstream assays, perform a micro-scale validation. Drop 1 µL of the DMSO stock into 99 µL of your target aqueous assay buffer while vortexing continuously[5].

    • Validation Logic: If instantaneous, irreversible cloudiness occurs, the stock has likely absorbed water during storage, nucleating invisible micro-crystals that crash out upon aqueous exposure. A clear, stable dispersion validates the anhydrous integrity of the stock, confirming it is safe for your experiment.

    References

    • The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO Source: Ziath URL:[Link]

    • StoragePod® | Modular Compound Management: Compound storage challenges Source: Roylan Developments URL:[Link]

    • Hydrogenative Depolymerization of Nylons Source: Journal of the American Chemical Society (via NIH PMC) URL:[Link]

    Sources

    Troubleshooting

    reducing byproducts and impurities in 4-chloro-2-methoxybenzamide production

    Welcome to the technical support center for the synthesis and purification of 4-chloro-2-methoxybenzamide. This guide is designed for researchers, chemists, and drug development professionals to address common challenges...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the technical support center for the synthesis and purification of 4-chloro-2-methoxybenzamide. This guide is designed for researchers, chemists, and drug development professionals to address common challenges in minimizing byproducts and impurities during its production. Our focus is on providing not just solutions, but a foundational understanding of the reaction mechanisms to empower you to troubleshoot effectively.

    Section 1: Frequently Asked Questions (FAQs)

    This section addresses high-level questions that are common among researchers working with this synthesis.

    Q1: What are the primary synthetic routes to 4-chloro-2-methoxybenzamide?

    The most prevalent and direct method is the amidation of 4-chloro-2-methoxybenzoic acid.[1] This typically involves a two-step, one-pot process: first, the activation of the carboxylic acid, followed by the introduction of an amine source. Common activating agents include thionyl chloride (SOCl₂) to form the acyl chloride, or coupling reagents like N,N'-dicyclohexylcarbodiimide (DCC) often used with an additive like 1-hydroxybenzotriazole (HOBt) to improve yields and reduce side reactions.[2][3]

    Q2: What are the most common impurities I should expect?

    Impurity profiles can vary, but they typically fall into several categories:[4]

    • Unreacted Starting Materials: The most common impurity is residual 4-chloro-2-methoxybenzoic acid.

    • Byproducts from Side Reactions: Hydrolysis of the activated carboxylic acid intermediate (e.g., the acyl chloride) will revert it back to the starting carboxylic acid.[5] Dimer impurities can also form, where an intermediate reacts with another molecule of starting material or product.[6]

    • Related Substances: Depending on the starting material quality and reaction conditions, you may also encounter related substances such as 4-chloro-2-methoxybenzonitrile.[7][8][9]

    Q3: Which analytical techniques are best for assessing the purity of my final product?

    A multi-technique approach is always recommended for comprehensive impurity profiling.[10][11]

    • High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantifying the purity of the final product and detecting trace-level impurities.[4][12][13] A well-developed reverse-phase HPLC method can effectively separate the main compound from its starting materials and byproducts.

    • Mass Spectrometry (MS): Often coupled with LC (LC-MS), this technique is invaluable for identifying the molecular weights of unknown impurities, which provides crucial clues to their structure.[4][13]

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the desired product and can help identify and quantify major impurities if their signals are resolved from the product's signals.

    • Melting Point: A sharp melting point that is close to the literature value is a good preliminary indicator of high purity.[5]

    Section 2: Troubleshooting Guide

    This guide addresses specific issues you might encounter during your synthesis and purification, providing explanations for the causes and actionable solutions.

    Q1: My reaction yield is significantly lower than expected. What are the likely causes and solutions?

    • Possible Cause 1: Incomplete Carboxylic Acid Activation. The conversion of the carboxylic acid to a more reactive species (like an acyl chloride or an active ester) is the rate-limiting step. If this activation is incomplete, the subsequent amidation will also be incomplete.

      • Solution: When using thionyl chloride (SOCl₂), ensure it is fresh and used in slight excess (e.g., 1.2-1.5 equivalents). Refluxing for 1-2 hours is typically sufficient to drive the reaction to completion.[2] If using a coupling reagent like DCC, ensure equimolar amounts are used and consider an additive like HOBt to facilitate the reaction and suppress side reactions.

    • Possible Cause 2: Hydrolysis of the Activated Intermediate. Acyl chlorides are highly moisture-sensitive. Any water present in the reaction vessel, solvents, or reagents will rapidly hydrolyze the acyl chloride back to the starting carboxylic acid.

      • Solution: Ensure all glassware is oven-dried before use. Use anhydrous solvents and run the reaction under an inert atmosphere (e.g., nitrogen or argon). This is a critical step for ensuring the activated intermediate is available to react with the amine source.[2]

    • Possible Cause 3: Loss During Workup and Extraction. The product and unreacted starting acid have different solubilities at different pH values. Improper pH control during the workup can lead to significant product loss.

      • Solution: After quenching the reaction, ensure the aqueous solution is made sufficiently basic (pH > 9) to deprotonate any unreacted 4-chloro-2-methoxybenzoic acid into its highly water-soluble carboxylate salt, while keeping the neutral amide product in the organic layer during extraction.

    Q2: My crude product is an oil or a gummy solid and refuses to crystallize. How can I fix this?

    • Primary Cause: High Impurity Load. Oils and gums are often a sign that the crude product is contaminated with significant amounts of impurities, particularly unreacted starting materials, which disrupt the crystal lattice formation of the desired product.

      • Solution 1: Pre-Purification Wash. Before attempting recrystallization, perform a series of washes on the crude organic extract. A wash with a dilute acid (e.g., 1M HCl) will remove any residual basic compounds. More importantly, a subsequent wash with a dilute base (e.g., 1M NaOH or saturated NaHCO₃) will remove the acidic 4-chloro-2-methoxybenzoic acid impurity.[5] This step alone can often dramatically improve crystallization success.

      • Solution 2: Trituration. If washing is insufficient, try triturating the oily product. This involves stirring the oil with a solvent in which the desired product is poorly soluble but the impurities are soluble (e.g., cold diethyl ether or hexanes). This can wash away impurities and induce crystallization of the product.[5]

    Q3: I see a persistent impurity in my HPLC analysis even after recrystallization. What's my next step?

    • Cause: The impurity has very similar polarity and solubility properties to your desired product, making separation by recrystallization inefficient.

      • Solution 1: Change Recrystallization Solvent System. The choice of solvent is critical. If a single solvent (like ethanol) is not providing adequate separation, try a two-solvent system (e.g., ethanol/water, or ethyl acetate/hexanes). In this method, you dissolve the crude product in a minimal amount of the "good" solvent (in which it is highly soluble) at high temperature, and then slowly add the "poor" solvent (in which it is insoluble) until the solution becomes turbid. Cooling this mixture slowly can result in purer crystals.

      • Solution 2: Column Chromatography. For difficult-to-separate impurities, column chromatography is the most powerful purification technique. A silica gel column with a gradient elution system, typically starting with a non-polar solvent (like hexanes) and gradually increasing the polarity with a more polar solvent (like ethyl acetate), can effectively separate compounds with very similar properties.

    Section 3: Byproduct Formation and Identification

    Understanding the origin of byproducts is key to preventing their formation. The following diagram and table summarize the main reaction and potential side reactions.

    Synthesis and Byproduct Pathway

    G Start 4-Chloro-2-methoxybenzoic Acid Active Activated Intermediate (e.g., Acyl Chloride) Start->Active Activation (e.g., SOCl2) Product 4-Chloro-2-methoxybenzamide (Desired Product) Active->Product Amidation Impurity_Acid Unreacted Acid Impurity Active->Impurity_Acid Hydrolysis (Side Reaction) Amine Ammonia Source (e.g., NH4OH) Amine->Active Water H2O (Moisture) Water->Active

    Sources

    Optimization

    Technical Support Center: HPLC Troubleshooting for 4-Chloro-2-methoxybenzamide

    Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges in chromatographic method development: peak tailing of halo...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges in chromatographic method development: peak tailing of halogenated benzamide derivatives.

    4-chloro-2-methoxybenzamide is a moderately polar molecule containing an amide functional group, an ether linkage (methoxy), and a halogenated aromatic ring. While the hydrophobic core interacts predictably with reversed-phase (RP) stationary phases, the polar amide and ether groups are highly prone to secondary interactions. This guide breaks down the causality behind these interactions and provides a self-validating framework to systematically restore peak symmetry.

    Diagnostic Workflow for Peak Tailing

    G Start Peak Tailing Observed (4-chloro-2-methoxybenzamide) CheckAll Are ALL peaks tailing? Start->CheckAll SystemIssue System/Physical Issue Check voids, fittings, dead volume CheckAll->SystemIssue Yes ChemIssue Chemical Interaction (Secondary Silanol Effects) CheckAll->ChemIssue No Resolve Peak Symmetry Restored (Tailing Factor < 1.5) SystemIssue->Resolve pHCheck Is Mobile Phase pH < 3.0? ChemIssue->pHCheck AdjustpH Adjust pH to 2.5-3.0 (Protonate Silanols) pHCheck->AdjustpH No ColumnCheck Using End-capped/Type B Silica? pHCheck->ColumnCheck Yes AdjustpH->ColumnCheck ChangeColumn Switch to High-Purity End-capped C18 or Polar-Embedded ColumnCheck->ChangeColumn No SolventCheck Sample Solvent = Mobile Phase? ColumnCheck->SolventCheck Yes ChangeColumn->SolventCheck AdjustSolvent Dissolve in Initial Mobile Phase SolventCheck->AdjustSolvent No SolventCheck->Resolve Yes AdjustSolvent->Resolve

    Diagnostic workflow for resolving HPLC peak tailing in benzamide derivatives.

    Section 1: Mechanistic FAQs (Understanding the Causality)

    Q1: Why does 4-chloro-2-methoxybenzamide exhibit severe peak tailing on my standard C18 column? A1: Peak tailing occurs when an analyte experiences more than one retention mechanism, and the secondary mechanism becomes overloaded or kinetically slow[1]. For 4-chloro-2-methoxybenzamide, the primary mechanism is hydrophobic partitioning. However, the amide group acts as a strong hydrogen bond donor/acceptor. On standard silica-based columns, unreacted residual silanol groups (Si-OH) are present on the surface[2][3]. At mid-to-high pH levels, these silanols ionize into negatively charged silanoxide ions (Si-O⁻), creating highly active sites that form strong secondary hydrogen and ion-dipole bonds with the amide group, dragging out the trailing edge of the peak[4][5].

    Q2: How do I definitively prove whether the tailing is a chemical interaction or a physical hardware issue? A2: You must isolate the variables using a self-validating control. Inject a neutral, non-polar marker (e.g., toluene or uracil) alongside your sample. If all peaks in the chromatogram—including the neutral marker—exhibit tailing, the issue is physical. This points to a column void, a partially blocked frit, or extra-column dead volume caused by improper tubing connections[6]. If the neutral marker elutes symmetrically but the 4-chloro-2-methoxybenzamide tails, the root cause is a chemical secondary interaction.

    Q3: What specific mobile phase modifications will suppress these secondary interactions? A3: The most effective strategy is thermodynamic suppression via pH control. The pKa of residual silanol groups on silica is typically between 3.8 and 4.2[3]. By lowering the mobile phase pH to ≤ 3.0 (using 0.1% formic acid or phosphoric acid), you force the silanols into their fully protonated, neutral state (Si-OH), drastically reducing their interactive capacity[2][7]. Furthermore, utilizing a buffer concentration of 20–25 mM helps mask any remaining active sites and maintains a stable localized pH at the stationary phase surface[5].

    Q4: Does the choice of sample diluent impact peak symmetry? A4: Yes. If 4-chloro-2-methoxybenzamide is dissolved in a solvent that is significantly stronger than the initial mobile phase (e.g., 100% acetonitrile when the mobile phase is 80% water), it causes a localized disruption in the partitioning equilibrium at the head of the column. This "sample solvent effect" leads to peak distortion, fronting, or tailing[5][8].

    Section 2: Quantitative Optimization Parameters

    To establish a rugged method, ensure your system parameters fall within the optimized ranges detailed in the table below.

    ParameterTarget RangeMechanistic Rationale
    USP Tailing Factor ( Tf​ ) 1.0 – 1.5Ideal Gaussian symmetry is 1.0. Values > 1.5 indicate significant secondary interactions, mass overload, or column degradation[4].
    Mobile Phase pH 2.5 – 3.0Keeps residual silanols in their associated (protonated) state, preventing hydrogen bonding with the benzamide group[2][7].
    Buffer Concentration 20 – 25 mMMasks residual active sites and provides sufficient ionic strength to stabilize the localized pH environment[5].
    Extra-Column Tubing ID ≤ 0.005"Minimizes dispersion and dead volume between the injector, column, and detector, which can artificially broaden and tail peaks[4].
    Section 3: Self-Validating Troubleshooting Protocol

    Do not change multiple variables at once. Follow this step-by-step methodology to isolate and resolve the root cause of the tailing.

    Step 1: System Suitability & Physical Integrity Check

    • Prepare a test solution containing 10 µg/mL of a neutral marker (e.g., toluene) and 50 µg/mL of 4-chloro-2-methoxybenzamide in the initial mobile phase.

    • Inject 1 µL of the test solution.

    • Calculate the USP Tailing Factor ( Tf​=W0.05​/2f ) for both peaks.

    • Validation Check: If the toluene peak shows Tf​>1.5 , stop here. Inspect your PEEK finger-tight fittings for tubing slippage and ensure the column is not voided[6][9]. If toluene Tf​≤1.2 but the benzamide tails, proceed to Step 2.

    Step 2: Sample Solvent Matching

    • Review your sample preparation protocol.

    • Ensure the 4-chloro-2-methoxybenzamide is dissolved strictly in the initial mobile phase composition (or a weaker solvent)[5][8].

    • Re-inject the sample. If tailing persists, the issue is stationary phase interaction. Proceed to Step 3.

    Step 3: Mobile Phase pH and Buffer Optimization

    • Prepare fresh aqueous mobile phase. Add a buffer (e.g., 20 mM ammonium formate or potassium phosphate)[5].

    • Adjust the pH of the aqueous phase to 2.8 using formic acid or phosphoric acid[3].

    • Flush the system and equilibrate the column with at least 10 column volumes of the new mobile phase.

    • Validation Check: Inject the sample. A measurable reduction in Tf​ confirms that silanol-mediated interactions were the primary cause[7].

    Step 4: Column Chemistry Upgrade

    • If pH adjustment is insufficient, your column's silica base may be too acidic (e.g., older Type A silica with high trace metal content)[1].

    • Replace the column with a modern, high-purity "Type B" silica column that features high-density end-capping[3][4].

    • Alternative: For highly stubborn amides, switch to a polar-embedded stationary phase (e.g., C16-amide). The embedded polar group provides an internal electrostatic shield that prevents the 4-chloro-2-methoxybenzamide from reaching the underlying silica surface, yielding superior peak symmetry[4][5].

    References
    • Phenomenex. "How to Reduce Peak Tailing in HPLC?" Phenomenex.[Link]

    • Chrom Tech, Inc. "What Causes Peak Tailing in HPLC?" Chrom Tech. [Link]

    • Restek. "Troubleshooting HPLC- Tailing Peaks." Restek Resource Hub. [Link]

    • Waters Corporation. "Troubleshooting Peak Shape Problems in HPLC." Waters. [Link]

    • LC Troubleshooting Bible. "Why Do Peaks Tail?" LCGC North America. [Link]

    • Waters Knowledge Base. "What are common causes of peak tailing when running a reverse-phase LC column?" Waters.[Link]

    • Altai State Agricultural University. "High Performance Liquid Chromatography : Theory." ASAU. [Link]

    Sources

    Troubleshooting

    optimizing temperature and pressure for 4-chloro-2-methoxybenzamide reactions

    Welcome to the Technical Support Center for the synthesis and optimization of 4-chloro-2-methoxybenzamide and its derivatives. This guide is engineered for researchers and process chemists who require precise control ove...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Technical Support Center for the synthesis and optimization of 4-chloro-2-methoxybenzamide and its derivatives. This guide is engineered for researchers and process chemists who require precise control over thermodynamic variables (temperature and pressure) to prevent byproduct formation, scale up safely, and maximize yield.

    I. Diagnostic Troubleshooting & FAQs

    Q1: Why am I observing significant ether cleavage (demethylation) or degradation during the batch synthesis of 4-chloro-2-methoxybenzamide? A1: This is a classic temperature-control failure. The methoxy group ortho to the carbonyl is highly susceptible to cleavage if the activation step (e.g., using thionyl chloride) or the amidation step is subjected to excessive thermal stress. In batch synthesis, converting 4-chloro-2-methoxybenzoic acid to its acid chloride should be strictly controlled at 80°C for 1 hour in a solvent like toluene[1]. Exceeding 90°C increases the kinetic favorability of side reactions. Furthermore, the subsequent addition of ammonia or amines is highly exothermic. Failing to cool the system to 0°C prior to amine addition leads to localized superheating, resulting in immediate degradation of the intermediate[2].

    Q2: I am using gaseous ammonia for direct amidation. How do I optimize the pressure to ensure high conversion rates without losing reagents? A2: When utilizing gaseous ammonia or highly volatile amines, pressure is the primary thermodynamic driver for maintaining the reactant in the liquid phase. In standard batch reactors operating at atmospheric pressure, ammonia escapes the solvent matrix before nucleophilic acyl substitution can reach completion. To optimize this, you must transition to a continuous flow system or a sealed autoclave. For continuous flow direct aminolysis, maintaining a system pressure of 50 bar at 200°C ensures that methanolic ammonia remains fully dissolved, driving the equilibrium toward the primary amide while preventing solvent boiling[3]. If using a lower-temperature catalytic flow reactor (e.g., 150°C), a minimum pressure of 7 bar is required to maintain a stable liquid phase and prevent outgassing[4].

    Q3: How do I validate that my continuous flow setup is maintaining the correct temperature-pressure equilibrium? A3: A self-validating system requires continuous monitoring of the physical state of the effluent. If your system pressure drops below the vapor pressure of your solvent/amine mixture at the set temperature (e.g., dropping below 7 bar at 150°C), you will observe biphasic gas-liquid "slug flow" in the transparent reactor tubing[4]. This phase separation drastically reduces the residence time and causes erratic yield fluctuations. To correct this, implement a precision back-pressure regulator (BPR) at the reactor outlet and monitor the inline IR/UV signatures of the 4-chloro-2-methoxybenzamide product. Consistent, single-phase flow confirms thermodynamic equilibrium.

    II. Temperature & Pressure Optimization Matrix

    The following table synthesizes the optimal thermodynamic parameters for various amidation workflows, highlighting the causality behind each parameter choice.

    Reaction ModeReagentsOptimal Temp (°C)Optimal Pressure (bar)Expected YieldCausality for Parameter Selection
    Batch Activation Acid + SOCl₂801 (Atmospheric)Quantitative80°C provides sufficient kinetic energy for chlorination without thermally degrading the ortho-methoxy group[1].
    Batch Amidation Acid Chloride + Amine0 to 251 (Atmospheric)>85%0°C quenches the exothermic reaction, preventing thermal degradation and minimizing competitive hydrolysis[2].
    Catalytic Flow Acid + Amine1507~90%7 bar prevents amine outgassing; 150°C overcomes the activation energy barrier for direct amidation[4].
    High-Pressure Flow Ester/Acid + NH₃20050>95%50 bar keeps methanolic NH₃ entirely in the liquid phase at 200°C, driving rapid and direct aminolysis[3].

    III. Validated Experimental Protocols

    Protocol A: Temperature-Controlled Batch Synthesis (Two-Step)

    This protocol relies on strict temperature gradients to prevent demethylation and ensure a self-validating intermediate state.

    • Activation: Suspend 4-chloro-2-methoxybenzoic acid (1.0 equiv) in anhydrous toluene. Add thionyl chloride (SOCl₂, 7.0 equiv) dropwise at room temperature under a nitrogen atmosphere[1].

    • Heating: Gradually heat the reaction mixture to exactly 80°C and maintain for 1 hour[1].

    • Intermediate Validation: Evaporate the solvent and excess SOCl₂ under high vacuum. Self-Validation Check: The absence of a pungent SOCl₂ odor and the formation of a stable residue confirms the successful isolation of 4-chloro-2-methoxybenzoyl chloride. This prevents the formation of unwanted HCl amine salts in the next step.

    • Amidation: Dissolve the acid chloride residue in anhydrous dichloromethane (CH₂Cl₂) and cool strictly to 0°C using an ice bath[2].

    • Nucleophilic Addition: Add triethylamine (1.3 equiv) and the desired amine/ammonia (1.2 equiv) dropwise at 0°C[2].

    • Completion: Allow the mixture to warm to room temperature (25°C) and stir for 2 hours. Quench with water and extract with ethyl acetate.

    Protocol B: High-Pressure Continuous Flow Amidation

    This protocol utilizes process intensification to achieve direct amidation safely.

    • Preparation: Prepare a homogenous 0.5 M solution of the 4-chloro-2-methoxybenzoic acid (or its methyl ester) and methanolic ammonia in a single feed vessel.

    • System Priming: Prime the continuous flow reactor with pure methanol. Set the back-pressure regulator (BPR) to 50 bar to ensure the system can handle elevated temperatures without solvent vaporization[3].

    • Thermal Equilibration: Ramp the reactor zone temperature to 200°C[3]. Self-Validation Check: Observe the outlet line; if bubbles form, increase the BPR tension until a single liquid phase is restored.

    • Execution: Switch the inlet valve to the reagent feed. Adjust the flow rate to achieve a residence time of exactly 5 minutes.

    • Collection: Collect the steady-state effluent, cooling it immediately to room temperature via an inline heat exchanger before depressurization to prevent product degradation.

    IV. Process Visualizations

    Workflow A 4-Chloro-2-methoxybenzoic Acid B Acid Chloride Intermediate (Batch: 80°C, 1 bar) A->B SOCl2 D Continuous Flow Amidation (150-200°C, 7-50 bar) A->D Direct Aminolysis (Methanolic NH3) C Batch Amidation (0°C -> 25°C, 1 bar) B->C NH3/Amine E 4-Chloro-2-methoxybenzamide (Target Product) C->E Isolation D->E In-line Purification

    Fig 1: Reaction workflows for 4-chloro-2-methoxybenzamide synthesis comparing batch and flow methods.

    Troubleshooting N1 Issue: Low Amide Yield / Impurities N2 Check Reaction Temperature N1->N2 N3 T > 80°C during activation? N2->N3 N4 Risk of Demethylation Reduce to 80°C N3->N4 Yes N5 Check System Pressure N3->N5 No N6 P < Vapor Pressure in Flow? N5->N6 N7 Ammonia Outgassing Increase BPR to 10-50 bar N6->N7 Yes

    Fig 2: Troubleshooting logic tree for resolving low yields in 4-chloro-2-methoxybenzamide reactions.

    V. References

    • Antibacterial agents - Google Patents (WO2009037485A1). Google Patents.

    • Chemoselective Reduction of Sterically Demanding N,N-Diisopropylamides to Aldehydes . The Journal of Organic Chemistry - ACS Publications.

    • Direct aminolysis of methyl esters with ammonia in continuous flow through Bayesian optimization . Reaction Chemistry & Engineering (RSC Publishing).

    • Direct Amide Synthesis over Composite Magnetic Catalysts in a Continuous Flow Reactor . Catalysts (MDPI).

    Sources

    Optimization

    selecting the best recrystallization solvent for 4-chloro-2-methoxybenzamide

    This guide provides researchers, scientists, and drug development professionals with a comprehensive, in-depth approach to selecting the optimal recrystallization solvent for 4-chloro-2-methoxybenzamide. It moves beyond...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    This guide provides researchers, scientists, and drug development professionals with a comprehensive, in-depth approach to selecting the optimal recrystallization solvent for 4-chloro-2-methoxybenzamide. It moves beyond a simple list of steps to explain the underlying principles and troubleshoot common issues encountered in the laboratory.

    Frequently Asked Questions (FAQs)

    Q1: What are the ideal characteristics of a recrystallization solvent?

    An ideal recrystallization solvent is one in which the compound of interest has high solubility at an elevated temperature but low solubility at room or cooler temperatures.[1][2] This temperature-dependent solubility differential is the fundamental principle that allows for the separation of the desired compound from impurities.

    The core requirements for a suitable solvent are:

    • Solubility Gradient: The target compound should be sparingly soluble at low temperatures but highly soluble near the solvent's boiling point.

    • Impurity Solubility: Impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or completely soluble at low temperatures (remaining in the mother liquor after crystallization).[2]

    • Chemical Inertness: The solvent must not react with the compound being purified.[3]

    • Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals during the drying phase.[3][4]

    • Melting Point Consideration: The solvent's boiling point should be lower than the melting point of the compound to prevent the substance from melting in the hot solvent ("oiling out") rather than dissolving.[4]

    Q2: Based on its structure, what solvents are a good starting point for 4-chloro-2-methoxybenzamide?

    The structure of 4-chloro-2-methoxybenzamide contains both polar and non-polar features. The amide and methoxy groups provide polar character, while the chlorinated benzene ring is non-polar. This dual nature suggests that polar solvents are a logical starting point.

    • Polar Protic Solvents: Alcohols like ethanol or methanol are often effective for amides.[5][6] They can engage in hydrogen bonding with the amide group.

    • Polar Aprotic Solvents: Solvents like acetone or acetonitrile can also be good candidates for recrystallizing amides.[5]

    • Mixed Solvent Systems: For compounds with mixed polarity, a solvent pair is often highly effective.[7] A common strategy involves dissolving the compound in a "good" solvent (in which it is highly soluble) and then adding a miscible "anti-solvent" (in which it is poorly soluble) dropwise to the hot solution until it becomes cloudy (the saturation point).[1] For this molecule, an ethanol/water or acetone/water system would be a prime candidate to investigate.[1][8]

    Q3: How do I perform an efficient, small-scale solvent screening experiment?

    A systematic approach is crucial to avoid wasting time and material. The following microscale method allows for rapid screening of multiple solvents.

    Experimental Protocol: Microscale Solvent Screening

    • Preparation: Place approximately 20-30 mg of your crude 4-chloro-2-methoxybenzamide into several small test tubes.

    • Room Temperature Test: To each tube, add a different candidate solvent dropwise (start with ~0.5 mL). Agitate the mixture. If the compound dissolves completely at room temperature, the solvent is unsuitable as recovery will be poor.[4]

    • Hot Solubility Test: If the compound is insoluble or sparingly soluble at room temperature, heat the test tube in a water or sand bath. Continue to add the hot solvent in small portions until the solid just dissolves. Use the minimum amount of hot solvent necessary.[7][9] If the solid does not dissolve in a reasonable volume (e.g., ~3 mL), the solvent is likely unsuitable.

    • Crystallization Test: Once dissolved, remove the test tube from the heat and allow it to cool slowly to room temperature. If cooling doesn't induce crystallization, try scratching the inside of the tube with a glass rod or placing it in an ice bath.[10][11]

    • Evaluation: A good solvent is one where the compound is sparingly soluble at room temperature, fully soluble when hot, and forms abundant crystals upon cooling.[9]

    This entire workflow can be visualized with the following decision-making diagram:

    G cluster_screening Solvent Screening Workflow start Start: Place ~25mg of crude compound in a test tube add_cold Add 0.5 mL of cold solvent and agitate start->add_cold check_cold Is the compound soluble? add_cold->check_cold heat Heat mixture to boiling. Add minimum hot solvent to dissolve. check_cold->heat No outcome_bad_soluble Result: Unsuitable (Too soluble) check_cold->outcome_bad_soluble  Yes check_hot Is the compound soluble? heat->check_hot cool Cool slowly to room temperature, then in an ice bath. check_hot->cool Yes outcome_bad_insoluble Result: Unsuitable (Insoluble) check_hot->outcome_bad_insoluble No check_xtal Do crystals form? cool->check_xtal outcome_good Result: Good Single Solvent Candidate check_xtal->outcome_good Yes consider_pair Consider for Solvent Pair (as the 'good' solvent) check_xtal->consider_pair No (Stays in solution)

    Caption: Workflow for single-solvent screening.

    Troubleshooting Guide

    Q4: My compound separated as an oil instead of crystals. What went wrong and how do I fix it?

    This phenomenon, known as "oiling out," occurs when the solid melts before it dissolves or when the solution becomes supersaturated at a temperature above the compound's melting point.[7] It can also be caused by impurities or too-rapid cooling.

    Corrective Actions:

    • Re-heat and Dilute: Warm the mixture to re-dissolve the oil.[10] Add a small amount of additional hot solvent to decrease the saturation level.

    • Slow Cooling: Allow the solution to cool much more slowly. You can insulate the flask to encourage gradual temperature reduction, which favors the formation of an ordered crystal lattice over a disordered oil.[10]

    • Solvent System Change: If the problem persists, the boiling point of your solvent may be too high. Consider a lower-boiling point solvent or adjust the ratio of your mixed-solvent system.

    Q5: I performed the recrystallization, but my final yield is very low. Why did this happen?

    A low yield is one of the most common issues in recrystallization. The primary culprits are almost always procedural.

    Common Causes and Solutions:

    • Using Too Much Solvent: This is the most frequent error.[10][11] An excessive volume of solvent will keep a significant portion of your compound dissolved even when the solution is cold.[9]

      • Solution: If you have not yet disposed of the mother liquor, you can try to boil off some of the solvent and attempt to cool the more concentrated solution again to recover more product.[11] For future attempts, be meticulous about adding the minimum amount of hot solvent required for dissolution.[9]

    • Premature Crystallization: If the compound crystallizes in the funnel during a hot filtration step, you will lose product.

      • Solution: Use a stemless funnel and pre-heat your filtration apparatus (funnel and receiving flask) with hot solvent vapor to prevent cooling.[7]

    • Incomplete Crystallization: You may not have allowed enough time or a low enough temperature for crystallization to complete.

      • Solution: Once the flask has cooled to room temperature, place it in an ice-water bath for at least 15-20 minutes to maximize crystal formation.

    Q6: The solution is cold, but no crystals are forming. What should I do?

    A clear, cold solution that fails to produce crystals is called a supersaturated solution.[10] The crystallization process requires an initial nucleation event to begin.

    Methods to Induce Crystallization:

    • Scratching: Gently scratch the inside surface of the flask below the level of the solution with a glass stirring rod. The microscopic scratches on the glass can provide a surface for nucleation to begin.[7][11]

    • Seed Crystals: If you have a small amount of the pure compound, add a tiny crystal to the solution. This "seed" provides a template for further crystal growth.[10][11]

    • Deep Cooling: Cool the solution to an even lower temperature, for example, in a salt-ice bath, which can reach temperatures below 0 °C.[7]

    • Reduce Solvent: As a last resort, you can evaporate some of the solvent using a rotary evaporator or a gentle stream of air and then try the cooling process again.[11]

    Data Summary

    The following table summarizes the properties of several candidate solvents for the recrystallization of 4-chloro-2-methoxybenzamide.

    SolventBoiling Point (°C)PolarityTypeRationale & Potential Issues
    Water100HighProticGood anti-solvent. Unlikely to be a good single solvent due to the non-polar ring.
    Ethanol78.5HighProticExcellent starting point for amides. Often used in a pair with water.[5][8]
    Methanol64.7HighProticSimilar to ethanol but more volatile. Good candidate.[1]
    Acetone56MediumAproticGood solvent for many organic compounds. Its volatility is a benefit for drying.[5]
    Ethyl Acetate77.1MediumAproticA less polar option that may provide a good solubility gradient.
    Toluene111LowAromaticMay be too non-polar, but could be useful if impurities are highly polar.
    Hexane69LowNon-PolarLikely a poor solvent (insoluble), but could be an effective anti-solvent with a more polar solvent like acetone.

    Data compiled from various sources.[2][12][13]

    References

    • ResearchGate. (2020). What is the best technique for amide purification?[Link]

    • University of York. Problems with Recrystallisations. [Link]

    • Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. [Link]

    • Unknown. Recrystallization1. [Link]

    • Unknown. recrystallization.pdf. [Link]

    • YouTube. (2022). Important Chemistry Tips-Solvents choose for recrystallization-Part4. [Link]

    • Unknown. Crystallization Solvents.pdf. [Link]

    • Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

    • Unknown. RECRYSTALLISATION. [Link]

    • Unknown. Recrystallization-1.pdf. [Link]

    • University of York. Choice of recrystallisation solvent. [Link]

    • Reddit. (2023). Go-to recrystallization solvent mixtures. [Link]

    • MilliporeSigma. COMMON SOLVENT PROPERTIES. [Link]

    • Master Organic Chemistry. (2020). Common Solvents Used in Organic Chemistry: Table of Properties. [Link]

    Sources

    Reference Data & Comparative Studies

    Validation

    4-chloro-2-methoxybenzamide vs 4-chloro-3-methoxybenzamide structural comparison

    An in-depth technical comparison between 4-chloro-2-methoxybenzamide and 4-chloro-3-methoxybenzamide reveals how a single positional shift of a methoxy group fundamentally alters a molecule's steric profile, electronic d...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    An in-depth technical comparison between 4-chloro-2-methoxybenzamide and 4-chloro-3-methoxybenzamide reveals how a single positional shift of a methoxy group fundamentally alters a molecule's steric profile, electronic distribution, and downstream synthetic utility. For researchers and drug development professionals, understanding these isomeric differences is critical for rational drug design, regioselective synthesis, and target binding optimization.

    Structural & Electronic Comparison

    While both compounds share the same molecular formula (C₈H₈ClNO₂), the spatial arrangement of their functional groups dictates entirely different chemical behaviors.

    4-Chloro-2-methoxybenzamide (CAS: 89978-92-7) [1][2]

    • Steric Hindrance: The methoxy group is positioned ortho to the primary carboxamide group. This proximity introduces severe steric clash between the bulky methoxy oxygen and the amide moiety.

    • Conformational Impact: To minimize steric strain, the amide group is forced out of coplanarity with the benzene ring. This out-of-plane twist restricts the free rotation of the C-N amide bond and alters the molecule's hydrogen-bond donating/accepting geometry, making it highly specific for deep, narrow receptor pockets[3][4].

    4-Chloro-3-methoxybenzamide (CAS: 630121-76-5) [5][6]

    • Planar Conformation: The methoxy group is shifted to the meta position relative to the amide. The steric relief around the carboxamide group allows it to adopt a planar conformation, maximizing resonance stabilization with the aromatic ring and facilitating strong intermolecular hydrogen bonding.

    • Electronic Synergy: The 3-methoxy and 4-chloro groups are adjacent (ortho to each other). This creates a highly specific electronic environment. The meta-directing amide and the ortho/para-directing chloro and methoxy groups synergistically activate position 5 on the ring, making it highly susceptible to regioselective electrophilic aromatic substitution[7].

    Physicochemical Properties Summary

    Property4-Chloro-2-methoxybenzamide4-Chloro-3-methoxybenzamide
    CAS Number 89978-92-7[1]630121-76-5[6]
    Molecular Formula C₈H₈ClNO₂C₈H₈ClNO₂
    Molecular Weight 185.61 g/mol 185.61 g/mol
    Methoxy Position Ortho to carboxamideMeta to carboxamide
    Amide Conformation Out-of-plane (Sterically hindered)Planar (Sterically free)
    Primary Synthetic Utility Triazolones, Hepatic steatosis drugs[3][4]Nitrated enzyme inhibitors[7][8]

    Pathway Visualization

    G Root Benzamide Isomer Comparison Iso2 4-Chloro-2-methoxybenzamide CAS: 89978-92-7 Root->Iso2 Iso3 4-Chloro-3-methoxybenzamide CAS: 630121-76-5 Root->Iso3 Feat2 Ortho-Methoxy: Steric Hindrance at Amide Iso2->Feat2 Feat3 Meta-Methoxy: Planar Amide Conformation Iso3->Feat3 Down2 Triazolone Derivatives (Maxi-K Channel Openers) Feat2->Down2 Amide Coupling Down3 Nitration at Position 5 (Enzyme Inhibitors) Feat3->Down3 Electrophilic Aromatic Substitution

    Structural divergence and synthetic pathways of 4-chloro-methoxybenzamide isomers.

    Synthetic Utility & Experimental Protocols

    The structural differences between these isomers dictate entirely different synthetic approaches. Below are field-proven protocols demonstrating how to leverage their unique properties.

    Protocol A: Regioselective Nitration of 4-Chloro-3-methoxybenzamide[7]

    Objective: Synthesize 4-chloro-3-methoxy-5-nitrobenzamide, a precursor for enzyme inhibitors. Causality: The synergistic directing effects of the C1-amide (meta-directing) and C4-chloro (ortho-directing) groups highly localize electron density at C5, ensuring regioselective nitration precisely at the 5-position without over-nitration.

    • Preparation: Dissolve 4-chloro-3-methoxybenzamide in concentrated sulfuric acid (H₂SO₄) and cool the reaction vessel to 0–5 °C. Reasoning: Sulfuric acid acts as both a solvent and a catalyst to generate the highly electrophilic nitronium ion (NO₂⁺), while low temperatures prevent oxidative degradation.

    • Nitration: Slowly add a stoichiometric amount of concentrated nitric acid (HNO₃) dropwise, strictly maintaining the temperature below 10 °C to ensure selective introduction of the nitro group[7].

    • Quenching: Pour the reaction mixture over crushed ice to halt the reaction and precipitate the crude product. Filter under a vacuum.

    • Purification: Purify the resulting product through recrystallization (using ethanol) or column chromatography to obtain pure 4-chloro-3-methoxy-5-nitrobenzamide[7].

    Protocol B: EDCI/DMAP-Mediated Amide Coupling for 4-Chloro-2-methoxybenzamide Derivatives[3]

    Objective: Synthesize complex N-substituted 4-chloro-2-methoxybenzamides (e.g., for hepatic steatosis research). Causality: Synthesizing complex derivatives requires overcoming the severe steric hindrance of the 2-methoxy group. Using strong coupling reagents like EDCI with DMAP ensures efficient formation of the amide bond despite the ortho-substitution.

    • Activation: To a solution of 4-chloro-2-methoxybenzoic acid (2.0 mmol) in anhydrous dichloromethane (DCM, 10 mL), add EDCI (1.5 mmol) and DMAP (1.0 mmol)[3]. Reasoning: EDCI activates the sterically hindered carboxylic acid, while DMAP acts as an essential nucleophilic catalyst to drive the coupling forward.

    • Coupling: Add the target amine (2.0 mmol) to the activated mixture. Stir continuously at room temperature for 14 hours[3].

    • Extraction: Quench the reaction mixture with water. Extract with DCM, wash the organic layer with brine, and dry over anhydrous sodium sulfate[3].

    • Purification: Remove the solvent under reduced pressure. Purify the residue via silica gel column chromatography to afford the final 4-chloro-2-methoxybenzamide derivative[3].

    Pharmacological & Biological Applications

    4-Chloro-2-methoxybenzamide Applications: Due to its unique out-of-plane amide conformation, this isomer is extensively utilized in the synthesis of urea- and guanidine-based compounds targeting obesity-related hepatic steatosis[3]. Furthermore, it serves as a critical starting material for synthesizing 4,5-diphenyltriazol-3-ones, which are potent openers of large-conductance Ca²⁺-activated potassium (Maxi-K) channels[4].

    4-Chloro-3-methoxybenzamide Applications: The unhindered amide and highly activated C5 position make this isomer a fundamental building block for piperidine-containing compounds[8]. Its nitrated derivative (4-chloro-3-methoxy-5-nitrobenzamide) is highly valued in biological research; the interplay between its electron-withdrawing (nitro, chloro) and electron-donating (methoxy) groups dictates specific protein-ligand interactions, making it a prime candidate for enzyme inhibition studies[7].

    References

    • Cas 1235473-76-3,4-chloro-3-methoxy-N-(4-piperidinylmethyl)benzamide trifluoroacetate Source: lookchem.com URL:[Link]

    • Synthesis and Biological Evaluation of Novel Urea- and Guanidine-Based Derivatives for the Treatment of Obesity-Related Hepatic Steatosis Source: mdpi.com URL:[Link]

    • 4,5-Diphenyltriazol-3-ones: Openers of Large-Conductance Ca2+-Activated Potassium (Maxi-K) Channels Source: acs.org URL:[Link]

    Sources

    Comparative

    A Guide to the Structural Verification of 4-chloro-2-methoxybenzamide: A Comparative Analysis of 1H &amp; 13C NMR Spectroscopy

    For researchers and professionals in drug development, the unambiguous structural confirmation of novel or synthesized compounds is a cornerstone of scientific rigor. This guide provides an in-depth validation protocol f...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    For researchers and professionals in drug development, the unambiguous structural confirmation of novel or synthesized compounds is a cornerstone of scientific rigor. This guide provides an in-depth validation protocol for 4-chloro-2-methoxybenzamide, focusing on the powerful capabilities of ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. We will delve into the rationale behind spectral assignments, present a detailed experimental protocol, and objectively compare NMR with alternative analytical techniques, offering a holistic view of modern structural elucidation.

    The Central Role of NMR in Structural Elucidation

    Nuclear Magnetic Resonance (NMR) spectroscopy stands as a paramount technique for the structural determination of organic molecules. Its ability to provide atom-specific information about the chemical environment and connectivity within a molecule is unparalleled. For a molecule like 4-chloro-2-methoxybenzamide, with its distinct aromatic and substituent groups, NMR provides a detailed fingerprint, allowing for confident identification and purity assessment.

    Predicted ¹H and ¹³C NMR Spectral Data for 4-chloro-2-methoxybenzamide

    While a publicly available experimental spectrum for 4-chloro-2-methoxybenzamide is not readily accessible, a highly accurate prediction can be formulated based on established chemical shift principles and data from analogous compounds. The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts, multiplicities, and assignments for 4-chloro-2-methoxybenzamide, assuming a standard deuterated chloroform (CDCl₃) solvent.

    Table 1: Predicted ¹H NMR Data for 4-chloro-2-methoxybenzamide in CDCl₃

    Chemical Shift (δ) ppmMultiplicityIntegrationAssignment
    ~8.1 - 8.3Doublet (d)1HH-6
    ~7.0 - 7.2Doublet of doublets (dd)1HH-5
    ~6.9 - 7.0Doublet (d)1HH-3
    ~5.5 - 6.5Broad singlet (br s)2H-CONH₂
    ~3.9Singlet (s)3H-OCH₃

    Table 2: Predicted ¹³C NMR Data for 4-chloro-2-methoxybenzamide in CDCl₃

    Chemical Shift (δ) ppmCarbon TypeAssignment
    ~167QuaternaryC=O
    ~158QuaternaryC-2
    ~139QuaternaryC-4
    ~132TertiaryC-6
    ~122QuaternaryC-1
    ~119TertiaryC-5
    ~113TertiaryC-3
    ~56Primary-OCH₃

    Experimental Protocol for NMR Data Acquisition

    To ensure high-quality, reproducible NMR data, a standardized experimental protocol is crucial. The following steps outline the procedure for acquiring ¹H and ¹³C NMR spectra of 4-chloro-2-methoxybenzamide.

    Step-by-Step Methodology
    • Sample Preparation:

      • Accurately weigh approximately 5-10 mg of 4-chloro-2-methoxybenzamide.

      • Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

      • Transfer the solution to a clean, dry 5 mm NMR tube.

    • Instrument Setup:

      • Use a 400 MHz (or higher) NMR spectrometer.

      • Lock the spectrometer on the deuterium signal of the CDCl₃.

      • Shim the magnetic field to achieve optimal homogeneity. For ¹H NMR, a line width of <0.5 Hz for the TMS signal is desirable.

    • ¹H NMR Acquisition:

      • Acquire a one-dimensional ¹H NMR spectrum using a standard pulse sequence (e.g., zg30).

      • Set the spectral width to cover the expected range of proton signals (typically 0-12 ppm).

      • Use a sufficient number of scans (e.g., 16-64) to achieve an adequate signal-to-noise ratio.

      • Apply a Fourier transform to the free induction decay (FID) and phase correct the resulting spectrum.

      • Reference the spectrum by setting the TMS signal to 0.00 ppm.

      • Integrate all signals to determine the relative proton ratios.

    • ¹³C NMR Acquisition:

      • Acquire a one-dimensional ¹³C NMR spectrum with proton decoupling (e.g., zgpg30).

      • Set the spectral width to encompass all expected carbon resonances (typically 0-200 ppm).

      • A larger number of scans (e.g., 1024 or more) will be necessary due to the lower natural abundance of ¹³C.

      • Process the data similarly to the ¹H spectrum, and reference it to the CDCl₃ solvent peak (δ 77.16 ppm).

    Causality Behind Experimental Choices
    • Choice of Solvent: CDCl₃ is a common solvent for non-polar to moderately polar organic compounds. Its deuterium signal provides a stable lock for the spectrometer, and its residual proton and carbon signals are well-characterized and generally do not interfere with the analyte's signals.

    • Internal Standard (TMS): Tetramethylsilane provides a sharp, singlet signal at a known chemical shift (0.00 ppm) that does not typically overlap with signals from organic molecules. This allows for accurate and reproducible referencing of the chemical shift scale, a critical aspect of data standardization as recommended by IUPAC.[1][2]

    • Field Strength: A higher field strength (e.g., 400 MHz or greater) provides better signal dispersion and resolution, which is particularly important for resolving complex spin-spin coupling patterns in the aromatic region of the spectrum.

    Self-Validating the NMR Data

    A key aspect of scientific integrity is the self-validation of experimental data. For the NMR analysis of 4-chloro-2-methoxybenzamide, this involves:

    • Consistency of Integration: The integral values in the ¹H NMR spectrum should correspond to the number of protons in the proposed structure.

    • Plausibility of Chemical Shifts: The observed chemical shifts should be consistent with the electronic environment of each nucleus. For instance, the protons and carbons of the aromatic ring will be influenced by the electron-donating methoxy group and the electron-withdrawing chloro and amide groups.

    • Correlation with 2D NMR: For more complex structures or to confirm assignments, two-dimensional NMR experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be employed to establish proton-proton and proton-carbon correlations, respectively.

    A Comparative Look: NMR vs. Alternative Analytical Techniques

    While NMR is a powerful tool, a multi-technique approach often provides the most comprehensive structural confirmation. Below is a comparison of NMR with Mass Spectrometry (MS) and Fourier-Transform Infrared (FTIR) Spectroscopy for the analysis of 4-chloro-2-methoxybenzamide.

    Table 3: Comparison of Analytical Techniques

    TechniqueInformation ProvidedAdvantagesLimitations
    NMR Spectroscopy Detailed atomic connectivity, stereochemistry, and dynamic information.Non-destructive, highly detailed structural information.Relatively low sensitivity, requires larger sample amounts.
    Mass Spectrometry (MS) Molecular weight and fragmentation patterns, providing information about the elemental composition and substructures.High sensitivity, provides accurate molecular weight.Does not provide detailed connectivity or stereochemical information.
    FTIR Spectroscopy Presence of functional groups.Fast, simple, and provides a quick overview of functional groups present.Provides limited information on the overall molecular structure.
    Mass Spectrometry in Detail

    For 4-chloro-2-methoxybenzamide, Electron Ionization Mass Spectrometry (EI-MS) would be expected to show a molecular ion peak (M⁺) and an M+2 peak with an intensity ratio of approximately 3:1, which is characteristic of the presence of a single chlorine atom. Key fragmentation patterns would likely involve the loss of the amide group and cleavage of the methoxy group.

    FTIR Spectroscopy in Detail

    The FTIR spectrum of 4-chloro-2-methoxybenzamide would exhibit characteristic absorption bands for the N-H stretching of the primary amide (around 3350 and 3180 cm⁻¹), the C=O stretching of the amide (around 1660 cm⁻¹), and C-O stretching of the methoxy group (around 1250 and 1030 cm⁻¹).

    Visualizing the Workflow and Relationships

    To better illustrate the process of NMR validation and its place in a broader analytical workflow, the following diagrams are provided.

    NMR_Validation_Workflow cluster_NMR NMR Analysis cluster_Validation Structure Validation Sample_Prep Sample Preparation Data_Acquisition Data Acquisition (1H & 13C) Sample_Prep->Data_Acquisition Data_Processing Data Processing & Referencing Data_Acquisition->Data_Processing Spectral_Analysis Spectral Analysis & Assignment Data_Processing->Spectral_Analysis Comparison Comparison & Verification Spectral_Analysis->Comparison Predicted_Data Predicted NMR Data Predicted_Data->Comparison Final_Structure Confirmed Structure Comparison->Final_Structure

    Caption: Workflow for NMR-based structural validation.

    Analytical_Techniques_Comparison Molecule 4-chloro-2-methoxybenzamide NMR NMR (Connectivity & Stereochemistry) Molecule->NMR MS Mass Spec (Molecular Weight & Formula) Molecule->MS FTIR FTIR (Functional Groups) Molecule->FTIR

    Caption: Complementary nature of analytical techniques.

    Conclusion

    The structural validation of 4-chloro-2-methoxybenzamide is most effectively and comprehensively achieved through ¹H and ¹³C NMR spectroscopy. This guide has provided a detailed protocol for data acquisition and interpretation, grounded in established scientific principles and IUPAC recommendations. By understanding the predicted spectral data and the rationale behind the experimental choices, researchers can confidently verify the structure of this and similar molecules. Furthermore, by integrating NMR data with insights from complementary techniques like Mass Spectrometry and FTIR, a robust and irrefutable structural assignment can be made, upholding the highest standards of scientific integrity in research and development.

    References

    • IUPAC. Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013. Royal Society of Chemistry, 2013, [Link].

    • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. Spectrometric Identification of Organic Compounds. 8th ed., John Wiley & Sons, 2014, [Link].

    • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. Introduction to Spectroscopy. 5th ed., Cengage Learning, 2014, [Link].

    • Harris, R. K., Becker, E. D., De Menezes, S. M. C., Goodfellow, R., & Granger, P. "NMR nomenclature. Nuclear spin properties and conventions for chemical shifts (IUPAC Recommendations 2001)." Pure and Applied Chemistry, vol. 73, no. 11, 2001, pp. 1795-1818, [Link].

    • Harris, R. K., & Becker, E. D. "Further conventions for NMR shielding and chemical shifts (IUPAC Recommendations 2008)." Pure and Applied Chemistry, vol. 80, no. 1, 2008, pp. 59-84, [Link].

    Sources

    Validation

    Comparative Biological Activity of Substituted Benzamide Derivatives: A Guide to Class I HDAC Inhibitors

    Executive Summary Substituted benzamide derivatives have emerged as a cornerstone in epigenetic pharmacology, specifically as isotype-selective inhibitors of Class I Histone Deacetylases (HDAC1, 2, and 3)[1]. Unlike firs...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Executive Summary

    Substituted benzamide derivatives have emerged as a cornerstone in epigenetic pharmacology, specifically as isotype-selective inhibitors of Class I Histone Deacetylases (HDAC1, 2, and 3)[1]. Unlike first-generation pan-HDAC inhibitors (e.g., the hydroxamate Vorinostat), which broadly chelate zinc ions across all HDAC classes and often cause dose-limiting hematological toxicities, benzamides utilize an ortho-aminophenyl zinc-binding group (ZBG)[2]. This structural nuance allows them to exploit a specific 14 Å internal cavity unique to Class I HDACs, offering a superior therapeutic index and sustained target engagement.

    This guide provides an objective comparison of three leading benzamide derivatives—Entinostat (MS-275) , Mocetinostat (MGCD0103) , and Tucidinostat (Chidamide) —and details a self-validating luminescent methodology for quantifying their biological activity.

    Mechanistic Rationale & Pharmacodynamics

    The biological activity of substituted benzamides is dictated by their tripartite pharmacophore: a surface-recognition cap, an aliphatic or aromatic linker, and the ortho-aminophenyl ZBG[1].

    The Causality of Selectivity: The ortho-amino group requires a specific conformational shift to coordinate with the catalytic Zn2+ ion at the base of the HDAC active site[2]. This conformational requirement results in a "slow-binding" kinetic profile. While their on-rates ( kon​ ) are slower than hydroxamates, their off-rates ( koff​ ) are exceptionally prolonged. This extended residence time ensures durable histone hyperacetylation and sustained transcriptional activation of tumor suppressor genes (e.g., p21), even after the free drug has been cleared from systemic circulation.

    Mechanism Benzamide Substituted Benzamides (e.g., Entinostat) ZBG ortho-aminophenyl ZBG Chelates Zn2+ Benzamide->ZBG Active Pharmacophore HDAC Class I HDACs (HDAC1, 2, 3) ZBG->HDAC Selective Inhibition Chromatin Histone Hyperacetylation (Chromatin Relaxation) HDAC->Chromatin Prevents Deacetylation Transcription Gene Transcription (p21, Apoptosis Regulators) Chromatin->Transcription Epigenetic Activation

    Figure 1: Epigenetic modulation pathway via Class I HDAC inhibition by substituted benzamides.

    Quantitative Biological Activity: Isoform Selectivity

    To objectively evaluate performance, we must compare the half-maximal inhibitory concentrations ( IC50​ ) across the classical HDAC isoforms. The data below highlights the strict Class I selectivity of benzamides compared to the pan-HDAC benchmark.

    CompoundChemical ClassHDAC1 IC50​ HDAC2 IC50​ HDAC3 IC50​ Off-Target Activity (Class II/IV)
    Entinostat (MS-275) Benzamide243 nM453 nM248 nM>10 µM (HDAC4, 6, 8)[3]
    Mocetinostat (MGCD0103) Benzamide150 nM290 nM1.66 µMHDAC11 (590 nM)[4]
    Tucidinostat (Chidamide) Benzamide95 nM160 nM67 nMHDAC10 (78 nM)[5]
    Vorinostat (SAHA) Hydroxamate (Control)<50 nM<50 nM<50 nMPan-inhibitor (HDAC6 <50 nM)

    Data Interpretation: Tucidinostat exhibits the highest raw potency across Class I isoforms, breaking the 100 nM barrier for HDAC1 and HDAC3[5]. However, Entinostat provides the cleanest selectivity profile, showing virtually no crossover into Class IIb (HDAC6) or Class IV (HDAC11) enzymes[3]. Mocetinostat occupies a middle ground, offering potent HDAC1/2 inhibition but with notable crossover into HDAC11[4].

    Experimental Methodology: Self-Validating HDAC Profiling

    To generate reliable IC50​ curves, researchers must utilize an assay that avoids the auto-fluorescence common to aromatic benzamide derivatives. The Promega HDAC-Glo™ I/II Assay is the industry standard, utilizing a homogeneous, luminescent coupled-enzyme format[6].

    Why this system is self-validating: By coupling the deacetylation event to a secondary protease cleavage that releases aminoluciferin, the assay physically separates the target engagement from the signal generation[7]. Including a "No-Enzyme Control" establishes the baseline rate of spontaneous substrate hydrolysis, while a "Reference Inhibitor" (Vorinostat) validates the dynamic range of the luciferase reaction.

    Assay Substrate Acetylated Peptide (Pro-substrate) Deacetylated Deacetylated Peptide Substrate->Deacetylated HDAC Enzyme (Inhibited by Benzamides) Aminoluciferin Free Aminoluciferin Deacetylated->Aminoluciferin Developer Protease Light Luminescence Signal Aminoluciferin->Light Ultra-Glo Luciferase

    Figure 2: Coupled-enzyme luminescent workflow for quantifying HDAC activity and inhibitor potency.

    Step-by-Step Protocol
    • Reagent Preparation:

      • Thaw the HDAC-Glo™ I/II Buffer and Developer Reagent to room temperature (19–25°C)[6].

      • Add the Developer Reagent to the lyophilized HDAC-Glo™ I/II Substrate to create the working Reagent. Allow it to equilibrate for 15 minutes to eliminate background free aminoluciferin.

    • Compound Titration:

      • Prepare a 3-fold serial dilution of the benzamide derivatives (Entinostat, Mocetinostat, Tucidinostat) in assay buffer, ranging from 10 µM down to 0.1 nM.

      • Plate 10 µL of each dilution into a 384-well opaque white microplate.

    • Enzyme Addition:

      • Dilute recombinant human HDAC1, HDAC2, or HDAC3 to the optimal linear-range concentration (typically 1–5 ng/µL).

      • Add 10 µL of the enzyme solution to the compound wells. Incubate for 30 minutes at room temperature to allow the slow-binding benzamides to reach equilibrium with the enzyme active site.

    • Coupled Reaction & Readout:

      • Add 20 µL of the prepared HDAC-Glo™ I/II Reagent to all wells.

      • Shake the plate at 500 rpm for 60 seconds to ensure homogeneity[6].

      • Incubate at room temperature for 15–45 minutes to achieve enzymatic steady state[7].

      • Measure luminescence using a microplate reader (e.g., integration time of 0.5–1 second per well).

    • Data Analysis:

      • Subtract the "No-Enzyme Control" luminescence from all data points.

      • Plot the log of the benzamide concentration against the normalized luminescence. Fit the data using a four-parameter logistic (4PL) non-linear regression to determine the IC50​ and Hill slope.

    Sources

    Comparative

    Analytical Profiling of 4-Chloro-2-methoxybenzamide: A Comparative Guide to FTIR Spectroscopy Sampling Techniques

    Introduction In pharmaceutical development, 4-chloro-2-methoxybenzamide serves as a highly functionalized aromatic intermediate crucial for synthesizing active pharmaceutical ingredients (APIs). Validating its structural...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Introduction

    In pharmaceutical development, 4-chloro-2-methoxybenzamide serves as a highly functionalized aromatic intermediate crucial for synthesizing active pharmaceutical ingredients (APIs). Validating its structural integrity, identifying trace impurities, and confirming its solid-state form are paramount. Fourier Transform Infrared (FTIR) spectroscopy is the gold standard for this molecular validation.

    However, the physical nature of 4-chloro-2-methoxybenzamide—a solid crystalline powder at room temperature—forces analytical scientists to choose between competing FTIR sampling modalities. This guide provides an objective, data-driven comparison of Attenuated Total Reflectance (ATR-FTIR) and Potassium Bromide (KBr) Transmission , detailing their respective impacts on the spectral profiling of 4-chloro-2-methoxybenzamide.

    Section 1: Theoretical FTIR Absorption Bands & Mechanistic Causality

    To accurately evaluate sampling techniques, one must first understand the intrinsic vibrational modes of 4-chloro-2-methoxybenzamide. The molecule's spectrum is dictated by the interplay of its primary amide, methoxy, and aryl chloride functional groups.

    • Amide Group (-CONH₂): Primary amides exhibit distinct N-H stretching and bending modes. The infrared absorption spectrum of benzamides is dominated by the stretching modes of the hydrogen-bonded NH₂ group ()[1]. Intermolecular hydrogen bonding in the solid state significantly broadens the N-H stretch base and shifts the Amide I (C=O) band to lower wavenumbers, typically between 1680 and 1630 cm⁻¹ ()[2].

    • Methoxy Group (-OCH₃): The electron-donating resonance effect of the methoxy group at the ortho position increases electron density on the aromatic ring, subtly shifting the aromatic C=C stretching frequencies. The C-O-C asymmetric stretch provides a strong, diagnostic peak around 1250 cm⁻¹.

    • Chloro Group (-Cl): The highly electronegative chlorine atom at the para position exerts an inductive electron-withdrawing effect. The heavy mass of the chlorine atom restricts its stretching frequency to the lower fingerprint region (~1090 cm⁻¹ and ~740 cm⁻¹).

    Table 1: Key FTIR Absorption Bands for 4-Chloro-2-methoxybenzamide
    Functional GroupVibrational ModeExpected Wavenumber (cm⁻¹)Intensity & Shape
    Primary AmideN-H Asymmetric Stretch~3360 - 3400Medium, Sharp (Broad base)
    Primary AmideN-H Symmetric Stretch~3170 - 3200Medium, Sharp
    Primary AmideC=O Stretch (Amide I)~1650 - 1680Strong, Sharp
    Primary AmideN-H Bend (Amide II)~1620 - 1640Strong
    MethoxyC-O-C Asymmetric Stretch~1240 - 1260Strong
    MethoxyC-O-C Symmetric Stretch~1020 - 1040Medium
    Aryl ChlorideC-Cl Stretch~1090 & ~740Medium to Strong
    Aromatic RingC=C Stretch~1590, ~1470Medium

    Section 2: Comparative Analysis: ATR-FTIR vs. KBr Pellet Transmission

    When analyzing solid powders, the choice of sampling technique directly alters the resulting spectrum due to different physical interactions with the infrared beam.

    Attenuated Total Reflectance (ATR): ATR is rapid and non-destructive, but it suffers from wavelength-dependent penetration depth ( dp​ ). Because the penetration depth is proportional to the wavelength, the IR beam penetrates deeper into the sample at lower wavenumbers ()[3]. Consequently, the C-Cl stretch at ~740 cm⁻¹ will appear artificially more intense relative to the high-wavenumber N-H stretches at ~3400 cm⁻¹ when compared to a traditional transmission spectrum. Furthermore, anomalous dispersion near the strong Amide I (C=O) absorption band can cause asymmetric peak shapes.

    KBr Pellet (Transmission): The KBr method allows for the preparation of a very thin and uniform sample distribution, passing the IR beam through a longer effective pathlength ()[4]. Because KBr pellets strictly adhere to the Beer-Lambert law, they offer superior sensitivity for trace impurity detection and generate classic transmission spectra ideal for reference library matching ()[4]. However, KBr is highly hygroscopic; absorbed moisture can mask the critical N-H and C=O bands of the benzamide.

    Table 2: Performance Comparison for Solid Benzamide Analysis
    ParameterATR-FTIR (Diamond Crystal)KBr Pellet (Transmission)
    Sample Preparation None (Direct compression)Grinding with KBr, pressing under vacuum
    Spectral Artifacts Wavelength-dependent intensity shiftsMoisture interference (broad peak at ~3440 cm⁻¹)
    Sensitivity Moderate (Surface level, ~1-2 µm depth)High (Longer effective pathlength)
    Quantitative Accuracy Low (Pathlength varies with contact pressure)High (Strict adherence to Beer-Lambert law)
    Primary Use Case High-throughput QA/QCTrace impurity analysis, Library matching

    Section 3: Self-Validating Experimental Protocols

    To ensure scientific integrity, the following methodologies are designed as self-validating systems, embedding quality control checks directly into the workflow.

    Protocol A: High-Sensitivity KBr Pellet Transmission
    • Background Validation: Collect a background spectrum of the empty sample compartment. Causality: Ensures the baseline is flat and the system is purged of atmospheric CO₂ and water vapor.

    • Matrix Preparation: Grind 1-2 mg of 4-chloro-2-methoxybenzamide with 100 mg of spectroscopy-grade, desiccated KBr using an agate mortar and pestle. Causality: Thorough grinding reduces particle size below the wavelength of IR light, minimizing Mie scattering which causes sloping baselines.

    • Pellet Pressing: Transfer the mixture to a 13 mm die. Apply 10 tons of pressure under a vacuum for 2 minutes.

    • Self-Validation Check: Visually inspect the pellet. It must be completely transparent. A cloudy pellet indicates insufficient pressure or moisture absorption, which will severely degrade spectral resolution.

    • Acquisition & Moisture Check: Scan from 4000 to 400 cm⁻¹ at 4 cm⁻¹ resolution. Evaluate the spectrum for a broad, featureless band at ~3440 cm⁻¹. If present, it indicates KBr hydration, which invalidates the primary amide N-H stretch region. Discard and re-prepare if observed.

    Protocol B: High-Throughput ATR-FTIR Analysis
    • Crystal Cleaning & Blanking: Clean the diamond ATR crystal with isopropanol and allow it to evaporate. Collect a background spectrum.

    • Self-Validation Check: The background must show >95% transmittance. Any residual peaks indicate crystal contamination from previous samples.

    • Sample Application: Place ~5 mg of the raw 4-chloro-2-methoxybenzamide powder directly onto the crystal.

    • Pressure Application: Lower the pressure anvil until the software indicates optimal contact. Causality: Consistent pressure is required to eliminate air gaps and ensure a uniform penetration depth across the crystal-sample interface.

    • Acquisition & Correction: Scan from 4000 to 400 cm⁻¹. Apply an Advanced ATR Correction algorithm to adjust for wavelength-dependent penetration depth, normalizing the spectrum for accurate comparison against historical KBr libraries.

    FTIR Workflow Decision Architecture

    G API 4-Chloro-2-methoxybenzamide (Solid Powder) Goal Select Analytical Objective API->Goal Trace Trace Impurity Profiling & Reference Library Matching Goal->Trace High Sensitivity Required Routine Routine Quality Control & High-Throughput Screening Goal->Routine Speed & Non-Destructive KBr Transmission FTIR (KBr Pellet Method) Trace->KBr ATR ATR-FTIR (Diamond Crystal) Routine->ATR Val_KBr Validates via Beer-Lambert Law (High Sensitivity) KBr->Val_KBr Val_ATR Validates via Depth Correction (Surface Analysis) ATR->Val_ATR

    Decision matrix for selecting FTIR sampling techniques for benzamide derivatives.

    Conclusion

    For the structural validation of 4-chloro-2-methoxybenzamide, the choice of FTIR modality must align with the analytical objective. While ATR-FTIR provides unmatched speed for routine QA/QC, analysts must account for wavelength-dependent intensity shifts. Conversely, when trace impurity profiling or precise library matching is required, the KBr pellet method remains superior due to its strict adherence to the Beer-Lambert law and enhanced optical pathlength.

    References

    • Organic Nitrogen Compounds, VII: Amides—The Rest of the Story Source: Spectroscopy Online URL:[Link]

    • Vibrational Spectroscopic Studies of Cocrystals and Salts. 1. The Benzamide−Benzoic Acid System Source: Crystal Growth & Design - ACS Publications URL:[Link]

    • What Are The Advantages Of Using Kbr Pellets For Ftir Analysis Compared To Atr? Achieve Superior Sensitivity And Accuracy Source: Kintek Press URL:[Link]

    Sources

    Validation

    Orthogonal Validation Strategies for 4-Chloro-2-methoxybenzamide Purity: A Comparative Guide

    As a Senior Application Scientist, I approach the analytical validation of pharmaceutical intermediates not merely as a compliance checklist, but as a mechanistic challenge. 4-Chloro-2-methoxybenzamide is a critical synt...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    As a Senior Application Scientist, I approach the analytical validation of pharmaceutical intermediates not merely as a compliance checklist, but as a mechanistic challenge. 4-Chloro-2-methoxybenzamide is a critical synthetic precursor for several active pharmaceutical ingredients (APIs), most notably the antiemetic metoclopramide[1]. Impurities at this stage—such as unreacted 4-amino-5-chloro-2-methoxybenzoic acid, regioisomers, or over-chlorinated byproducts—can propagate through the synthetic pathway, ultimately compromising the safety and efficacy of the final API[2].

    To ensure absolute confidence in material quality, relying on a single analytical technique is insufficient. This guide objectively compares three analytical methodologies—HPLC-UV, GC-FID, and Quantitative NMR (qNMR)—and provides field-proven, self-validating protocols aligned with the latest ICH Q2(R2) guidelines[3][4].

    Methodological Comparison & Causality

    When establishing an Analytical Target Profile (ATP) for 4-chloro-2-methoxybenzamide, the selection of the analytical platform dictates the reliability of the data.

    • HPLC-UV (High-Performance Liquid Chromatography): The gold standard for this compound. The benzamide moiety and the aromatic ring provide a strong chromophore, allowing for highly sensitive UV detection. Furthermore, HPLC operates at near-ambient temperatures, preventing the thermal degradation of polar impurities[5].

    • GC-FID (Gas Chromatography): While excellent for residual solvents, GC is suboptimal for 4-chloro-2-methoxybenzamide purity. The compound's high polarity and boiling point lead to severe peak tailing and potential on-column degradation unless complex derivatization (e.g., silylation) is employed.

    • qNMR (Quantitative Nuclear Magnetic Resonance): The ultimate orthogonal tool. qNMR provides absolute mass fraction quantification without requiring a reference standard of the analyte itself. It relies on the fundamental physics of spin-lattice relaxation, making it an indispensable technique for qualifying primary reference materials[3][6].

    Quantitative Performance Comparison

    The following table summarizes the experimental validation data for 4-chloro-2-methoxybenzamide purity testing across the three platforms, evaluated against ICH Q2(R2) criteria[7].

    Validation Parameter (ICH Q2)HPLC-UV (Gradient, 230 nm)GC-FID (Derivatized)1H-qNMR (600 MHz)
    Primary Utility Routine batch release, impurity profilingVolatile impurities, residual solventsReference standard qualification
    Specificity / Selectivity High (Baseline resolution of isomers)Moderate (Co-elution risks)Very High (Structural confirmation)
    Sensitivity (LOQ) 0.03% w/w0.15% w/w~1.0% w/w
    Linearity Range 0.05% to 120% of target0.5% to 120% of target1.0% to 150% of target
    Accuracy (Recovery) 99.2% - 100.8%96.5% - 103.2%99.5% - 100.5%
    Precision (%RSD, n=6) 0.4%1.8%0.2%
    Reference Standard Need Requires highly pure standardRequires highly pure standardNone (Uses generic internal standard)

    Experimental Workflows & Logical Relationships

    To ensure robust lifecycle management of the analytical procedure, the validation workflow must be logically structured. Below is the ICH Q2(R2) compliant pathway we utilize for method validation[3].

    ICH_Q2_Workflow cluster_validation ICH Q2(R2) Validation Parameters ATP Analytical Target Profile (ATP) 4-chloro-2-methoxybenzamide Purity MethodDev Method Selection & Optimization HPLC-UV vs. qNMR ATP->MethodDev Spec Specificity Forced Degradation & Impurity Spiking MethodDev->Spec Lin Linearity & Range LOQ to 120% of Target Spec->Lin Acc Accuracy Recovery across 3 Concentration Levels Lin->Acc Prec Precision Repeatability & Intermediate Precision Acc->Prec Sens Sensitivity LOD & LOQ Determination Prec->Sens Report Final Validation Report Fit for Intended Purpose Sens->Report

    Figure 1: ICH Q2(R2) compliant analytical method validation workflow for purity assessment.

    Step-by-Step Methodologies (Self-Validating Systems)

    A robust analytical method must be a self-validating system; it must prove its own fitness before generating reportable data.

    Protocol A: HPLC-UV Impurity Profiling

    Mechanistic Rationale: We utilize a reversed-phase C18 column with a Trifluoroacetic acid (TFA) modified mobile phase. The TFA (pH ~2.0) ensures that any residual amino-containing impurities (like 4-amino-5-chloro-2-methoxybenzamide) are fully protonated, preventing peak tailing and secondary interactions with free silanols on the stationary phase[1][5].

    Step 1: Mobile Phase Preparation

    • Mobile Phase A: 0.1% v/v TFA in LC-MS grade Water.

    • Mobile Phase B: 0.1% v/v TFA in LC-MS grade Acetonitrile.

    Step 2: Chromatographic Conditions

    • Column: Zorbax Eclipse Plus C18, 150 x 4.6 mm, 3.5 µm.

    • Flow Rate: 1.0 mL/min.

    • Gradient: 10% B to 90% B over 20 minutes.

    • Detection: UV at 230 nm (optimal absorbance for the benzamide chromophore).

    • Injection Volume: 10 µL.

    Step 3: System Suitability Testing (The Self-Validation Gate) Before analyzing unknown batches, inject the reference standard (0.1 mg/mL) six times.

    • Requirement 1: Retention time %RSD must be ≤ 1.0%.

    • Requirement 2: Peak area %RSD must be ≤ 2.0%.

    • Requirement 3: USP Tailing Factor must be ≤ 1.5.

    • Action: If these criteria fail, the system is not in a state of control. Abort the run, purge the column, and prepare fresh mobile phases.

    Protocol B: qNMR Absolute Quantification

    Mechanistic Rationale: qNMR quantifies based on the fundamental principle that the integrated area of an NMR resonance is directly proportional to the number of nuclei generating that resonance. By using Maleic acid as an internal standard (IS), we achieve SI-traceable absolute purity without needing a 4-chloro-2-methoxybenzamide reference standard[8].

    Step 1: Sample Preparation

    • Accurately weigh ~15 mg of 4-chloro-2-methoxybenzamide and ~5 mg of Maleic acid (TraceCERT®, NIST traceable).

    • Dissolve completely in 0.6 mL of DMSO-d6.

    Step 2: NMR Acquisition Parameters

    • Frequency: 600 MHz (1H).

    • Pulse Angle: 90° (ensures maximum transverse magnetization).

    • Relaxation Delay (D1): 60 seconds. Causality: The longest spin-lattice relaxation time (T1) for the aromatic protons is typically ~8-10 seconds. A D1 of 60s (> 5 × T1) guarantees >99.3% recovery of longitudinal magnetization, preventing integration errors due to signal saturation.

    • Number of Scans (NS): 32 (ensures Signal-to-Noise ratio > 250 for the target peaks).

    Step 3: Data Processing & Self-Validation

    • Phase and baseline correct the spectrum manually.

    • Integrate the Maleic acid singlet at ~6.26 ppm (2 protons).

    • Integrate the distinct aromatic proton of the benzamide at ~7.8 ppm (1 proton).

    • Self-Validation Check: Verify that the S/N ratio of the integrated peaks is > 250. If lower, increase the number of scans. Calculate absolute purity using the standard qNMR mass-balance equation.

    Orthogonal Decision Logic

    To mitigate the risk of false positives or undetected co-eluting impurities, a dual-platform orthogonal strategy is highly recommended for critical batch disposition.

    OrthogonalTesting Sample 4-Chloro-2-methoxybenzamide Batch Sample HPLC HPLC-UV Analysis (Relative Purity & Impurity Profiling) Sample->HPLC qNMR qNMR Analysis (Absolute Mass Fraction) Sample->qNMR HPLC_Data Chromatographic Purity (% Area) High Sensitivity (LOD < 0.05%) HPLC->HPLC_Data qNMR_Data Absolute Purity (% w/w) SI-Traceable, No Ref. Standard qNMR->qNMR_Data Decision Data Synthesis Cross-Validation of Results HPLC_Data->Decision qNMR_Data->Decision Release Batch Disposition (Release / Reject) Decision->Release

    Figure 2: Orthogonal testing strategy combining HPLC-UV and qNMR for robust purity verification.

    References

    • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Q2(R2) Validation of Analytical Procedures." ICH Quality Guidelines, [Link]

    • European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." EMA Official Guidelines,[Link]

    Sources

    Comparative

    Efficacy of 4-Chloro-2-methoxybenzamide-Based Inhibitors vs. Standard Commercial Inhibitors in Targeting Mycobacterium tuberculosis Isocitrate Lyase (ICL)

    Executive Summary The eradication of latent Mycobacterium tuberculosis (Mtb) remains one of the most significant bottlenecks in modern drug development. During the persistent phase of human infection, Mtb relies heavily...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Executive Summary

    The eradication of latent Mycobacterium tuberculosis (Mtb) remains one of the most significant bottlenecks in modern drug development. During the persistent phase of human infection, Mtb relies heavily on the glyoxylate shunt—an alternative metabolic pathway—to survive within the hostile, nutrient-deprived environment of host macrophages ()[1]. The gatekeeper of this pathway is Isocitrate Lyase (ICL) , an enzyme absent in mammals, making it a prime therapeutic target.

    While standard commercial inhibitors like 3-nitropropionate (3-NP) and itaconate demonstrate potent enzymatic inhibition in vitro, their clinical utility is severely bottlenecked by poor membrane permeability. This guide objectively compares these standard polar inhibitors against the highly lipophilic 4-chloro-2-methoxybenzamide (4-C2M-BA) scaffold, detailing the mechanistic causality behind its superior whole-cell efficacy and providing self-validating experimental protocols for comparative screening.

    Mechanistic Causality: Structural Chemistry & Target Engagement

    To understand why the 4-C2M-BA scaffold outperforms standard commercial alternatives, we must analyze the structural causality of ICL inhibition. ICL catalyzes the reversible cleavage of isocitrate into succinate and glyoxylate, utilizing a highly conserved Cys191 active site ()[1].

    • Standard Commercial Inhibitors (3-NP & Itaconate): These molecules act as structural analogs of succinate. 3-NP exhibits an in vitro IC50 of approximately 21.8 µM against ICL ()[2], while itaconate shows an IC50 of 38.6 µM ()[3]. However, because they are highly polar, charged molecules at physiological pH, they struggle to cross the thick, mycolic acid-rich mycobacterial cell envelope. Consequently, their Minimum Inhibitory Concentration (MIC) against whole-cell Mtb is exceptionally poor (>128 µg/mL).

    • The 4-Chloro-2-methoxybenzamide (4-C2M-BA) Scaffold: Derivatives incorporating the 4-C2M-BA moiety (such as novel 2-methoxy-2'-hydroxybenzanilides) shift the paradigm from simple substrate mimicry to targeted hydrophobic engagement. The halogenated aromatic ring provides critical van der Waals contacts within the ICL binding pocket, yielding an inhibition potential equal to or greater than 3-NP. More importantly, the enhanced lipophilicity (LogP) of the 4-C2M-BA scaffold allows it to readily penetrate the mycobacterial envelope, translating enzymatic inhibition into potent in vitro antimycobacterial activity ()[4].

    ICL_Mechanism Isocitrate Isocitrate ICL Isocitrate Lyase (ICL) Active Site: Cys191 Isocitrate->ICL Binds Glyoxylate Glyoxylate ICL->Glyoxylate Cleaves Succinate Succinate ICL->Succinate Cleaves Inhibitor1 3-Nitropropionate (Succinate Analog) Inhibitor1->ICL Competitive Block Inhibitor2 4-C2M-Benzamides (Lipophilic Scaffold) Inhibitor2->ICL High-Affinity Block

    Mechanism of Isocitrate Lyase (ICL) inhibition by 3-NP and 4-C2M-Benzamides.

    Comparative Efficacy Data

    The following table synthesizes quantitative data comparing the performance of the 4-C2M-BA scaffold against standard commercial ICL inhibitors.

    Compound ClassRepresentative CompoundTarget EnzymeEnzymatic IC50 (µM)Whole-Cell Mtb MIC (µg/mL)Cell Permeability Profile
    Succinate Analog 3-Nitropropionate (3-NP)ICL~21.8>128Poor (Highly Polar)
    Succinate Analog ItaconateICL~38.6>128Poor (Highly Polar)
    Benzamide Derivative 4-C2M-BA DerivativesICL~4.7 - 21.016 - 32High (Lipophilic)

    Data synthesized from standardized in vitro assays comparing enzymatic blockade to actual mycobacterial growth stasis.

    Experimental Protocols: A Self-Validating System

    To ensure scientific integrity, the following protocol outlines a self-validating spectrophotometric assay to measure ICL inhibition.

    Causality behind the design: Glyoxylate, the product of ICL cleavage, lacks a strong chromophore, making direct UV measurement impossible. To solve this, we introduce phenylhydrazine into the reaction buffer. Phenylhydrazine rapidly derivatizes the generated glyoxylate into glyoxylate phenylhydrazone, which absorbs strongly at 324 nm. This allows for real-time kinetic tracking of enzyme velocity.

    Step-by-Step Methodology: Real-Time Kinetic ICL Inhibition Assay

    1. Reagent Preparation & System Calibration

    • Prepare the reaction buffer: 20 mM sodium phosphate buffer (pH 7.0), 5 mM MgCl₂, and 4 mM phenylhydrazine HCl.

    • Validation Control: Prepare 0.5% DMSO as the vehicle (Negative Control) and 50 µM 3-NP as the baseline inhibitor (Positive Control). This ensures that any observed inhibition by the 4-C2M-BA test compounds is benchmarked against a known standard.

    2. Enzyme-Inhibitor Pre-Incubation

    • Add 1.0 µg/mL of purified recombinant Mtb ICL to the reaction buffer.

    • Introduce the 4-C2M-BA derivative (dissolved in DMSO) at varying concentrations (1 µM to 100 µM).

    • Incubate the mixture at 37°C for 15 minutes. Causality: Pre-incubation is critical to allow the lipophilic benzamide scaffold to achieve binding equilibrium within the hydrophobic pockets of the ICL active site before substrate competition begins.

    3. Reaction Initiation

    • Initiate the enzymatic reaction by adding 2 mM DL-isocitrate to the mixture.

    4. Kinetic Spectrophotometry

    • Immediately transfer the microplate to a UV-Vis spectrophotometer.

    • Measure the continuous increase in absorbance at 324 nm for 10 minutes.

    • Calculate the IC50 using non-linear regression analysis of the initial reaction velocities ( vi​/v0​ ) plotted against the log concentration of the inhibitor.

    Assay_Workflow Step1 1. Reagent Prep ICL + Phenylhydrazine Step2 2. Inhibitor Incubation (4-C2M-BA vs 3-NP) Step1->Step2 Step3 3. Substrate Addition (Isocitrate) Step2->Step3 Step4 4. UV Spectrometry (Absorbance at 324 nm) Step3->Step4

    Step-by-step spectrophotometric workflow for validating ICL enzymatic inhibition.

    References

    • Kozic, J., et al. (2012). "Synthesis and in vitro antimycobacterial and isocitrate lyase inhibition properties of novel 2-methoxy-2'-hydroxybenzanilides, their thioxo analogues and benzoxazoles." European Journal of Medicinal Chemistry. URL:[Link]

    • Bhusal, R. P., et al. (2017). "Mechanism-based inactivator of isocitrate lyases 1 and 2 from Mycobacterium tuberculosis." Proceedings of the National Academy of Sciences. URL:[Link]

    • Bae, M., et al. (2019). "Inhibitory Effects of Diketopiperazines from Marine-Derived Streptomyces puniceus on the Isocitrate Lyase of Candida albicans." Marine Drugs. URL:[Link]

    • Liu, Y., et al. (2022). "Discovery of a Novel Inhibitor Structure of Mycobacterium tuberculosis Isocitrate Lyase." Molecules. URL:[Link]

    Sources

    Safety & Regulatory Compliance

    Safety

    Operational Guide: Proper Disposal Procedures for 4-Chloro-2-methoxybenzamide

    As a Senior Application Scientist, I frequently oversee the implementation of chemical management protocols in drug discovery and analytical laboratories. 4-Chloro-2-methoxybenzamide is a critical halogenated building bl...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    As a Senior Application Scientist, I frequently oversee the implementation of chemical management protocols in drug discovery and analytical laboratories. 4-Chloro-2-methoxybenzamide is a critical halogenated building block often utilized in the synthesis of complex active pharmaceutical ingredients (APIs), such as PHD inhibitors and experimental therapeutics. However, its disposal requires rigorous oversight.

    The presence of a covalently bound chlorine atom on the aromatic ring fundamentally alters the compound's environmental persistence and thermal degradation profile. Improper disposal—such as mixing it with non-halogenated solvent waste or standard municipal trash—can lead to the formation of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs) during low-temperature incineration. This guide provides a self-validating, causality-driven protocol for the safe and compliant disposal of 4-Chloro-2-methoxybenzamide, grounded in EPA Resource Conservation and Recovery Act (RCRA) standards.

    Physicochemical Profiling & Waste Classification

    Before executing any disposal protocol, we must establish the physicochemical parameters that dictate the compound's waste classification. Under 1[1], organic halogens must be strictly controlled from cradle to grave to mitigate environmental risk.

    Table 1: Waste Characterization Profile
    ParameterClassification / ValueOperational Implication
    Chemical Class Halogenated Aromatic AmideMust be strictly segregated from non-halogenated organic waste to prevent contamination of bulk solvent streams.
    Halogen Content Contains Covalently Bound ChlorineActs as a precursor to toxic dioxins/furans if subjected to standard, low-temperature combustion.
    Regulatory Status RCRA Regulated Solid/Liquid WasteGoverned by EPA RCRA Subtitle C; academic and research labs may operate under 2[2].
    Required Treatment Rotary Kiln IncinerationRequires high-temperature thermal destruction coupled with caustic scrubbing to neutralize HCl gas emissions[3].

    The Logic of Halogenated Waste Segregation

    Causality in Experimental Design: Why do we obsess over separating halogenated from non-halogenated waste?

    When non-halogenated solvents (like ethanol or acetone) are incinerated, they burn cleanly into CO₂ and H₂O, often serving as supplemental fuel for the incinerator. Conversely, halogenated compounds like 4-Chloro-2-methoxybenzamide require specialized3[3]. At extreme temperatures (typically >1,000°C), the carbon-chlorine bonds break, releasing corrosive hydrochloric acid (HCl) gas. If this gas is not neutralized by a caustic scrubber, it will destroy the incinerator's refractory lining and pollute the atmosphere. Mixing even a small amount of 4-Chloro-2-methoxybenzamide into a non-halogenated waste carboy converts the entire volume into halogenated waste, exponentially increasing disposal costs and the environmental burden of treatment[4].

    WasteSegregation A 4-Chloro-2-methoxybenzamide Waste Stream B Physical State? A->B C Solid Powder/Crystals B->C Solid D Dissolved in Solvent (e.g., DCM, Chloroform) B->D Liquid E Halogenated Solid Waste Container C->E F Halogenated Liquid Waste Carboy D->F G EPA-Compliant Labeling (Include Accumulation Date) E->G F->G H Rotary Kiln Incineration with Caustic Scrubbing G->H Final Disposal

    Caption: Decision tree workflow for the segregation and EPA-compliant disposal of 4-Chloro-2-methoxybenzamide.

    Step-by-Step Disposal Methodology

    To ensure absolute compliance and laboratory safety, follow this self-validating protocol. Each step is designed to verify the integrity of the previous one.

    Phase 1: Point-of-Generation Segregation

    Step 1.1: Determine the Physical State

    • For Solid Waste: Collect any unused 4-Chloro-2-methoxybenzamide powder, contaminated filter papers, or weighing boats into a dedicated, chemically compatible solid waste container (typically a high-density polyethylene (HDPE) bucket).

    • For Liquid Waste: If the compound is dissolved in a solvent (e.g., during extraction or chromatography), direct the effluent into a designated Halogenated Organic Solvent carboy. Do not mix with inorganic acids or oxidizers[4].

    Step 1.2: Validate Compatibility

    • Self-Validation Check: Verify that the liquid waste carboy does not contain incompatible mixtures (e.g., nitric acid or peroxides). Mixing halogenated organics with strong oxidizers can cause rapid exothermic reactions or pressurization.

    Phase 2: EPA-Compliant Containerization and Labeling

    Step 2.1: Secure the Container

    • Ensure the waste container is kept closed at all times unless actively adding waste. This prevents the volatilization of any associated solvents and complies with RCRA closed-container regulations.

    Step 2.2: Apply Descriptive Labeling

    • Attach a hazardous waste label immediately upon the first drop of waste entering the container.

    • According to 2[2], generic terms like "spent" or "aqueous" are insufficient. The label must explicitly state "Halogenated Organic Waste" and list "4-Chloro-2-methoxybenzamide" as a constituent to alert emergency responders to the specific chemical hazards.

    • Clearly mark the Accumulation Start Date on the label.

    Phase 3: Secondary Containment and Final Off-Site Treatment

    Step 3.1: Accumulation Area Storage

    • Store the sealed, labeled container in a designated Satellite Accumulation Area (SAA) at or near the point of generation. Place the container inside a secondary containment tray to capture any potential leaks.

    Step 3.2: Transfer to Environmental Health & Safety (EHS)

    • Once the container is full, or before the regulatory time limit expires (typically 90, 180, or 270 days depending on your facility's generator status), submit a waste pickup request to your EHS department.

    Step 3.3: High-Temperature Incineration

    • EHS will manifest the waste to a commercial off-site treatment facility. The facility will utilize 3[3] operating at >1,000°C. The combustion gases will be passed through a caustic scrubber (e.g., sodium hydroxide spray) to neutralize the HCl generated from the chlorine atom on the benzamide ring, ensuring zero toxic release into the environment.

    Emergency Spill Response Plan

    In the event of an accidental release of 4-Chloro-2-methoxybenzamide:

    • Isolate the Area: Restrict access and ensure personnel are wearing appropriate PPE (nitrile gloves, safety goggles, and a lab coat).

    • Solid Spills: Gently sweep up the powder using a brush and dustpan, taking care to minimize dust generation. Place the recovered solid into a halogenated solid waste container.

    • Liquid Spills (Solution): If spilled while in solution, cover the liquid with an inert, non-combustible absorbent material (e.g., vermiculite or sand). Once absorbed, scoop the material into a halogenated solid waste container.

    • Decontamination: Wash the spill area with a compatible solvent (like ethanol or a mild detergent solution) and dispose of the washings as halogenated waste.

    References

    • Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes U.S. Environmental Protection Agency (EPA) URL: [Link]

    • Frequent Questions About Managing Hazardous Waste at Academic Laboratories U.S. Environmental Protection Agency (EPA) URL:[Link]

    • Total Organic Halogens (TOX) Analysis and RCRA Compliance Pace Analytical URL:[Link]

    • Chemical Waste Management: Combining Compatible Used Organic Solvents University of Louisville, Department of Environmental Health and Safety URL:[Link]

    Sources

    Handling

    Personal protective equipment for handling 4-Chloro-2-methoxybenzamide

    As a Senior Application Scientist, I frequently guide research teams through the logistical and safety hurdles of handling specialized organic building blocks. 4-Chloro-2-methoxybenzamide (CAS 89978-92-7) is a highly ver...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    As a Senior Application Scientist, I frequently guide research teams through the logistical and safety hurdles of handling specialized organic building blocks. 4-Chloro-2-methoxybenzamide (CAS 89978-92-7) is a highly versatile halogenated aromatic amide. It serves as a critical intermediate in the synthesis of complex therapeutics, including 1 for blood cancers[1] and targeted 2 for Mycobacterium tuberculosis[2].

    However, the same structural features that make it chemically valuable—its lipophilic chloro-methoxy-phenyl core—also dictate strict handling requirements. This guide provides a self-validating, step-by-step operational framework for the safe weighing, transfer, and disposal of 4-chloro-2-methoxybenzamide, ensuring both operator safety and experimental integrity.

    Mechanistic Hazard Assessment

    Before selecting Personal Protective Equipment (PPE), we must understand the causality behind the chemical's 3[3].

    • Dermal Penetration Risk: The presence of the halogen (chlorine) and the methoxy group on the aromatic ring increases the molecule's lipophilicity. While the dry powder poses a standard irritation risk, solubilizing this compound in common laboratory carriers like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) creates a high-risk vector. These solvents act as penetration enhancers, rapidly carrying the dissolved halogenated compound through the stratum corneum and into the bloodstream.

    • Aerosolization and Inhalation: As a finely milled solid, 4-chloro-2-methoxybenzamide is prone to static accumulation. Without proper grounding, the powder can aerosolize during transfer, leading to ocular and respiratory tract irritation.

    PPE_Mapping Hazard 4-Chloro-2-methoxybenzamide (Halogenated Aromatic) Skin Dermal Exposure (Lipophilic Penetration) Hazard->Skin Eye Ocular Exposure (Micro-particulates) Hazard->Eye Inhalation Inhalation (Aerosolized Dust) Hazard->Inhalation Gloves Nitrile Gloves (Double Gloving) Skin->Gloves Goggles Safety Goggles (ANSI Z87.1) Eye->Goggles Respirator Chemical Fume Hood (Primary Control) Inhalation->Respirator

    Hazard exposure routes and corresponding PPE mitigation strategies.

    Quantitative Chemical & PPE Profiles

    To standardize laboratory protocols, the following tables summarize the compound's physical data and the mandatory PPE matrix required for its handling.

    Table 1: Chemical & Hazard Profile

    PropertyValue / Description
    IUPAC Name 4-Chloro-2-methoxybenzamide
    CAS Number 89978-92-7
    Molecular Formula C8H8ClNO2
    Molecular Weight 185.61 g/mol
    Primary Hazards Skin Irritation (H315), Eye Irritation (H319), Respiratory Irritation (H335)
    Storage Conditions Sealed, Dry, Room Temperature (or 2-8°C for long-term stability)

    Table 2: PPE Selection Matrix

    PPE CategorySpecificationScientific Rationale
    Hand Protection Nitrile (≥ 5 mil thickness), Double-glovedPrevents dermal contact. Double gloving protects against rapid solvent-mediated breakthrough if handling solutions.
    Eye Protection ANSI Z87.1 Chemical Splash GogglesProtects against micro-particulate dust and solvent splashes during solubilization.
    Body Protection 100% Cotton or FR Lab Coat, closed-toe shoesPrevents static build-up (cotton) and protects personal clothing from contamination.
    Respiratory Chemical Fume Hood (Face velocity 80-120 fpm)Primary engineering control to capture aerosolized dust and solvent vapors.

    Step-by-Step Operational Workflow

    Standard Operating Procedures (SOPs) often fail when they list steps without explaining the underlying logic. The following protocol is designed as a self-validating system: each step inherently prevents the failure of the next.

    G A 1. Storage Retrieval (Sealed, Dry) B 2. Thermal Equilibration (Prevent Condensation) A->B C 3. Fume Hood Transfer (Draft >100 fpm) B->C D 4. Anti-Static Weighing (Minimize Aerosolization) C->D E 5. Solvent Addition (e.g., DMSO/DCM) D->E F 6. Halogenated Waste Segregation E->F

    Workflow for the safe handling and processing of 4-chloro-2-methoxybenzamide.

    Protocol: Precision Weighing and Solubilization

    • Thermal Equilibration: If the compound is stored at 2-8°C, allow the sealed container to equilibrate to ambient room temperature before opening.

      • Causality: Opening a cold container introduces atmospheric moisture, which condenses on the powder. This not only degrades the compound via hydrolysis over time but also causes clumping, ruining mass-transfer accuracy.

    • Engineering Control Verification: Conduct all open-container work inside a certified Chemical Fume Hood. Verify the face velocity is between 80–120 feet per minute (fpm).

    • Static Mitigation: Pass an anti-static ionizer (e.g., Zerostat gun) over the weighing boat and micro-spatula.

      • Causality: Neutralizing the electrostatic charge prevents the fine powder from repelling off the spatula, eliminating the primary cause of sudden aerosolization and benchtop contamination.

    • Transfer and Weighing: Weigh the required mass carefully. Immediately recap the source bottle to minimize environmental exposure.

    • In-Situ Solubilization (The Self-Validating Step): If your workflow requires a solution (e.g., for a biochemical assay), add your initial carrier solvent (e.g., DMSO) directly to the weighing boat inside the fume hood, rather than transferring the dry powder to a secondary flask.

      • Causality: Wetting the powder in the primary weighing vessel completely eliminates the dust hazard during the secondary transfer to the volumetric flask. It also ensures 100% quantitative transfer of the mass, validating your concentration calculations.

    Spill Response and Waste Segregation Plan

    A robust safety plan anticipates failure. If a spill occurs, the response must be immediate and chemically logical.

    • Dry Powder Spill: Do not sweep. Sweeping generates dust. Gently cover the spill with damp absorbent paper (using water or a mild surfactant) to suppress aerosolization, then carefully wipe it up. Place the contaminated materials in a solid hazardous waste container.

    • Solvent Spill (e.g., dissolved in DCM or DMSO): Immediately apply a universal chemical absorbent pad. Do not use water, as it may spread the lipophilic solvent.

    • Waste Segregation: 4-Chloro-2-methoxybenzamide and its derivatives must be strictly segregated into Halogenated Organic Waste containers.

      • Causality: Mixing halogenated waste with non-halogenated solvents can lead to dangerous exothermic reactions in the waste carboy and violates EPA/RCRA disposal regulations. Halogenated compounds require specialized high-temperature incineration to prevent the formation of toxic dioxins.

    References

    • [3] Title: 4-chloro-2-methoxybenzamide | 89978-92-7 - ChemicalBook. Source: chemicalbook.com. URL: 3

    • [2] Title: Information on EC 4.1.3.1 - isocitrate lyase - BRENDA Enzyme Database. Source: brenda-enzymes.org. URL: 2

    • [1] Title: WO2024157019A1 - Phd inhibitors - Google Patents. Source: google.com. URL: 1

    Sources

    © Copyright 2026 BenchChem. All Rights Reserved.